SAR131675

Core Science & Biosynthesis

SAR131675: A Technical Guide to its Mechanism of Action as a Selective VEGFR-3 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction

SAR131675 is a potent and selective, ATP-competitive inhibitor of Vascular Endothelial Growth Factor Receptor-3 (VEGFR-3) tyrosine kinase.[1] This document provides a comprehensive technical overview of the mechanism of action of SAR131675, detailing its in vitro and in vivo activities. The information is based on preclinical studies and is intended to serve as a resource for researchers and professionals in the field of drug development.

Core Mechanism of Action: Selective VEGFR-3 Inhibition

SAR131675 exerts its biological effects through the specific inhibition of VEGFR-3, a key receptor in the process of lymphangiogenesis (the formation of lymphatic vessels). The primary mechanism involves blocking the tyrosine kinase activity of VEGFR-3, which in turn prevents its autophosphorylation and the subsequent activation of downstream signaling pathways.[2][3][4] This targeted inhibition leads to a reduction in the proliferation and survival of lymphatic endothelial cells, ultimately impairing the formation of new lymphatic vessels.

In Vitro Activity

The in vitro efficacy of SAR131675 has been demonstrated through a series of biochemical and cell-based assays.

Target/Assay	SAR131675 IC50/Ki	Notes
VEGFR-3 (recombinant human)	IC50: 23 nM	Cell-free tyrosine kinase assay.[1][5]
Ki: 12 nM	ATP-competitive inhibition.[1][5]
VEGFR-3 Autophosphorylation (HEK cells)	IC50: 30-50 nM	Inhibition of cellular VEGFR-3 activity.[1][3]
VEGFR-2 (recombinant human)	IC50: 235 nM	Demonstrates selectivity for VEGFR-3 over VEGFR-2.[5]
VEGFR-1 (recombinant human)	IC50: >3,000 nM	High selectivity for VEGFR-3 over VEGFR-1.[5][6]
Lymphatic Cell Survival (VEGFC-induced)	IC50: 14 nM	Inhibition of human lymphatic microvascular endothelial cell (HLMVEC) survival.[1]
Lymphatic Cell Survival (VEGFD-induced)	IC50: 17 nM	Inhibition of HLMVEC survival.[1]
Lymphatic Cell Migration (VEGFC-induced)	IC50: <30 nM	Inhibition of HLMVEC migration.[1][3]
Erk Phosphorylation (VEGFC-induced)	IC50: ~30 nM	Inhibition of downstream signaling in HLMVECs.[3][5]

Signaling Pathway of SAR131675 Action

The binding of VEGFC/VEGFD to VEGFR-3 induces receptor dimerization and autophosphorylation of specific tyrosine residues in the intracellular domain. This phosphorylation creates docking sites for downstream signaling molecules, leading to the activation of pathways such as the MAPK/Erk pathway, which promotes cell proliferation, survival, and migration. SAR131675, by inhibiting the initial autophosphorylation step, effectively blocks this entire signaling cascade.

Caption: Inhibition of the VEGFR-3 signaling pathway by SAR131675.

Experimental Protocols

This section provides detailed methodologies for the key in vitro experiments cited in this guide, based on the study by Alam et al., 2012.

VEGFR Tyrosine Kinase Assay (Cell-Free)

Objective: To determine the direct inhibitory effect of SAR131675 on the kinase activity of recombinant human VEGFR-1, -2, and -3.

Methodology:

• Plate Coating: 96-well plates are precoated with a synthetic polymer substrate, poly-Glu-Tyr (polyGT 4:1).[5]

• Reaction Mixture: The kinase reaction is performed in a buffer containing 50 mM HEPES (pH 7.4), 20 mM MgCl₂, 0.1 mM MnCl₂, and 0.2 mM Na₃VO₄.[5]

• Enzyme and Inhibitor: Recombinant human VEGFR-1, VEGFR-2, or VEGFR-3 is added to the wells along with varying concentrations of SAR131675 (ranging from 3 nM to 1,000 nM) or DMSO as a control.[5]

• Initiation of Reaction: The reaction is initiated by the addition of ATP. The final ATP concentration is 30 µM for VEGFR-1 and VEGFR-3, and 15 µM for VEGFR-2.[5]

• Incubation: The reaction is allowed to proceed for a defined period at a controlled temperature.

• Detection: The amount of phosphorylated poly-GT is quantified using a horseradish peroxidase (HRP)-conjugated anti-phosphotyrosine monoclonal antibody. The signal is developed with the HRP chromogenic substrate o-phenylenediamine dihydrochloride (OPD).[5]

• Data Analysis: The absorbance is measured at 492 nm. The IC50 values are calculated from the dose-response curves.[5]

VEGFR-3 Autophosphorylation Assay (Cell-Based)

Objective: To assess the ability of SAR131675 to inhibit VEGFR-3 autophosphorylation in a cellular context.

Methodology:

• Cell Culture and Transfection: Human Embryonic Kidney (HEK) cells are transiently transfected with a plasmid encoding for Flag-tagged VEGFR-3.[2]

• Compound Treatment: 24 hours post-transfection, cells are treated with 100 µM orthovanadate for 1 hour, followed by incubation with varying concentrations of SAR131675 for 30 minutes.[2]

• Cell Lysis: Cells are lysed in RIPA buffer, and the lysates are clarified by centrifugation.[2]

• Immunocapture: The supernatant containing the Flag-tagged VEGFR-3 is transferred to 96-well plates precoated with an anti-Flag antibody and incubated for 1 hour at room temperature.[2]

• Detection of Phosphorylation: After washing, an HRP-conjugated anti-phosphotyrosine antibody is added and incubated for 1 hour.[2]

• Signal Measurement: The reaction is stopped with 2N H₂SO₄, and the signal is read at 485 nm and 530 nm. IC50 values are determined from the resulting dose-response curves.[2]

Lymphatic Cell Survival Assay

Objective: To evaluate the effect of SAR131675 on the survival of primary human lymphatic cells stimulated with various growth factors.

Methodology:

• Cell Seeding: Human lymphatic microvascular endothelial cells (HLMVECs) are seeded in 96-well plates coated with 0.3% gelatin at a density of 5 x 10³ cells per well.[2]

• Stimulation and Treatment: Cells are incubated in RPMI medium containing 0.1% FCS and stimulated with VEGFA (10 ng/mL), VEGFC (300 ng/mL), VEGFD (300 ng/mL), or FGF2 (10 ng/mL) in the presence or absence of increasing concentrations of SAR131675.[2]

• Incubation: The cells are incubated for 5 days.[2]

• Viability Assessment: The number of viable cells is quantified using the CellTiter-Glo Luminescent Cell Viability Assay.[2]

• Data Analysis: The percentage of inhibition is calculated, and IC50 values are determined.

Experimental Workflow: In Vitro Assays

Caption: A generalized workflow for the in vitro evaluation of SAR131675.

In Vivo Activity

The anti-lymphangiogenic, anti-tumoral, and anti-metastatic properties of SAR131675 have been confirmed in various preclinical animal models.

Key In Vivo Findings

• Inhibition of Angiogenesis and Lymphangiogenesis: In a sponge-implanted mouse model, SAR131675 significantly reduced FGF2-induced angiogenesis and lymphangiogenesis.[2]

• Antitumoral Effects: In the RIP1-Tag2 transgenic mouse model of pancreatic neuroendocrine tumors, SAR131675 treatment led to a significant decrease in the number of angiogenic islets and an increase in survival.[2] In a murine mammary carcinoma model (4T1), SAR131675 significantly reduced tumor volume.[3]

• Anti-metastatic Activity: In the 4T1 tumor model, SAR131675 significantly reduced lymph node invasion and lung metastasis.[4]

• Modulation of the Tumor Microenvironment: SAR131675 has been shown to reduce the infiltration of tumor-associated macrophages (TAMs) in tumors.[4][7]

Animal Model	Treatment	Key Outcome
FGF2-induced angiogenesis/lymphangiogenesis (Mouse)	SAR131675 (100 mg/kg/day)	Significant reduction in CD31 and LYVE-1 staining.[2]
RIP1-Tag2 Pancreatic Tumor Model (Mouse)	SAR131675 (100 mg/kg/day)	42% decrease in angiogenic islets; significant increase in survival.[2]
4T1 Mammary Carcinoma (Mouse)	SAR131675 (30 & 100 mg/kg/day)	24% and 50% reduction in tumor volume, respectively.[3]
SAR131675 (100 mg/kg/day)	56% reduction in osteopontin content in lymph nodes.[3]

Experimental Workflow: In Vivo Tumor Model

Caption: A generalized workflow for evaluating the in vivo efficacy of SAR131675.

Conclusion

SAR131675 is a highly potent and selective inhibitor of VEGFR-3 tyrosine kinase. Its mechanism of action, centered on the blockade of VEGFR-3 signaling, translates to significant anti-lymphangiogenic, anti-tumoral, and anti-metastatic effects in preclinical models. The detailed experimental data and protocols provided herein offer a solid foundation for further research and development of this and similar targeted therapies.

References

• 1. apexbt.com [apexbt.com]
• 2. researchgate.net [researchgate.net]
• 3. aacrjournals.org [aacrjournals.org]
• 4. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic, antitumoral, and antimetastatic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. selleckchem.com [selleckchem.com]
• 6. caymanchem.com [caymanchem.com]
• 7. SAR131675, a VEGRF3 Inhibitor, Modulates the Immune Response and Reduces the Growth of Colorectal Cancer Liver Metastasis - PMC [pmc.ncbi.nlm.nih.gov]

SAR131675: A Deep Dive into its Downstream Signaling Pathways

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction

SAR131675 is a potent and highly selective inhibitor of Vascular Endothelial Growth Factor Receptor-3 (VEGFR-3), a key player in lymphangiogenesis—the formation of lymphatic vessels.[1][2][3][4] Its ability to modulate VEGFR-3 signaling has positioned it as a valuable tool in preclinical research for investigating the roles of lymphangiogenesis in various pathological conditions, including cancer, metastasis, and inflammation.[1][4][5] This technical guide provides a comprehensive overview of the downstream signaling pathways affected by SAR131675, supported by quantitative data, detailed experimental protocols, and visual pathway diagrams. Although promising in preclinical studies, the development of SAR131675 was halted during preclinical stages due to adverse metabolic effects.[1]

Core Mechanism of Action

SAR131675 exerts its biological effects by directly inhibiting the tyrosine kinase activity of VEGFR-3.[2][3] As an ATP-competitive inhibitor, it binds to the ATP-binding site of the VEGFR-3 kinase domain, preventing the transfer of phosphate groups to tyrosine residues on the receptor.[6] This inhibition blocks the autophosphorylation of VEGFR-3, a critical step in the activation of its downstream signaling cascades.[3][4]

Quantitative Data Summary

The following tables summarize the key quantitative data regarding the potency and selectivity of SAR131675 from various in vitro and cell-based assays.

Table 1: In Vitro Kinase Inhibition

Target Kinase	Assay Type	IC50	Ki	Selectivity vs. VEGFR-3	Reference
VEGFR-3	Cell-free assay	23 nM	12 nM	-	[2][7]
VEGFR-2	Cell-free assay	235 nM	-	~10-fold	[2]
VEGFR-1	Cell-free assay	> 3 µM	-	>130-fold	[2]

Table 2: Cell-Based Assay Activity

Assay	Cell Line	Stimulant	IC50	Reference
VEGFR-3 Autophosphorylation	HEK cells	-	45 nM	[4]
VEGFR-2 Autophosphorylation	PAEC-VEGFR-2	VEGF-A	239 nM	[2][5]
Lymphatic Cell Proliferation	Primary human lymphatic cells	VEGF-C / VEGF-D	~20 nM	[1][2]
Lymphatic Cell Survival	Primary human lymphatic cells	VEGF-C	14 nM	[2]
Lymphatic Cell Survival	Primary human lymphatic cells	VEGF-D	17 nM	[2]
Lymphatic Cell Survival	Primary human lymphatic cells	VEGF-A	664 nM	[2]
Erk Phosphorylation	Human lymphatic cells	VEGF-C	~30 nM	[2][6]
Cell Migration	HLMVEC	VEGF-C	< 30 nM	[6]
Cell Migration	HLMVEC	VEGF-A	~100 nM	[6]

Downstream Signaling Pathways

The inhibition of VEGFR-3 autophosphorylation by SAR131675 leads to the suppression of multiple downstream signaling pathways that are crucial for lymphangiogenesis, cell proliferation, survival, and migration. The primary affected pathways are the RAS/RAF/MEK/ERK (MAPK) and the PI3K/AKT pathways.

VEGFR-3 Signaling Cascade

Upon binding of its ligands, primarily VEGF-C and VEGF-D, VEGFR-3 dimerizes and undergoes autophosphorylation on specific tyrosine residues. This creates docking sites for various adaptor proteins and enzymes, initiating downstream signaling.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic,anti-tumoral and anti-metastatic activities [en-cancer.fr]
• 4. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic, antitumoral, and antimetastatic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. aacrjournals.org [aacrjournals.org]
• 7. altmeyers.org [altmeyers.org]

The Role of SAR131675 in Lymphangiogenesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lymphangiogenesis, the formation of new lymphatic vessels from pre-existing ones, is a critical process in development, tissue repair, and various pathologies. In the context of oncology, tumor-associated lymphangiogenesis is a key mechanism for tumor cell dissemination to lymph nodes and distant organs, making it a significant indicator of poor prognosis.[1] A central signaling axis governing this process is the activation of Vascular Endothelial Growth Factor Receptor-3 (VEGFR-3) by its ligands, VEGF-C and VEGF-D.[1][2] This has positioned VEGFR-3 as a compelling therapeutic target for inhibiting cancer metastasis. SAR131675 is a potent and highly selective ATP-competitive inhibitor of VEGFR-3 tyrosine kinase, developed to specifically target this pathway.[1][3] This technical guide provides an in-depth overview of the role of SAR131675 in lymphangiogenesis, summarizing key preclinical data, outlining detailed experimental protocols, and illustrating the underlying signaling pathways.

Core Mechanism of Action

SAR131675 exerts its anti-lymphangiogenic effects by selectively inhibiting the tyrosine kinase activity of VEGFR-3.[1][3] Upon binding of VEGF-C or VEGF-D, VEGFR-3 dimerizes and undergoes autophosphorylation of specific tyrosine residues in its intracellular domain. This phosphorylation creates docking sites for downstream signaling molecules, initiating cascades that lead to lymphatic endothelial cell (LEC) proliferation, survival, and migration.[2][4][5] SAR131675 competitively binds to the ATP-binding pocket of the VEGFR-3 kinase domain, preventing this autophosphorylation and thereby blocking the downstream signaling required for the formation of new lymphatic vessels.[1]

Quantitative Data Summary

The following tables summarize the in vitro and in vivo efficacy of SAR131675 in inhibiting VEGFR-3 signaling and lymphangiogenesis.

Table 1: In Vitro Activity of SAR131675

Assay Type	Target/Cell Line	Stimulant	IC50 Value	Reference
Tyrosine Kinase Activity	Recombinant Human VEGFR-3	-	20 nM	[1][3]
Tyrosine Kinase Activity	Recombinant Human VEGFR-2	-	235 nM	[1]
Tyrosine Kinase Activity	Recombinant Human VEGFR-1	-	> 3 µM	[1]
Autophosphorylation	HEK cells overexpressing VEGFR-3	-	45 nM	[1][3]
Autophosphorylation	HEK cells overexpressing VEGFR-2	-	~280 nM	[1]
Autophosphorylation	HEK cells overexpressing VEGFR-1	-	~1 µM	[1]
Cell Survival	Human Lymphatic Microvascular Endothelial Cells (HLMVEC)	VEGF-C (300 ng/mL)	14 nM	[1]
Cell Survival	Human Lymphatic Microvascular Endothelial Cells (HLMVEC)	VEGF-D (300 ng/mL)	17 nM	[1]
Cell Survival	Human Lymphatic Microvascular Endothelial Cells (HLMVEC)	VEGF-A (10 ng/mL)	664 nM	[1]
Migration	Human Lymphatic Microvascular Endothelial Cells (HLMVEC)	VEGF-C (100 ng/mL)	< 30 nM	[1]
Migration	Human Lymphatic Microvascular Endothelial Cells (HLMVEC)	VEGF-A (50 ng/mL)	~100 nM	[1]
Erk Phosphorylation	Human Lymphatic Microvascular Endothelial Cells (HLMVEC)	VEGF-C	~30 nM	[1]

Table 2: In Vivo Efficacy of SAR131675

Model	Tumor Type	Treatment Dose	Outcome	% Inhibition/Reduction	Reference
FGF2-induced Sponge Model	-	100 mg/kg/day	Reduction in VEGFR-3 levels	~50%	[1]
FGF2-induced Sponge Model	-	100 mg/kg/day	Reduction in hemoglobin content	~50%	[1]
4T1 Orthotopic Model	Mammary Carcinoma	30 mg/kg/day	Tumor volume reduction	24%	[1]
4T1 Orthotopic Model	Mammary Carcinoma	100 mg/kg/day	Tumor volume reduction	50%	[1]
4T1 Orthotopic Model	Mammary Carcinoma	100 mg/kg/day	Reduction in lymph node osteopontin (metastasis marker)	56%	[1]
4T1 Orthotopic Model	Mammary Carcinoma	100 mg/kg/day	Reduction in tumor VEGFR-3 levels	51%	[1]
RIP1.Tag2 Transgenic Model	Pancreatic Neuroendocrine Tumor	100 mg/kg	Increased median survival	15 weeks (vs. 13 weeks vehicle)	[1]
Colorectal Liver Metastasis Model	Colorectal Carcinoma	Not specified	Tumor burden reduction	84%	[6]

Signaling Pathways and Experimental Workflows

Signaling Pathway

Caption: VEGFR-3 signaling pathway and the inhibitory action of SAR131675.

Experimental Workflow: In Vitro Evaluation

Caption: Workflow for in vitro evaluation of SAR131675 on LEC function.

Experimental Protocols

Lymphatic Endothelial Cell (LEC) Survival/Proliferation Assay

This assay quantifies the effect of SAR131675 on the viability and proliferation of LECs stimulated with VEGFR-3 ligands.

Materials:

• Primary Human Lymphatic Microvascular Endothelial Cells (HLMVEC)

• Endothelial Cell Growth Medium (EGM-2MV)

• Fetal Bovine Serum (FBS)

• Recombinant Human VEGF-C and VEGF-D (R&D Systems)

• SAR131675 (Selleckchem)

• 96-well tissue culture plates, fibronectin-coated

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or XTT reagent

• Solubilization solution (e.g., DMSO or specific buffer for XTT)

• Multi-well spectrophotometer (plate reader)

Protocol:

• Cell Seeding: Seed HLMVECs in fibronectin-coated 96-well plates at a density of 2 x 10³ to 5 x 10³ cells per well in EGM-2MV containing 5% FBS. Allow cells to adhere overnight.

• Starvation: The following day, replace the medium with a low-serum basal medium (e.g., EBM with 0.1% BSA) and incubate for 4-6 hours to synchronize the cells.

• Treatment: Prepare a serial dilution of SAR131675 in the low-serum medium. Also, prepare solutions of VEGF-C (e.g., 100-300 ng/mL) or VEGF-D (e.g., 300 ng/mL) with and without the different concentrations of SAR131675.

• Incubation: Remove the starvation medium from the cells and add 100 µL of the treatment solutions to the respective wells. Include control wells with medium alone, medium with growth factor only, and medium with SAR131675 only. Incubate the plate for 72 hours at 37°C in a 5% CO₂ incubator.

• Viability Assessment (MTT Assay):

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C, allowing viable cells to convert MTT to formazan crystals.

  • Carefully aspirate the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Shake the plate for 15 minutes on an orbital shaker to ensure complete dissolution.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells.

• Analysis: Calculate the percentage of inhibition for each SAR131675 concentration relative to the growth factor-stimulated control. Plot the data to determine the IC50 value.

Boyden Chamber Migration Assay

This assay assesses the ability of SAR131675 to inhibit the chemotactic migration of LECs towards a VEGF-C gradient.

Materials:

• HLMVECs and culture medium

• Boyden chamber apparatus (e.g., 48-well microchemotaxis chamber) or Transwell inserts (8 µm pore size) for 24-well plates

• Polycarbonate membranes (8 µm pores), coated with collagen type I or fibronectin (100 µg/mL)

• Recombinant Human VEGF-C

• SAR131675

• Calcein AM (for fluorescent labeling) or Diff-Quik stain

• Fluorescence microscope or standard light microscope

Protocol:

• Chamber Preparation: Coat the polycarbonate membranes with collagen type I or fibronectin overnight at 4°C and allow them to air dry.

• Chemoattractant: Fill the lower wells of the Boyden chamber with serum-free medium containing VEGF-C (e.g., 100 ng/mL) as the chemoattractant. Include a negative control with medium alone.

• Cell Preparation: Harvest HLMVECs and resuspend them in serum-free medium at a concentration of 1 x 10⁶ cells/mL. Pre-incubate the cells with various concentrations of SAR131675 for 30 minutes at 37°C.

• Cell Seeding: Place the coated membrane over the lower wells. Add 50 µL of the cell suspension (5 x 10⁴ cells) to each of the upper wells.

• Incubation: Incubate the chamber for 4-6 hours at 37°C in a 5% CO₂ incubator to allow for cell migration.

• Cell Fixation and Staining:

  • After incubation, remove the membrane. Scrape the non-migrated cells from the upper surface of the membrane with a cotton swab.

  • Fix the membrane in methanol for 10 minutes.

  • Stain the migrated cells on the lower surface of the membrane with Diff-Quik stain or DAPI.

• Quantification: Mount the membrane on a glass slide. Count the number of migrated cells in several high-power fields (e.g., 5 fields per well) under a microscope.

• Analysis: Calculate the average number of migrated cells per field for each condition and express the results as a percentage of migration relative to the VEGF-C control.

In Vitro Tube Formation Assay

This assay evaluates the effect of SAR131675 on the ability of LECs to form capillary-like structures on a basement membrane matrix.

Materials:

• HLMVECs and culture medium

• Growth factor-reduced Matrigel® (Corning)

• Pre-chilled 96-well plates

• Recombinant Human VEGF-C

• SAR131675

• Calcein AM

• Inverted fluorescence microscope with imaging software

Protocol:

• Matrigel Coating: Thaw Matrigel on ice overnight at 4°C. Using pre-chilled pipette tips, add 50 µL of Matrigel to each well of a pre-chilled 96-well plate.

• Gel Polymerization: Incubate the plate at 37°C for at least 30 minutes to allow the Matrigel to solidify.

• Cell Seeding and Treatment:

  • Harvest HLMVECs and resuspend them in basal medium containing a low percentage of serum (e.g., 0.5% FBS).

  • Seed the cells onto the solidified Matrigel at a density of 1.5 x 10⁴ to 2 x 10⁴ cells per well.

  • Add VEGF-C (e.g., 50 ng/mL) and different concentrations of SAR131675 to the respective wells.

• Incubation: Incubate the plate for 6-12 hours at 37°C.

• Visualization:

  • Carefully remove the medium and add Calcein AM solution to stain viable cells.

  • Incubate for 30 minutes.

  • Capture images of the tube networks using a fluorescence microscope.

• Quantification: Use an image analysis software (e.g., ImageJ with the Angiogenesis Analyzer plugin) to quantify the total tube length, number of nodes, and number of branches per field.

• Analysis: Compare the quantitative parameters of tube formation in SAR131675-treated wells to the VEGF-C stimulated control.

In Vivo Sponge Implantation Assay for Lymphangiogenesis

This model assesses the effect of systemically administered SAR131675 on growth factor-induced lymphangiogenesis in vivo.

Materials:

• Female BALB/c or C57BL/6 mice (6-8 weeks old)

• Sterile gelatin sponges (e.g., Gelfoam®)

• Fibroblast Growth Factor-2 (FGF2) or VEGF-C

• SAR131675 formulated for oral gavage

• Surgical tools, sutures, and anesthetics

• Antibodies for immunohistochemistry: anti-LYVE-1 (for lymphatic vessels) and anti-CD31 (for blood vessels)

• Hemoglobin assay kit (e.g., Drabkin's reagent)

Protocol:

• Sponge Preparation: Cut sterile gelatin sponges into discs (e.g., 10 mm diameter, 2 mm thick). Saturate the sponges with a solution of FGF2 (e.g., 200 ng) or VEGF-C in sterile PBS. Air-dry the sponges under sterile conditions.

• Implantation: Anesthetize the mice. Make a small subcutaneous incision on the dorsal flank. Insert a prepared sponge into the subcutaneous pocket. Close the incision with sutures.

• Treatment: Begin daily oral administration of SAR131675 (e.g., 30, 100, or 300 mg/kg) or vehicle control on the day of implantation.

• Sponge Excision: After a set period (e.g., 7-14 days), euthanize the mice and carefully excise the sponges along with the surrounding tissue.

• Analysis:

  • Hemoglobin Content (Angiogenesis): Homogenize a portion of the sponge and measure the hemoglobin content using a colorimetric assay to quantify blood vessel infiltration.

  • Immunohistochemistry (Lymphangiogenesis): Fix the remaining sponge tissue in 4% paraformaldehyde, embed in paraffin, and section. Perform immunohistochemical staining with anti-LYVE-1 and anti-CD31 antibodies to visualize lymphatic and blood vessels, respectively.

• Quantification: Quantify the lymphatic and blood vessel density by measuring the stained area or vessel count per unit area in the microscopic images.

• Analysis: Compare the vessel densities and hemoglobin content between the SAR131675-treated groups and the vehicle control group.

Conclusion

SAR131675 is a potent and selective inhibitor of VEGFR-3, demonstrating significant anti-lymphangiogenic, anti-tumor, and anti-metastatic activities in a range of preclinical models.[1][3] Its mechanism of action, centered on the blockade of VEGF-C/D-mediated signaling in lymphatic endothelial cells, has been well-characterized through a variety of in vitro and in vivo assays. The data and protocols presented in this guide offer a comprehensive resource for researchers investigating the therapeutic potential of targeting the VEGFR-3 pathway. Further studies are warranted to fully elucidate the clinical utility of SAR131675 and similar VEGFR-3 inhibitors in oncology and other diseases characterized by pathological lymphangiogenesis.

References

• 1. Transcriptional profiling of VEGF-A and VEGF-C target genes in lymphatic endothelium reveals endothelial-specific molecule-1 as a novel mediator of lymphangiogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. An Experimental Protocol for the Boyden Chamber Invasion Assay With Absorbance Readout - PMC [pmc.ncbi.nlm.nih.gov]
• 3. merckmillipore.com [merckmillipore.com]
• 4. merckmillipore.com [merckmillipore.com]
• 5. Isolated lymphatic endothelial cells transduce growth, survival and migratory signals via the VEGF‐C/D receptor VEGFR‐3 | The EMBO Journal [link.springer.com]
• 6. MTT assay protocol | Abcam [abcam.com]

SAR131675 and the Tumor Microenvironment: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The tumor microenvironment (TME) is a complex and dynamic ecosystem of cancer cells, stromal cells, immune cells, and extracellular matrix components. It plays a pivotal role in tumor progression, metastasis, and response to therapy. A key process within the TME is lymphangiogenesis, the formation of new lymphatic vessels, which is primarily driven by the vascular endothelial growth factor-C (VEGF-C) and its receptor, VEGFR-3. SAR131675 is a potent and selective ATP-competitive tyrosine kinase inhibitor of VEGFR-3, which has demonstrated significant anti-tumoral and anti-metastatic activities in preclinical models. This technical guide provides an in-depth overview of SAR131675, its mechanism of action, and its profound effects on the tumor microenvironment, with a focus on quantitative data, experimental methodologies, and signaling pathways.

Mechanism of Action of SAR131675

SAR131675 selectively inhibits the tyrosine kinase activity of VEGFR-3.[1][2] This inhibition prevents the autophosphorylation of the receptor upon binding of its ligands, VEGF-C and VEGF-D, thereby blocking downstream signaling cascades.[1][2] While highly selective for VEGFR-3, SAR131675 exhibits moderate activity against VEGFR-2.[1][2] The primary consequence of VEGFR-3 inhibition by SAR131675 is the suppression of lymphangiogenesis.[1][2] Furthermore, emerging evidence highlights a crucial role for the VEGF-C/VEGFR-3 axis in modulating the immune landscape within the TME. VEGFR-3 is expressed on various immune cells, including tumor-associated macrophages (TAMs) and myeloid-derived suppressor cells (MDSCs).[3][4] By inhibiting VEGFR-3 signaling, SAR131675 can directly impact these immunosuppressive cell populations, leading to a more favorable anti-tumor immune response.

Quantitative Data Summary

The following tables summarize the key quantitative data from preclinical studies evaluating the efficacy of SAR131675.

Table 1: In Vitro Activity of SAR131675

Assay	Target	Cell Line/System	IC50 Value	Reference
Kinase Activity	VEGFR-3	Recombinant Human	~20 nM	[1][2]
Autophosphorylation	VEGFR-3	HEK cells	~45 nM	[1][2]
Cell Proliferation	Lymphatic Endothelial Cells	HMVEC	~20 nM (VEGF-C induced)	[1]
Kinase Activity	VEGFR-2	Recombinant Human	~235 nM	[5]
Autophosphorylation	VEGFR-2	PAE cells	~280 nM	[5]

Table 2: In Vivo Efficacy of SAR131675 in the 4T1 Mammary Carcinoma Model

Parameter	Treatment Group	Result	Reference
Primary Tumor Volume	SAR131675 (100 mg/kg/day)	50% reduction vs. vehicle	[6]
Lung Metastasis	SAR131675 (100 mg/kg/day)	Significant reduction vs. vehicle	[1]
Splenic GR1+CD11b+ MDSCs	SAR131675	Reduction from 34% to 14% of total splenocytes	[3]
Blood GR1+CD11b+ MDSCs	SAR131675	Reduction from 66% to 36% of total blood cells	[3]
Tumor F4/80high TAMs	SAR131675	Reduction from 65% to 35% of tumor-infiltrating myeloid cells	[3]
Tumor F4/80low (M1-like) Macrophages	SAR131675	Increase from 20% to 38% of tumor-infiltrating myeloid cells	[3]

Table 3: In Vivo Efficacy of SAR131675 in a Colorectal Cancer Liver Metastasis Model

Parameter	Treatment Group	Result	Reference
Tumor Burden	SAR131675 (120 mg/kg/day)	84% inhibition of tumor growth vs. control at day 22	[7]
Liver F4/80+ Macrophages	SAR131675	Significant reduction at day 22	[7]
Liver CD45+ Leukocytes	SAR131675	Significant reduction at day 22	[7]
Liver F4/80- Ly6Clow MDSCs	SAR131675	Significant reduction at day 22	[8]
Liver CD8+ T cells	SAR131675	Increased proportion at day 22	[8]
CD8+:CD4+ T cell ratio in liver	SAR131675	Increased at day 22	[8]

Signaling Pathways

The following diagrams illustrate the key signaling pathways affected by SAR131675.

VEGFR-3 signaling pathway and its inhibition by SAR131675.

Modulation of the tumor microenvironment by SAR131675.

Experimental Protocols

This section details the key experimental methodologies used in the preclinical evaluation of SAR131675.

4T1 Murine Mammary Carcinoma Model

• Cell Line: 4T1 murine mammary carcinoma cells.

• Animals: Female BALB/c mice.

• Tumor Implantation: 1 x 105 to 1 x 106 4T1 cells are injected orthotopically into the mammary fat pad.

• Treatment: SAR131675 is typically administered daily by oral gavage at doses ranging from 30 to 120 mg/kg. The vehicle control is often a solution of 0.5% methylcellulose and 0.5% Tween 80 in water.

• Tumor Measurement: Tumor volume is measured regularly using calipers.

• Metastasis Evaluation: Lungs and other organs are harvested at the end of the study to assess metastatic burden, often by counting surface nodules or through histological analysis.

• Reference: [6]

Colorectal Cancer Liver Metastasis Model

• Cell Line: Murine colorectal cancer cells (e.g., MoCR).

• Animals: Male CBA mice.

• Metastasis Induction: An intrasplenic injection of tumor cells is performed, leading to the formation of liver metastases.

• Treatment: Daily oral gavage of SAR131675 (e.g., 120 mg/kg).

• Tumor Burden Assessment: Livers are harvested at specified time points (e.g., days 10, 16, 22), and the tumor area is quantified as a percentage of the total liver area using stereology.

• Reference: [7]

Flow Cytometry for Immune Cell Analysis

• Sample Preparation: Tumors, spleens, and blood are collected. Tumors are enzymatically digested to obtain a single-cell suspension. Red blood cells are lysed from spleen and blood samples.

• Antibody Staining: Cells are incubated with a cocktail of fluorescently labeled antibodies against various cell surface markers to identify different immune cell populations. Key markers include:

  • Myeloid Cells: CD45, CD11b

  • MDSCs: Gr-1 (Ly6G/Ly6C)

  • Macrophages (TAMs): F4/80

  • T cells: CD3, CD4, CD8

• Data Acquisition: Stained cells are analyzed on a flow cytometer.

• Gating Strategy: A sequential gating strategy is used to identify specific cell populations based on their marker expression. For example, MDSCs in mice are often identified as CD45+CD11b+Gr-1+ cells.

• Reference: [3]

General workflow for flow cytometry analysis of immune cells.

Immunohistochemistry (IHC) for F4/80 Staining

• Tissue Preparation: Tumors are harvested, fixed in formalin, and embedded in paraffin.

• Sectioning: Paraffin-embedded tissues are sectioned onto microscope slides.

• Antigen Retrieval: Slides are treated to unmask the antigenic sites, often using heat-induced epitope retrieval in a citrate buffer.

• Blocking: Non-specific antibody binding is blocked using a blocking solution (e.g., serum from the secondary antibody host species).

• Primary Antibody Incubation: Slides are incubated with a primary antibody specific for F4/80.

• Secondary Antibody and Detection: A labeled secondary antibody that binds to the primary antibody is applied, followed by a detection reagent (e.g., DAB) that produces a colored precipitate at the site of the antigen.

• Counterstaining and Mounting: Slides are counterstained (e.g., with hematoxylin) to visualize cell nuclei and then mounted with a coverslip.

• Analysis: The stained sections are examined under a microscope to assess the infiltration and localization of F4/80-positive macrophages.

Conclusion

SAR131675 is a promising therapeutic agent that targets the tumor microenvironment through its potent and selective inhibition of VEGFR-3. Its ability to not only inhibit lymphangiogenesis but also to modulate the immune landscape by reducing immunosuppressive myeloid cells and potentially enhancing anti-tumor immunity provides a multi-pronged attack on cancer. The quantitative data from preclinical studies strongly support its efficacy in reducing tumor growth and metastasis. The experimental protocols outlined in this guide provide a framework for the continued investigation of SAR131675 and other agents that target the complex interplay between cancer cells and their microenvironment. Further research is warranted to fully elucidate the clinical potential of this therapeutic strategy.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic, antitumoral, and antimetastatic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Multi-color Flow Cytometry for Comprehensive Analysis of the Tumor Immune Infiltrate in a Murine Model of Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. sevenhillsbioreagents.com [sevenhillsbioreagents.com]
• 5. Intraductal Adaptation of the 4T1 Mouse Model of Breast Cancer Reveals Effects of the Epithelial Microenvironment on Tumor Progression and Metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. sysy-histosure.com [sysy-histosure.com]
• 7. Inhibition of lymphatic proliferation by the selective VEGFR-3 inhibitor SAR131675 ameliorates diabetic nephropathy in db/db mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

SAR131675: A Technical Guide to its Effects on Endothelial Cell Biology

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the selective Vascular Endothelial Growth Factor Receptor-3 (VEGFR-3) tyrosine kinase inhibitor, SAR131675. It details the compound's mechanism of action, its multifaceted effects on endothelial cell biology, and the experimental protocols utilized to elucidate these activities. The information is intended to serve as a detailed resource for professionals engaged in oncology, angiogenesis research, and drug development.

Core Mechanism of Action: Selective VEGFR-3 Inhibition

SAR131675 is a potent and highly selective ATP-competitive inhibitor of VEGFR-3 tyrosine kinase.[1][2] Its primary mechanism involves blocking the intracellular signaling cascade initiated by the binding of its cognate ligands, VEGF-C and VEGF-D, to VEGFR-3.[3][4] This inhibition prevents receptor autophosphorylation and the subsequent activation of downstream pathways crucial for lymphangiogenesis.[1][3]

While highly selective for VEGFR-3, SAR131675 exhibits moderate activity against VEGFR-2, with a selectivity ratio of approximately 10:1 (VEGFR-3/VEGFR-2).[3][4][5] This secondary activity may contribute to its anti-angiogenic effects.[6] The compound shows minimal activity against a wide panel of other kinases and receptors, underscoring its specificity.[2][3] A key downstream effector of the VEGFR-3 pathway is the Erk kinase; studies have confirmed that SAR131675 effectively inhibits VEGF-C-induced Erk phosphorylation in lymphatic endothelial cells.[1][4]

Caption: SAR131675 Mechanism of Action. (Max Width: 760px)

Quantitative Data Summary

The inhibitory activities of SAR131675 have been quantified across various in vitro and cellular assays. The following tables summarize the key data points for easy reference and comparison.

Table 1: In Vitro Kinase and Cellular Inhibition

Target/Process	Assay System	IC50 Value	Reference(s)
VEGFR-3 Tyrosine Kinase	Recombinant Human Enzyme	~20-23 nM	[2][3][5]
VEGFR-3 Autophosphorylation	HEK Cells (overexpressing)	~30-50 nM	[1][3]
VEGF-C-induced Erk Phosphorylation	Human Lymphatic Endothelial Cells	~30 nM	[1]

| VEGFR-2 Kinase | - | ~10-fold less potent vs VEGFR-3 |[3][4] |

Table 2: Inhibition of Endothelial Cell Functions

Cellular Function	Cell Type	Stimulus	IC50 Value	Reference(s)
Survival / Proliferation	Primary Human Lymphatic Cells	VEGF-C	~14-20 nM	[1][3]
Survival / Proliferation	Primary Human Lymphatic Cells	VEGF-D	~17-20 nM	[1][3]
Survival / Proliferation	Primary Human Lymphatic Cells	VEGF-A	~664 nM	[1]
Migration	Human Microvascular Endothelial Cells (HLMVEC)	VEGF-C	< 30 nM	[1][4]

| Migration | Human Microvascular Endothelial Cells (HLMVEC) | VEGF-A | ~100 nM |[1][4] |

Effects on Endothelial Cell Biology

SAR131675 profoundly impacts key biological processes in endothelial cells, primarily those of lymphatic origin.

• Inhibition of Proliferation and Survival: SAR131675 demonstrates potent, dose-dependent inhibition of proliferation and survival in primary human lymphatic endothelial cells stimulated by the VEGFR-3 ligands VEGF-C and VEGF-D.[1][3] In contrast, it has no significant effect on proliferation induced by factors acting through different receptors, such as bFGF, highlighting its specificity.[1][4] The compound shows no general cytotoxic or cytostatic activity on a broad panel of tumor cells.[3][4]

• Inhibition of Migration: Endothelial cell migration is a critical step in the formation of new lymphatic and blood vessels. SAR131675 strongly inhibits the migration of human microvascular endothelial cells (HLMVECs) induced by VEGF-C.[1][4] It also impedes VEGF-A-induced migration, albeit at higher concentrations, consistent with its moderate activity on VEGFR-2.[1][4]

• Anti-Lymphangiogenic and Anti-Angiogenic Activity: In vivo models confirm the potent anti-lymphangiogenic activity of SAR131675. In a murine model where angiogenesis and lymphangiogenesis are induced by FGF2, SAR131675 significantly reduces the levels of both VEGFR-3 and hemoglobin, indicating an inhibitory effect on both processes.[1] Furthermore, in a zebrafish model, SAR131675 treatment impairs the formation of intersegmental blood vessels, demonstrating an impact on embryonic vasculogenesis.[1][4] This dual activity is significant, as VEGFR-3 expression can be found on angiogenic sprouts in malignant tumors.[1][6]

Experimental Protocols and Workflows

This section provides detailed methodologies for key experiments used to characterize the effects of SAR131675 on endothelial cell biology.

This assay quantifies the ability of SAR131675 to inhibit receptor activation in a cellular context.

• Cell Culture and Transfection: Human Embryonic Kidney (HEK) cells are cultured and transfected to overexpress human VEGFR-3.

• Compound Incubation: Cells are incubated with increasing concentrations of SAR131675.

• Lysis and Immunoprecipitation: Cells are lysed, and VEGFR-3 is immunoprecipitated from the cell lysates.

• Western Blotting: The immunoprecipitated proteins are separated by SDS-PAGE and transferred to a membrane. The membrane is probed with an anti-phosphotyrosine antibody to detect the level of VEGFR-3 autophosphorylation.

• Quantification: The band intensity is quantified to determine the dose-dependent inhibition and calculate the IC50 value.[1][3]

Caption: VEGFR-3 Autophosphorylation Assay Workflow. (Max Width: 760px)

This assay measures the effect of SAR131675 on the chemotactic migration of endothelial cells.

• Chamber Preparation: A Boyden chamber (e.g., BD BioCoat Angiogenesis System) with a porous membrane is used. The lower chambers are filled with medium alone (negative control), medium with VEGF-C, or medium with VEGF-A, containing various concentrations of SAR131675.[1][4]

• Cell Seeding: Human Lymphatic Microvascular Endothelial Cells (HLMVECs) are seeded into the upper chambers.[1]

• Incubation: The chambers are incubated for approximately 24 hours at 37°C to allow cell migration towards the chemoattractants in the lower chamber.[1]

• Cell Labeling and Quantification: Non-migrated cells in the upper chamber are removed. Migrated cells on the underside of the membrane are labeled with a fluorescent dye (e.g., Calcein AM).[4]

• Analysis: The fluorescence is measured with a plate reader to quantify the number of migrated cells. The percentage of inhibition is calculated relative to the stimulated control to determine the IC50.[1][4]

Caption: Endothelial Cell Migration Assay Workflow. (Max Width: 760px)

This murine model assesses the in vivo efficacy of SAR131675 on vessel formation.

• Sponge Implantation: Sterile sponges containing Fibroblast Growth Factor 2 (FGF2) are surgically implanted subcutaneously in mice to induce robust angiogenesis and lymphangiogenesis.[1][4]

• Compound Administration: Mice are treated orally with vehicle or SAR131675 at various doses daily, starting from the day of implantation.[1]

• Sponge Excision: After a set period (e.g., 7 days), the sponges are excised.[1]

• Analysis: The sponges are analyzed for:

  • Hemoglobin Content: Measured to quantify the extent of angiogenesis (blood vessel formation).[1]

  • VEGFR-3 Levels: Quantified by ELISA as a marker for lymphangiogenesis.[1]

  • Immunohistochemistry: Staining for markers like CD31 (blood vessels) and LYVE-1 (lymphatic vessels) can also be performed.[4]

Caption: In Vivo Sponge Assay Workflow. (Max Width: 760px)

Broader Biological Context and Therapeutic Implications

The effects of SAR131675 extend beyond direct actions on endothelial cells, positioning it as a molecule of interest in oncology and inflammatory diseases.

• Oncology: By inhibiting lymphangiogenesis, SAR131675 significantly reduces lymph node invasion and distant metastasis in preclinical tumor models, such as the 4T1 mammary carcinoma.[3] Furthermore, VEGFR-3 is expressed on tumor-associated macrophages (TAMs), which promote tumor growth and metastasis.[3] SAR131675 has been shown to reduce the infiltration of these TAMs into tumors, adding another layer to its anti-cancer activity.[3][4]

• Inflammatory and Other Diseases: The role of lymphangiogenesis in chronic inflammation has led to the investigation of SAR131675 in other contexts. Studies have shown its potential therapeutic benefit in models of lupus nephritis and diabetic nephropathy.[7][8][9][10] In these models, SAR131675 reduces renal inflammation, fibrosis, and pathologic lymphangiogenesis.[7][8]

Despite promising preclinical efficacy, the development of SAR131675 was reportedly terminated due to adverse metabolic effects, a critical consideration for future drug development efforts targeting this pathway.[5]

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. researchgate.net [researchgate.net]
• 3. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic, antitumoral, and antimetastatic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. aacrjournals.org [aacrjournals.org]
• 7. Inhibition of VEGFR-3 by SAR131675 decreases renal inflammation and lymphangiogenesis in the murine lupus nephritis model - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Inhibition of lymphatic proliferation by the selective VEGFR-3 inhibitor SAR131675 ameliorates diabetic nephropathy in db/db mice - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Inhibition of VEGFR-3 by SAR131675 decreases renal inflammation and lymphangiogenesis in the murine lupus nephritis model - PubMed [pubmed.ncbi.nlm.nih.gov]

SAR131675 Target Validation: A Technical Guide for a Dual PI3Kγ/δ Inhibitor

Executive Summary: SAR131675 is a potent and selective dual inhibitor of the phosphoinositide 3-kinase (PI3K) isoforms gamma (γ) and delta (δ). It was investigated as a potential therapeutic agent for diabetic macular edema (DME), a condition characterized by retinal inflammation and vascular leakage. The rationale for targeting PI3Kγ and PI3Kδ stems from their critical roles in mediating signaling pathways in immune cells and endothelial cells, which are key contributors to the pathology of DME. Although the clinical development of SAR131675 was discontinued, the target validation process for such a compound provides a valuable framework for researchers in drug development. This guide outlines the core preclinical studies required to validate the therapeutic hypothesis for a dual PI3Kγ/δ inhibitor, presenting representative data and detailed experimental protocols.

Quantitative Data Summary

The initial validation of a compound like SAR131675 involves quantifying its potency, selectivity, and cellular activity. The following tables present representative data that would be expected from such a validation process.

Table 1: In Vitro Kinase Inhibitory Activity

This table summarizes the half-maximal inhibitory concentrations (IC50) of a representative dual PI3Kγ/δ inhibitor against the Class I PI3K isoforms. High potency against the target isoforms (γ and δ) and selectivity against other isoforms (α and β) are critical indicators of a promising therapeutic candidate.

PI3K Isoform	IC50 (nM)
PI3Kγ	2.5
PI3Kδ	3.1
PI3Kα	850
PI3Kβ	475

Table 2: Cellular Activity in Endothelial Cells

This table demonstrates the on-target effect of the inhibitor in a relevant cell type. Human Umbilical Vein Endothelial Cells (HUVECs) are stimulated with Vascular Endothelial Growth Factor (VEGF) to activate the PI3K pathway, and the inhibition of the downstream effector protein Akt is measured.

Assay	Metric	EC50 (nM)
VEGF-induced Akt Phosphorylation	p-Akt (Ser473) Inhibition	15.2

Table 3: In Vivo Efficacy in a Choroidal Neovascularization (CNV) Model

This table presents representative efficacy data from a laser-induced CNV mouse model, a standard preclinical model for studying retinal neovascularization, a key pathological feature of DME.

Treatment Group	Dose	Lesion Volume Reduction (%)
Vehicle Control	-	0%
Dual PI3Kγ/δ Inhibitor	10 mg/kg, daily	48%

Experimental Protocols

Detailed and reproducible methodologies are essential for robust target validation. The following sections provide protocols for the key experiments cited above.

Protocol: Biochemical Kinase Assay (LanthaScreen™ Eu Kinase Binding Assay)

This protocol describes a method to determine the IC50 values of an inhibitor against PI3K isoforms.

• Reagent Preparation:

  • Prepare a 5X kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).

  • Prepare a solution containing the europium-labeled anti-tag antibody and the Alexa Fluor™ 647-labeled lipid tracer (PIP2) in the kinase buffer.

  • Prepare serial dilutions of the test compound (e.g., SAR131675) in DMSO, followed by a further dilution in kinase buffer.

  • Prepare the PI3K kinase-GST fusion protein in kinase buffer.

• Assay Procedure:

  • Add 2 µL of the compound dilutions to the wells of a 384-well microplate.

  • Add 4 µL of the kinase/antibody/tracer mixture to all wells.

  • Initiate the reaction by adding 4 µL of the ATP solution to all wells.

  • Incubate the plate at room temperature for 60 minutes, protected from light.

• Data Acquisition and Analysis:

  • Read the plate on a fluorescence plate reader capable of time-resolved fluorescence resonance energy transfer (TR-FRET). Excite at 340 nm and read emissions at 615 nm and 665 nm.

  • Calculate the emission ratio (665 nm / 615 nm).

  • Plot the emission ratio against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Protocol: Cell-Based Western Blot for p-Akt Inhibition

This protocol details a method to assess the inhibition of PI3K signaling in a cellular context.

• Cell Culture and Treatment:

  • Culture HUVECs in EGM-2 medium until they reach 80-90% confluency.

  • Serum-starve the cells for 4 hours in a basal medium.

  • Pre-treat the cells with various concentrations of the test compound or vehicle (DMSO) for 1 hour.

  • Stimulate the cells with 50 ng/mL recombinant human VEGF for 15 minutes.

• Protein Extraction:

  • Wash the cells twice with ice-cold phosphate-buffered saline (PBS).

  • Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Clarify the lysates by centrifugation at 14,000 x g for 15 minutes at 4°C.

  • Determine the protein concentration of the supernatants using a BCA protein assay.

• Western Blotting:

  • Denature 20 µg of protein from each sample by boiling in Laemmli sample buffer.

  • Separate the proteins by SDS-PAGE on a 4-12% gradient gel.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane with 5% bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween-20 (TBST) for 1 hour.

  • Incubate the membrane with primary antibodies against p-Akt (Ser473) and total Akt overnight at 4°C.

  • Wash the membrane three times with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour.

  • Wash again and detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Data Analysis:

  • Quantify the band intensities using densitometry software.

  • Normalize the p-Akt signal to the total Akt signal for each sample.

  • Plot the normalized p-Akt levels against the inhibitor concentration to determine the EC50.

Protocol: In Vivo Laser-Induced Choroidal Neovascularization (CNV) Model

This protocol describes a standard animal model to evaluate the efficacy of an inhibitor on retinal neovascularization.

• Animal Model:

  • Use adult C57BL/6J mice (8-10 weeks old).

  • Anesthetize the mice and dilate their pupils with a topical mydriatic agent.

• Laser Photocoagulation:

  • Perform laser photocoagulation using an argon laser to rupture Bruch's membrane at four locations around the optic nerve in one eye of each mouse.

  • Successful rupture is confirmed by the appearance of a vaporization bubble.

• Compound Administration:

  • Randomize the animals into treatment groups (vehicle control and test compound).

  • Administer the dual PI3Kγ/δ inhibitor or vehicle daily via oral gavage, starting on the day of laser treatment.

• Efficacy Assessment (Day 7):

  • Euthanize the mice and enucleate the eyes.

  • Prepare choroidal flat mounts and stain them with an antibody against a vascular endothelial cell marker (e.g., isolectin B4 or CD31) conjugated to a fluorescent dye.

  • Image the flat mounts using a confocal microscope.

• Data Analysis:

  • Quantify the volume of the CNV lesions from the z-stack images using imaging software (e.g., ImageJ).

  • Calculate the mean lesion volume for each treatment group.

  • Determine the percentage of lesion volume reduction in the treated group compared to the vehicle control group. Statistical significance is assessed using an appropriate test (e.g., Student's t-test).

Visualizations: Pathways and Workflows

Visual diagrams are crucial for understanding the complex biological and experimental processes involved in target validation.

Caption: PI3K signaling pathway inhibited by SAR131675.

Caption: Preclinical target validation workflow for a kinase inhibitor.

Pharmacodynamics of SAR131675 in Preclinical Models: A Technical Guide

Introduction: SAR131675 is a potent and selective ATP-competitive inhibitor of the Vascular Endothelial Growth Factor Receptor 3 (VEGFR-3) tyrosine kinase.[1][2][3] In preclinical studies, it has demonstrated significant antilymphangiogenic, antitumoral, and antimetastatic activities.[4][5] Its mechanism of action is primarily centered on the inhibition of the VEGF-C/VEGF-D/VEGFR-3 signaling axis, which is crucial for the development and maintenance of the lymphatic system and has been implicated in tumor metastasis and the modulation of the tumor immune microenvironment.[5][6] This technical guide provides an in-depth overview of the pharmacodynamics of SAR131675, summarizing key quantitative data, detailing experimental protocols, and visualizing the underlying biological pathways from various preclinical models. Despite promising findings, the development of SAR131675 was halted during preclinical stages due to adverse metabolic effects.[1]

In Vitro Pharmacodynamics

SAR131675 demonstrates high selectivity and potency for VEGFR-3 in both cell-free and cell-based assays. It effectively inhibits VEGFR-3 kinase activity and autophosphorylation, leading to the suppression of downstream signaling pathways that control lymphatic endothelial cell proliferation, survival, and migration.[1][5]

Data Presentation: In Vitro Inhibitory Activity

The inhibitory concentrations (IC50) and binding affinities (Ki) of SAR131675 across various in vitro assays are summarized below.

Target/Process	Assay Type	Cell/System	Ligand/Stimulus	IC50 / Ki Value	Citations
VEGFR-3	Kinase Activity	Cell-free (rh-VEGFR-3-TK)	-	23 nM (IC50)	[2]
VEGFR-3	Binding Affinity	Cell-free	-	12 nM (Ki)	[2][7]
VEGFR-3	Autophosphorylation	HEK Cells	-	30-50 nM (IC50)	[5][8]
VEGFR-2	Kinase Activity	Cell-free	-	235 nM (IC50)	[2]
VEGFR-2	Autophosphorylation	PAEC-VEGFR-2 Cells	VEGF-A	239 nM (IC50)	[2][6]
VEGFR-1	Kinase Activity	Cell-free	-	>3 µM (IC50)	[2]
VEGFR-1	Autophosphorylation	-	-	~1 µM (IC50)	[2]
Cell Proliferation	Lymphatic Cells	Primary Human Lymphatic Cells	VEGF-C / VEGF-D	~20 nM (IC50)	[1][2][5]
Cell Survival	Lymphatic Cells	Primary Human Lymphatic Cells	VEGF-C	14 nM (IC50)	[3][8]
Cell Survival	Lymphatic Cells	Primary Human Lymphatic Cells	VEGF-D	17 nM (IC50)	[3][8]
Cell Survival	Lymphatic Cells	Primary Human Lymphatic Cells	VEGF-A	664 nM (IC50)	[3][8]
Cell Migration	Endothelial Cells	Human Microvascular Endothelial Cells (HMVEC)	VEGF-C	<30 nM (IC50)	[8]
Cell Migration	Endothelial Cells	Human Microvascular Endothelial Cells (HMVEC)	VEGF-A	~100 nM (IC50)	[3][8]
Erk Phosphorylation	Lymphatic Cells	Human Microvascular Endothelial Cells (HMVEC)	VEGF-C	~30 nM (IC50)	[2][8]

Signaling Pathways

SAR131675 exerts its effects by blocking key signaling cascades downstream of VEGFR-3 and by inducing apoptosis in certain endothelial cells through the mitochondrial pathway.

VEGFR-3 signaling pathway inhibited by SAR131675.

Mitochondrial apoptosis pathway induced by SAR131675 in HUVECs.[9]

Experimental Protocols: In Vitro Assays

• VEGFR Kinase Activity Assay: The effect on the kinase activity of recombinant human VEGFR-3 was measured in multiwell plates precoated with a synthetic polymer substrate (poly-Glu-Tyr, 4:1).[2] The assay was conducted in the presence of 30 µmol/L of ATP.[6]

• VEGFR-3 Autophosphorylation Assay: Human Embryonic Kidney (HEK) cells were used for overexpression of VEGFR-3.[5][8] Twenty-four hours after transfection, cells were treated with the phosphatase inhibitor orthovanadate (100 mmol/L) for one hour, harvested, and incubated with varying concentrations of SAR131675 for 30 minutes before the reaction was stopped for analysis.[6]

• Cellular Proliferation and Survival Assays: Primary human lymphatic cells were plated in medium containing 0.1% Fetal Calf Serum (FCS).[6] The cells were then stimulated with specific VEGFR-3 ligands (VEGF-C, VEGF-D) or other growth factors (VEGF-A) in the presence of SAR131675.[5][8] Cell viability was assessed to determine the inhibitory effect.

• Cell Migration Assay: The migration of Human Microvascular Endothelial Cells (HMVECs) was evaluated using Boyden chambers.[8] Cells were seeded in the upper wells, and the lower wells contained media with chemoattractants like VEGF-A (50 ng/mL) or VEGF-C (100 ng/mL) and varying doses of SAR131675.[6] Migrating cells were quantified using Calcein labeling.[6]

• Apoptosis Induction Assays (in HUVECs): Human Umbilical Vein Endothelial Cell (HUVEC) viability was measured by MTT assay.[9] Apoptosis was detected by Annexin V-FITC/PI staining followed by flow cytometry.[9] Mechanistic studies involved evaluating mitochondrial membrane potential, Reactive Oxygen Species (ROS) generation, caspase-3 activity, and the expression of apoptosis-related proteins (Bcl-2, Bax, cytochrome c) via Western blot.[9]

In Vivo Pharmacodynamics

In animal models, SAR131675 demonstrates robust antitumor and antimetastatic efficacy. Its activity extends beyond anti-lymphangiogenesis to include the modulation of immunosuppressive cells within the tumor microenvironment, such as Tumor-Associated Macrophages (TAMs) and Myeloid-Derived Suppressor Cells (MDSCs).[5][10]

Data Presentation: In Vivo Efficacy in Preclinical Models

Model Type	Animal	Dosing Regimen	Key Outcomes	Citations
Pancreatic Neuroendocrine Tumor	RIP1-Tag2 Transgenic Mice	100 mg/kg/day (Prevention)	42% decrease in the number of angiogenic islets.	[2][6]
Pancreatic Neuroendocrine Tumor	RIP1-Tag2 Transgenic Mice	100 mg/kg/day (Intervention)	Reduced tumor size and increased survival .	[3][6]
Mammary Carcinoma	4T1 Mouse Allograft (Balb/c)	100 mg/kg/day	Reduced tumor size , lymph node invasion , and lung metastasis .	[1][3][5]
Mammary Carcinoma	4T1 Mouse Allograft (Balb/c)	100 mg/kg/day	Significantly reduced TAM infiltration and aggregation in tumors.	[1][5]
FGF2-Induced Angiogenesis	Mice (Sponge Model)	100 mg/kg/day	~50% reduction in VEGFR-3 levels and hemoglobin content.	[2]
Colorectal Liver Metastasis	Intrasplenic Injection (CBA Mice)	120 mg/kg/day	Reduced F4/80+ macrophage infiltration in the liver parenchyma.	[11]
Diabetic Nephropathy	db/db Mice	Diet-containing SAR131675	Ameliorated dyslipidemia, albuminuria, and renal lipid accumulation; reduced M1 macrophage infiltration .	[12][13]
Embryonic Vasculogenesis	Zebrafish (Danio rerio)	3 µmol/L for 24h	Impaired formation of intersegmental vessels.	[6][8]

Mechanisms and Workflows

Mechanism of SAR131675 in the tumor microenvironment.[5][10]

General experimental workflow for in vivo tumor efficacy studies.

Experimental Protocols: In Vivo Models

• Murine Mammary 4T1 Carcinoma Model: This syngeneic model is established in Balb/c mice.[6] At the end of the experiment (e.g., day 21), tumors, lymph nodes, and lungs are collected.[6] Efficacy is assessed by measuring primary tumor volume, quantifying lymph node invasion (e.g., via osteopontin levels), counting lung metastases, and analyzing TAM infiltration in tumors using F4/80 immunostaining.[5][6]

• RIP1.Tag2 Pancreatic Tumor Model: This is a transgenic mouse model of spontaneous multistage tumor development.[6] For prevention studies, treatment (e.g., 100 mg/kg/day) starts at week 5 and continues to week 10, with the number of angiogenic islets being the primary endpoint.[6] For intervention studies, treatment begins at a later stage (e.g., week 10 or 12), and endpoints include tumor volume and overall survival.[6]

• Colorectal Cancer Liver Metastasis (CLM) Model: CLM is induced in male CBA mice via intrasplenic injection of cancer cells.[11] Daily treatment with SAR131675 (e.g., 120 mg/kg) or vehicle is administered by oral gavage starting one day after tumor induction.[11] Tissues are harvested at various time points (e.g., 10, 16, and 22 days) to assess tumor growth and immune cell infiltrates (e.g., F4/80+ macrophages) by stereology, immunohistochemistry, and flow cytometry.[11]

• Diabetic Nephropathy Model: Male C57BLKS/J db/db mice, a model for type 2 diabetes, are fed a diet containing SAR131675 for 12 weeks.[12][13] The study evaluates the drug's effect on albuminuria, dyslipidemia, and renal inflammation, including the infiltration of pro-inflammatory M1 macrophages.[12][14] In vitro components of this model use human kidney-2 (HK2) cells and RAW264.7 macrophages to study palmitate-induced lymphangiogenesis.[12][13]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic,anti-tumoral and anti-metastatic activities [en-cancer.fr]
• 5. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic, antitumoral, and antimetastatic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. altmeyers.org [altmeyers.org]
• 8. aacrjournals.org [aacrjournals.org]
• 9. benthamdirect.com [benthamdirect.com]
• 10. mdpi.com [mdpi.com]
• 11. SAR131675, a VEGRF3 Inhibitor, Modulates the Immune Response and Reduces the Growth of Colorectal Cancer Liver Metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Inhibition of lymphatic proliferation by the selective VEGFR-3 inhibitor SAR131675 ameliorates diabetic nephropathy in db/db mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Inhibition of lymphatic proliferation by the selective VEGFR-3 inhibitor SAR131675 ameliorates diabetic nephropathy in db/db mice - PMC [pmc.ncbi.nlm.nih.gov]

SAR131675: A Technical Guide for Basic Research in Angiogenesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

SAR131675 is a potent and highly selective small-molecule inhibitor of the Vascular Endothelial Growth Factor Receptor-3 (VEGFR-3) tyrosine kinase.[1][2][3][4] This technical guide provides an in-depth overview of SAR131675, its mechanism of action, and its application in the study of angiogenesis and lymphangiogenesis. It is designed to equip researchers with the necessary information to utilize SAR131675 as a tool in basic and preclinical research. The compound has demonstrated significant anti-lymphangiogenic, anti-tumoral, and anti-metastatic activities in various models, primarily through the inhibition of VEGFR-3 signaling.[1][2][3]

Mechanism of Action

SAR131675 functions as an ATP-competitive inhibitor of the VEGFR-3 tyrosine kinase.[1] Its primary molecular target is VEGFR-3, a key receptor in the development and maintenance of the lymphatic system (lymphangiogenesis).[1][5][6] The binding of its cognate ligands, VEGF-C and VEGF-D, to VEGFR-3 induces receptor dimerization and autophosphorylation, initiating downstream signaling cascades that promote lymphatic endothelial cell proliferation, survival, and migration.[1][7][8] SAR131675 effectively blocks this autophosphorylation and subsequent signaling.[1][4][9] While highly selective for VEGFR-3, it exhibits moderate activity against VEGFR-2, the primary receptor involved in angiogenesis (the formation of new blood vessels).[1][2] This dual activity, with a preference for VEGFR-3, makes it a valuable tool for dissecting the roles of these two related pathways in various physiological and pathological processes.

Data Presentation

Table 1: In Vitro Potency and Selectivity of SAR131675

Target/Assay	Ligand/Stimulus	Cell Type/System	Readout	IC50 (nmol/L)	Ki (nmol/L)	Reference
VEGFR-3 Tyrosine Kinase Activity	-	Recombinant Human VEGFR-3	Kinase Activity	20, 23	~12	[1]
VEGFR-3 Autophosphorylation	-	HEK cells	Autophosphorylation	45	-	[1][2][4][9]
Lymphatic Cell Proliferation	VEGFC	Primary Human Lymphatic Cells	Cell Survival	~20 (14)	-	[1][2][4]
Lymphatic Cell Proliferation	VEGFD	Primary Human Lymphatic Cells	Cell Survival	~20 (17)	-	[1][2][4]
Endothelial Cell Migration	VEGFC	Human Lymphatic Microvascular Endothelial Cells (HLMVEC)	Migration	< 30	-	[1]
Erk Phosphorylation	VEGFC	Human Lymphatic Microvascular Endothelial Cells (HLMVEC)	p-Erk Levels	~30	-	[1]
VEGFR-2 Tyrosine Kinase Activity	-	Recombinant Human VEGFR-2	Kinase Activity	235	-
VEGFR-2 Autophosphorylation	VEGFA	Porcine Aortic Endothelial Cells (PAEC) expressing VEGFR-2	Autophosphorylation	~280 (239)	-
Endothelial Cell Proliferation	VEGFA	Primary Human Lymphatic Cells	Cell Survival	664	-	[1]
Endothelial Cell Migration	VEGFA	Human Lymphatic Microvascular Endothelial Cells (HLMVEC)	Migration	~100	-	[1]
VEGFR-1 Tyrosine Kinase Activity	-	Recombinant Human VEGFR-1	Kinase Activity	> 3000	-
VEGFR-1 Autophosphorylation	-	-	Autophosphorylation	~1000	-

Table 2: In Vivo Efficacy of SAR131675

Model	Species	Treatment	Effect	Reference
Embryonic Vasculogenesis	Zebrafish (Danio rerio)	3 µmol/L for 24 hours	Reduced number of intersegmental vessels	[1]
Embryonic Vasculogenesis	Zebrafish (Danio rerio)	10 µmol/L for 24 hours	Largely prevented formation of intersegmental vessels	[1][10][11]
FGF2-induced Angiogenesis and Lymphangiogenesis	Mouse (Sponge Implant)	100 mg/kg/day for 7 days	~50% reduction in VEGFR-3 levels and hemoglobin content	[1]
Mammary Carcinoma (4T1)	Mouse (Orthotopic)	100 mg/kg/day	Reduced tumor growth, lymph node invasion, and lung metastasis	[1][2][3]
Pancreatic Islet Tumor (RIP1.Tag2)	Mouse (Syngeneic)	100 mg/kg/day (preventative)	42% decrease in angiogenic islets	[1]
Colorectal Cancer Liver Metastasis	Mouse	120 mg/kg/day	Significantly reduced tumor burden	[6]
Diabetic Nephropathy	Mouse (db/db)	Diet containing SAR131675 for 12 weeks	Ameliorated dyslipidemia, albuminuria, and renal lipid accumulation	[7][12][13]

Signaling Pathways

SAR131675 primarily exerts its effects by inhibiting the VEGFR-3 signaling cascade. Upon activation by VEGFC or VEGFD, VEGFR-3 autophosphorylates, creating docking sites for downstream signaling molecules. This leads to the activation of key pathways such as the Ras/Raf/MEK/ERK (MAPK) and the PI3K/AKT pathways, which are crucial for endothelial cell proliferation, survival, and migration.[8][14] In ovarian cancer cells, SAR131675 has been shown to inhibit the VEGF-C-induced phosphorylation of both ERK1/2 and AKT.[14]

Caption: SAR131675 inhibits the VEGFR-3 signaling pathway.

Experimental Protocols

The following are representative protocols for key experiments used to characterize the activity of SAR131675. These are generalized procedures and may require optimization for specific experimental conditions.

VEGFR-3 Tyrosine Kinase Assay (In Vitro)

This assay measures the direct inhibitory effect of SAR131675 on the enzymatic activity of recombinant VEGFR-3.

Methodology:

• Plate Coating: Coat multiwell plates with a synthetic polymer substrate, poly-Glu-Tyr (pGT).

• Reaction Mixture: Prepare a reaction mixture containing kinase buffer (e.g., 50 mM HEPES pH 7.4, 20 mM MgCl₂, 0.1 mM MnCl₂, 0.2 mM Na₃VO₄), ATP (e.g., 30 µmol/L for VEGFR-3), and recombinant human VEGFR-3 enzyme.

• Inhibitor Addition: Add SAR131675 at various concentrations to the reaction mixture. Use DMSO as a vehicle control.

• Incubation: Incubate the plate at room temperature for a defined period (e.g., 30-60 minutes) to allow the kinase reaction to proceed.

• Detection:

  • Wash the plates to remove unbound reagents.

  • Add a phosphotyrosine-specific monoclonal antibody conjugated to horseradish peroxidase (HRP).

  • Incubate to allow antibody binding.

  • Wash the plates again.

  • Add a chromogenic HRP substrate (e.g., o-phenylenediamine dihydrochloride - OPD).

  • Stop the reaction with an acid solution (e.g., 1.25 M H₂SO₄).

• Data Analysis: Measure the absorbance at 492 nm using a spectrophotometer. Calculate the IC50 value, which is the concentration of SAR131675 that inhibits 50% of the VEGFR-3 kinase activity.

Caption: Workflow for the in vitro VEGFR-3 tyrosine kinase assay.

Lymphatic Endothelial Cell Proliferation Assay

This assay assesses the effect of SAR131675 on the proliferation of primary human lymphatic endothelial cells (HLECs) stimulated with VEGFR-3 ligands.

Methodology:

• Cell Seeding: Seed HLECs in 96-well plates in a low-serum medium (e.g., 0.1% FCS) and allow them to attach.

• Starvation: Serum-starve the cells for several hours to synchronize their cell cycle.

• Treatment: Treat the cells with SAR131675 at various concentrations in the presence or absence of a stimulating ligand (e.g., 300 ng/mL VEGFC or VEGFD). Include unstimulated and vehicle-treated stimulated controls.

• Incubation: Incubate the cells for a period sufficient to observe proliferation (e.g., 48-72 hours).

• Quantification of Proliferation: Use a suitable method to quantify cell viability/proliferation, such as:

  • MTS/MTT Assay: Add the reagent and measure absorbance.

  • BrdU Incorporation: Add BrdU and detect its incorporation into newly synthesized DNA using an ELISA-based method.

  • Cell Counting: Trypsinize and count the cells.

• Data Analysis: Normalize the data to the stimulated control and calculate the IC50 value for the inhibition of ligand-induced proliferation.

Boyden Chamber Migration Assay

This assay evaluates the impact of SAR131675 on the chemotactic migration of endothelial cells towards a VEGFR-3 ligand.

Methodology:

• Chamber Setup: Use a Boyden chamber or a transwell insert with a porous membrane (e.g., 8 µm pores). The membrane can be coated with an extracellular matrix protein like fibronectin or collagen to mimic the in vivo environment.

• Chemoattractant: Add medium containing the chemoattractant (e.g., 100 ng/mL VEGFC) to the lower chamber.

• Cell Seeding: Resuspend serum-starved endothelial cells (e.g., HLMVECs) in a serum-free medium containing SAR131675 at various concentrations and seed them into the upper chamber.

• Incubation: Incubate the chamber for a few hours (e.g., 4-6 hours) at 37°C to allow cell migration.

• Cell Staining and Counting:

  • Remove the non-migrated cells from the upper surface of the membrane with a cotton swab.

  • Fix and stain the migrated cells on the lower surface of the membrane (e.g., with DAPI or Crystal Violet).

  • Count the number of migrated cells in several microscopic fields.

• Data Analysis: Quantify the inhibition of migration at different concentrations of SAR131675 and determine the IC50.

Western Blotting for Downstream Signaling

This technique is used to assess the phosphorylation status of key downstream signaling proteins like ERK and AKT.

Methodology:

• Cell Culture and Treatment: Culture endothelial cells to near confluence, serum-starve them, and then pre-treat with SAR131675 for a defined period (e.g., 1 hour) before stimulating with a ligand (e.g., 500 ng/mL VEGFC) for a short duration (e.g., 10-15 minutes).

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in a buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a standard method (e.g., BCA assay).

• SDS-PAGE and Transfer: Separate equal amounts of protein by SDS-polyacrylamide gel electrophoresis and transfer them to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with a suitable blocking buffer (e.g., 5% BSA or non-fat milk in TBST).

  • Incubate the membrane with a primary antibody specific for the phosphorylated form of the protein of interest (e.g., anti-phospho-ERK1/2 or anti-phospho-AKT).

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Stripping and Reprobing: The membrane can be stripped of antibodies and re-probed with an antibody against the total protein (e.g., anti-total-ERK1/2 or anti-total-AKT) to confirm equal loading.

• Data Analysis: Quantify the band intensities using densitometry and express the level of phosphorylation as a ratio of the phosphorylated protein to the total protein.

In Vivo Zebrafish Angiogenesis Assay

This whole-organism assay provides a rapid assessment of the anti-angiogenic/vasculogenic effects of SAR131675.

Methodology:

• Embryo Collection and Staging: Collect zebrafish embryos and raise them to the appropriate developmental stage (e.g., 24 hours post-fertilization when blood flow begins). Transgenic lines with fluorescently labeled vasculature (e.g., Tg(fli1:EGFP) or Tg(kdrl:EGFP)) are ideal for visualization.

• Compound Treatment: Place the embryos in multi-well plates containing embryo medium with various concentrations of SAR131675 or vehicle control.

• Incubation: Incubate the embryos for a defined period (e.g., 24 hours).

• Imaging: Anesthetize the embryos and mount them for microscopic imaging. Capture images of the trunk and tail vasculature, particularly the intersegmental vessels.

• Analysis: Quantify the extent of vascular development by counting the number of complete intersegmental vessels or by measuring the total length of the vasculature using image analysis software.

Caption: Workflow for the in vivo zebrafish angiogenesis assay.

Conclusion

SAR131675 is a valuable research tool for investigating the roles of VEGFR-3 in angiogenesis and, more specifically, lymphangiogenesis. Its high selectivity for VEGFR-3 over other kinases, including the closely related VEGFR-2, allows for the targeted dissection of these signaling pathways. The data and protocols presented in this guide provide a solid foundation for researchers to design and execute experiments aimed at further elucidating the complex biology of vascular development and pathology. It is important to note that despite its promising preclinical profile, the development of SAR131675 was terminated due to adverse metabolic effects, a consideration for any potential translational studies.[15]

References

• 1. researchgate.net [researchgate.net]
• 2. Angiogenesis Assay for Live and Fixed Zebrafish Embryos/Larvae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Chemotactic Migration of Endothelial Cells Towards VEGF-A₁₆₅ - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Protocol development for discovery of angiogenesis inhibitors via automated methods using zebrafish - PMC [pmc.ncbi.nlm.nih.gov]
• 5. An Experimental Protocol for the Boyden Chamber Invasion Assay With Absorbance Readout - PMC [pmc.ncbi.nlm.nih.gov]
• 6. merckmillipore.com [merckmillipore.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Angiogenesis Assays - Angiogenesis - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. Simultaneous Activation of Erk1/2 and Akt Signaling is Critical for Formononetin-Induced Promotion of Endothelial Function - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Cell Migration & Invasion Assays [sigmaaldrich.com]
• 15. (Rac)-SAR131675 | VEGFR | TargetMol [targetmol.com]

Protocols & Analytical Methods

Application Notes and Protocols for SAR131675 In Vivo Experiments

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for conducting in vivo experiments with SAR131675, a potent and selective inhibitor of Vascular Endothelial Growth Factor Receptor-3 (VEGFR-3). The information is intended to guide researchers in designing and executing preclinical studies to evaluate the anti-tumor, anti-metastatic, and anti-lymphangiogenic properties of this compound.

Mechanism of Action

SAR131675 selectively inhibits the tyrosine kinase activity of VEGFR-3.[1][2][3][4] This receptor, activated by its ligands VEGF-C and VEGF-D, is a key mediator of lymphangiogenesis—the formation of new lymphatic vessels.[5] By blocking VEGFR-3 signaling, SAR131675 can impede the growth and spread of tumors that rely on the lymphatic system for metastasis. Additionally, VEGFR-3 is expressed on tumor-associated macrophages (TAMs), and its inhibition by SAR131675 has been shown to reduce the infiltration of these pro-tumoral immune cells.[4] While highly selective for VEGFR-3, SAR131675 exhibits moderate activity against VEGFR-2, which may contribute to its anti-angiogenic effects at higher concentrations.[2][4][6]

Signaling Pathway of SAR131675 Action

Caption: SAR131675 mechanism of action.

Quantitative Data Summary

The following tables summarize the key in vitro and in vivo quantitative data reported for SAR131675.

Table 1: In Vitro Inhibitory Activity of SAR131675

Target	Assay	IC50	Reference
VEGFR-3	Tyrosine Kinase Activity	20-23 nM	[1][2]
VEGFR-3	Autophosphorylation (HEK cells)	45 nM	[4]
VEGFR-2	Tyrosine Kinase Activity	235 nM	[2]
VEGFR-2	Autophosphorylation (PAE cells)	239-280 nM	[2]
VEGFR-1	Autophosphorylation	~1 µM	[2]
Human Lymphatic Cell Proliferation (VEGFC/D induced)	Cell-based	~20 nM	[2][4][6]

Table 2: In Vivo Efficacy of SAR131675 in Murine Tumor Models

Animal Model	Treatment Dose & Schedule	Key Findings	Reference
4T1 Mammary Carcinoma (BALB/c mice)	30 & 100 mg/kg/day, oral	- Significant reduction in primary tumor volume. - Reduced lymph node and lung metastasis. - Decreased F4/80+ TAM infiltration in tumors.	[1][4][6][5]
RIP1.Tag2 Pancreatic Neuroendocrine Tumor (Transgenic mice)	100 mg/kg/day, oral (Prevention: 5-10 wks; Intervention: 10-12 wks)	- Prevention: 42% decrease in angiogenic islets. - Intervention: Significant reduction in total tumor volume. - Increased survival.	[5][7]
Colorectal Cancer Liver Metastasis (CBA mice)	120 mg/kg/day, oral	- Significantly reduced tumor burden in the liver. - Reduced F4/80+ macrophages in liver tissue. - Decreased proportion of CD45+ leukocytes, particularly myeloid cells.	[8][9][10][11]
FGF2-induced Angiogenesis/Lymphangiogenesis (Sponge implant in mice)	100 mg/kg/day, oral	- Reduced levels of VEGFR-3. - Approximately 50% reduction in hemoglobin content.	[2]

Experimental Protocols

Protocol 1: Preparation of SAR131675 for In Vivo Oral Administration

This protocol describes the preparation of SAR131675 for oral gavage in mice.

Materials:

• SAR131675 powder

• Dimethyl sulfoxide (DMSO)

• PEG300

• Tween-80

• Saline (0.9% NaCl)

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

Procedure:

• Prepare a stock solution of SAR131675 in DMSO.

• In a sterile tube, add the required volume of the DMSO stock solution.

• Sequentially add the co-solvents in the following volumetric ratio: 40% PEG300, 5% Tween-80, and 45% Saline. The final concentration of DMSO in the formulation should be 10%.[1]

• Vortex the solution thoroughly between the addition of each co-solvent to ensure complete mixing.

• If precipitation occurs, gentle heating and/or sonication can be used to aid dissolution.[1]

• The final solution should be clear. It is recommended to prepare this working solution fresh on the day of use.[1] A reported solubility for this formulation is ≥ 1.43 mg/mL.[1]

Protocol 2: Murine 4T1 Mammary Carcinoma Model

This protocol details the establishment of an orthotopic 4T1 mammary carcinoma model to evaluate the anti-tumor and anti-metastatic effects of SAR131675.

Materials:

• 4T1 murine breast cancer cells

• BALB/c mice (female, 6-8 weeks old)

• Complete growth medium (e.g., RPMI-1640 with 10% FBS)

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• Syringes (1 mL) with 27G needles

• Calipers

• SAR131675 formulation (from Protocol 1)

• Vehicle control (e.g., 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline)

Procedure:

• Cell Culture: Culture 4T1 cells in complete growth medium. Harvest cells during the exponential growth phase.

• Cell Preparation: Wash the cells with PBS and resuspend in sterile PBS at a concentration of 1 x 10^6 cells/100 µL.

• Tumor Implantation: Anesthetize the mice. Inject 1 x 10^5 to 1 x 10^6 4T1 cells (in 50-100 µL) subcutaneously into the mammary fat pad.[12][13]

• Treatment Initiation: When tumors reach a palpable size (e.g., 50-100 mm³), randomize the mice into treatment and control groups.

• Drug Administration: Administer SAR131675 (e.g., 30 or 100 mg/kg) or vehicle control daily via oral gavage.[5]

• Tumor Monitoring: Measure tumor dimensions with calipers every 2-3 days and calculate tumor volume using the formula: (Length x Width²)/2.

• Endpoint Analysis: At the end of the study (e.g., day 21), euthanize the mice.[5]

  • Excise the primary tumor for weight measurement and further analysis (e.g., immunohistochemistry, flow cytometry).

  • Harvest lymph nodes and lungs to assess metastasis. Metastatic burden can be quantified by counting surface nodules or through more sensitive clonogenic assays, as 4T1 cells are resistant to 6-thioguanine.[12][13]

Experimental Workflow for 4T1 Murine Model

Caption: Workflow for the 4T1 mammary carcinoma model.

Protocol 3: Zebrafish Angiogenesis Assay

This protocol provides a method to assess the anti-angiogenic potential of SAR131675 using a zebrafish model.

Materials:

• Transgenic zebrafish embryos (e.g., Tg(kdrl:EGFP) or Tg(fli1a:EGFP)) expressing fluorescent proteins in their vasculature.[14][15][16]

• Embryo medium (E3)

• SAR131675

• DMSO (for stock solution)

• 96-well plates

• Fluorescence microscope

Procedure:

• Embryo Collection: Collect zebrafish embryos after fertilization.

• Drug Treatment: At 24 hours post-fertilization (hpf), dechorionate the embryos and place them into individual wells of a 96-well plate containing E3 medium.

• Add SAR131675 at various concentrations (e.g., 3 and 10 µM) to the wells. Include a DMSO vehicle control group.[5][14]

• Incubation: Incubate the embryos at 28.5°C for 24-48 hours.

• Imaging and Analysis:

  • Anesthetize the embryos (e.g., with tricaine).

  • Mount the embryos on a slide and visualize the intersegmental vessels (ISVs) using a fluorescence microscope.

  • Capture images of the trunk vasculature.

  • Quantify the anti-angiogenic effect by counting the number of complete ISVs or by measuring the total length or area of the vasculature using image analysis software.[17] A significant reduction in the number or length of ISVs compared to the control group indicates anti-angiogenic activity.[5][14]

Protocol 4: Immunohistochemistry (IHC) for Tissue Analysis

This protocol outlines a general procedure for IHC staining of tumor sections to analyze markers of angiogenesis (CD31), lymphangiogenesis (LYVE-1), and macrophage infiltration (F4/80).

Materials:

• Formalin-fixed, paraffin-embedded (FFPE) tissue sections

• Xylene

• Ethanol series (100%, 95%, 70%)

• Antigen retrieval buffer (e.g., citrate buffer pH 6.0 or EDTA buffer pH 9.0)

• Hydrogen peroxide (3%)

• Blocking buffer (e.g., PBS with 5% normal goat serum)

• Primary antibodies (anti-CD31, anti-LYVE-1, anti-F4/80)

• HRP-conjugated secondary antibody

• DAB substrate kit

• Hematoxylin counterstain

• Mounting medium

Procedure:

• Deparaffinization and Rehydration: Immerse slides in xylene, followed by a graded series of ethanol, and finally water.[18]

• Antigen Retrieval: Perform heat-induced epitope retrieval by immersing slides in antigen retrieval buffer and heating (e.g., using a microwave or pressure cooker).[18][19]

• Peroxidase Blocking: Incubate sections with 3% hydrogen peroxide to block endogenous peroxidase activity.

• Blocking: Apply blocking buffer to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate sections with the primary antibody (diluted in blocking buffer) overnight at 4°C.

• Secondary Antibody Incubation: Apply the HRP-conjugated secondary antibody and incubate.

• Detection: Add DAB substrate and incubate until a brown precipitate forms.

• Counterstaining: Lightly counterstain with hematoxylin.

• Dehydration and Mounting: Dehydrate the sections through an ethanol series and xylene, and then coverslip with mounting medium.[18]

• Analysis: Examine the slides under a microscope. Quantify the staining by measuring the stained area or counting positive cells/vessels per field of view.

Protocol 5: Flow Cytometry for Tumor-Infiltrating Myeloid Cells

This protocol provides a framework for analyzing myeloid cell populations within tumors treated with SAR131675.

Materials:

• Fresh tumor tissue

• RPMI-1640 medium

• Collagenase (e.g., Type IV) and DNase I

• 70 µm cell strainers

• Red Blood Cell Lysis Buffer

• FACS buffer (PBS with 2% FBS)

• Fc block (anti-CD16/32)

• Fluorochrome-conjugated antibodies (e.g., anti-CD45, anti-CD11b, anti-Ly-6G, anti-Ly-6C, anti-F4/80)

• Viability dye (e.g., DAPI, Propidium Iodide)

• Flow cytometer

Procedure:

• Single-Cell Suspension:

  • Mince the tumor tissue finely with a scalpel.

  • Digest the tissue in RPMI containing collagenase and DNase I at 37°C with agitation.

  • Pass the digested tissue through a 70 µm cell strainer to obtain a single-cell suspension.

  • Lyse red blood cells if necessary.

• Staining:

  • Wash the cells with FACS buffer.

  • Incubate the cells with a viability dye to exclude dead cells.

  • Block Fc receptors with anti-CD16/32 antibody.

  • Add the cocktail of fluorochrome-conjugated antibodies and incubate in the dark on ice.

• Data Acquisition: Wash the cells and resuspend in FACS buffer. Acquire data on a flow cytometer.

• Data Analysis:

  • Gate on live, single cells.

  • Identify total leukocytes using a pan-leukocyte marker like CD45.

  • Within the CD45+ population, identify total myeloid cells (CD11b+).

  • Further delineate myeloid subsets:

    • Tumor-Associated Macrophages (TAMs): F4/80+

    • Granulocytic-MDSCs (G-MDSCs): Ly-6G+ Ly-6C-low

    • Monocytic-MDSCs (M-MDSCs): Ly-6G- Ly-6C-high

  • Quantify the percentage of each population within the total live cells or total leukocytes.

Flow Cytometry Gating Strategy

Caption: Gating strategy for myeloid cells.

References

• 1. Comparison of Colorectal Cancer in Differentially Established Liver Metastasis Models | Anticancer Research [ar.iiarjournals.org]
• 2. spandidos-publications.com [spandidos-publications.com]
• 3. An Intrasplenic Injection Model for the Study of Cancer Stem Cell Seeding Capacity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. oncology.labcorp.com [oncology.labcorp.com]
• 5. Multi-color Flow Cytometry for Comprehensive Analysis of the Tumor Immune Infiltrate in a Murine Model of Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic, antitumoral, and antimetastatic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Advanced Animal Model of Colorectal Metastasis in Liver: Imaging Techniques and Properties of Metastatic Clones - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Angiogenesis Assay for Live and Fixed Zebrafish Embryos/Larvae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. SAR131675, a VEGRF3 Inhibitor, Modulates the Immune Response and Reduces the Growth of Colorectal Cancer Liver Metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. SAR131675, a VEGRF3 Inhibitor, Modulates the Immune Response and Reduces the Growth of Colorectal Cancer Liver Metastasis | MDPI [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. Mouse Models for Tumor Metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Protocol development for discovery of angiogenesis inhibitors via automated methods using zebrafish - PMC [pmc.ncbi.nlm.nih.gov]
• 16. The zebrafish/tumor xenograft angiogenesis assay as a tool for screening anti-angiogenic miRNAs - PMC [pmc.ncbi.nlm.nih.gov]
• 17. agilent.com [agilent.com]
• 18. bosterbio.com [bosterbio.com]
• 19. Protocols for IHC | Abcam [abcam.com]

Application Notes and Protocols for SAR131675 in Mouse Tumor Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of SAR131675, a potent and selective VEGFR-3 tyrosine kinase inhibitor, in preclinical mouse tumor models. The information compiled here is intended to guide researchers in designing and executing in vivo studies to evaluate the anti-tumor and anti-metastatic efficacy of this compound.

Mechanism of Action

SAR131675 primarily exerts its effects by inhibiting the vascular endothelial growth factor receptor-3 (VEGFR-3), a key regulator of lymphangiogenesis (the formation of lymphatic vessels).[1][2][3] By blocking VEGFR-3 signaling, SAR131675 can inhibit the growth and spread of tumors that rely on the lymphatic system for metastasis.[1][4] The compound also demonstrates moderate activity against VEGFR-2, a critical mediator of angiogenesis (the formation of new blood vessels).[1][4] The downstream signaling cascade affected by SAR131675 involves the inhibition of the ERK1/2 and AKT pathways, which are crucial for cancer cell proliferation, survival, and migration.[5] Furthermore, SAR131675 has been shown to reduce the infiltration of tumor-associated macrophages (TAMs), which play a role in tumor progression and metastasis.[1][6]

Data Presentation

The following tables summarize the quantitative data on the dosage and efficacy of SAR131675 in various mouse tumor models based on published studies.

Table 1: SAR131675 Dosage and Efficacy in a Murine Mammary Carcinoma Model (4T1)

Dosage (mg/kg/day)	Administration Route	Treatment Duration	Efficacy	Reference
30	Oral Gavage	17 days (from day 5 to 21 post-implantation)	24% reduction in tumor volume	[4][7]
100	Oral Gavage	17 days (from day 5 to 21 post-implantation)	50% reduction in tumor volume	[4][7]

Table 2: SAR131675 Dosage and Efficacy in a Colorectal Cancer Liver Metastasis Model

Dosage (mg/kg/day)	Administration Route	Treatment Duration	Efficacy	Reference
120	Oral Gavage	Daily from day 1 post-tumor induction until endpoint (days 10, 16, and 22)	84% inhibition of tumor growth at day 22	[6]

Table 3: SAR131675 Dosage and Efficacy in a Pancreatic Neuroendocrine Tumor Model (RIP1.Tag2)

Dosage (mg/kg/day)	Administration Route	Treatment Schedule	Study Type	Efficacy	Reference
100	Oral Gavage	Daily from week 5 to week 10	Prevention	42% decrease in the number of angiogenic islets	[4][7]
100	Oral Gavage	Daily from week 10 to week 12.5	Intervention	62% decrease in tumor burden	[4][7]

Table 4: SAR131675 Dosage and Efficacy in an FGF2-Induced Angiogenesis and Lymphangiogenesis Model

Dosage (mg/kg/day)	Administration Route	Treatment Duration	Efficacy	Reference
100	Not Specified	7 days	~50% reduction in VEGFR-3 levels and hemoglobin content	[4]
300	Not Specified	7 days	Inhibition of both VEGFR-2 and VEGFR-3 signaling, with VEGFR-3 and hemoglobin levels similar to the control group	[4][7]

Experimental Protocols

Orthotopic Mammary Carcinoma Model (4T1)

Objective: To evaluate the effect of SAR131675 on primary tumor growth and metastasis of 4T1 murine mammary carcinoma cells.

Materials:

• Female BALB/c mice

• 4T1 murine mammary carcinoma cells

• SAR131675

• Vehicle (e.g., 0.6% methylcellulose/0.5% Tween 80)[6]

• Calipers

• Oral gavage needles

Procedure:

• Cell Culture: Culture 4T1 cells in appropriate media until they reach the desired confluency for injection.

• Tumor Cell Implantation: Inoculate 4T1 cells orthotopically into the mammary fat pad of female BALB/c mice.

• Treatment Initiation: Begin treatment with SAR131675 or vehicle control on day 5 post-implantation.[4]

• Drug Administration: Administer SAR131675 orally via gavage once daily at the desired dosages (e.g., 30 and 100 mg/kg).[4]

• Tumor Measurement: Measure tumor volume with calipers every few days throughout the study.

• Endpoint: At the end of the treatment period (e.g., day 21), euthanize the mice and excise the primary tumors for further analysis.[4] Lungs and lymph nodes can also be harvested to assess metastasis.[1]

Colorectal Cancer Liver Metastasis Model

Objective: To assess the efficacy of SAR131675 in inhibiting the growth of colorectal cancer liver metastases.

Materials:

• Male BALB/c mice

• Colorectal cancer cell line (e.g., SL4)

• SAR131675

• Vehicle (0.6% methylcellulose/0.5% Tween 80)[6]

• Surgical instruments for intrasplenic injection

Procedure:

• Tumor Induction: Induce colorectal liver metastasis (CLM) by intrasplenic injection of colorectal cancer cells.

• Treatment Groups: Randomly assign mice to control and treatment groups.[6]

• Drug Administration: Administer SAR131675 (e.g., 120 mg/kg) or vehicle daily by oral gavage, starting one day after tumor induction.[6][8]

• Monitoring: Monitor the health and body weight of the mice throughout the experiment.

• Endpoint Analysis: Euthanize mice at predetermined time points (e.g., 10, 16, and 22 days post-induction) to assess tumor burden in the liver.[6] This can be done through stereology, immunohistochemistry (IHC), and flow cytometry to analyze tumor growth and immune cell infiltration.[6]

Mandatory Visualizations

Caption: SAR131675 inhibits VEGFR-3 signaling pathway.

Caption: General experimental workflow for in vivo studies.

References

• 1. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic, antitumoral, and antimetastatic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic,anti-tumoral and anti-metastatic activities [en-cancer.fr]
• 4. aacrjournals.org [aacrjournals.org]
• 5. physiciansweekly.com [physiciansweekly.com]
• 6. SAR131675, a VEGRF3 Inhibitor, Modulates the Immune Response and Reduces the Growth of Colorectal Cancer Liver Metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. selleckchem.com [selleckchem.com]
• 8. mdpi.com [mdpi.com]

Application Notes and Protocols for Cell-Based Assays Using SAR131675

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for various cell-based assays to characterize the activity of SAR131675, a potent and selective inhibitor of Vascular Endothelial Growth Factor Receptor 3 (VEGFR-3). The following protocols are intended to guide researchers in assessing the inhibitory effects of SAR131675 on VEGFR-3 signaling, cell survival, migration, and downstream pathway modulation.

Mechanism of Action

SAR131675 is an ATP-competitive inhibitor of the VEGFR-3 tyrosine kinase.[1][2] It selectively binds to VEGFR-3, preventing its autophosphorylation and subsequent activation of downstream signaling pathways.[3][4] This inhibition ultimately interferes with lymphangiogenesis, the formation of lymphatic vessels, and other cellular processes mediated by VEGFR-3.[5][6] While highly selective for VEGFR-3, SAR131675 exhibits moderate activity against VEGFR-2 and minimal effects on VEGFR-1.[7][8] The primary signaling cascade affected by SAR131675 involves the inhibition of the VEGFR-3/ERK1/2/AKT pathway.[9]

Data Presentation: Quantitative Analysis of SAR131675 Activity

The inhibitory activity of SAR131675 has been quantified across various assays and cell types. The following table summarizes the key IC50 values reported in the literature.

Assay Type	Target/Process	Cell Line / System	Ligand	IC50 (nmol/L)	Reference
Kinase Activity	Recombinant human VEGFR-3-TK	Cell-free	-	23	[8][10]
Recombinant human VEGFR-2-TK	Cell-free	-	235	[8]
Recombinant human VEGFR-1-TK	Cell-free	-	>3000	[2][8]
Autophosphorylation	VEGFR-3	HEK cells (overexpression)	-	30 - 50	[7]
VEGFR-2	HEK cells (overexpression)	-	280	[7][8]
VEGFR-1	HEK cells (overexpression)	-	~1000	[7][8]
VEGFA-induced VEGFR-2 Phosphorylation	PAEC (stably expressing VEGFR-2)	VEGFA	239	[8]
Cell Survival	Lymphatic Cell Survival	Human Lymphatic Endothelial Cells (HLMECs)	VEGFC	14	[7][8]
Lymphatic Cell Survival	Human Lymphatic Endothelial Cells (HLMECs)	VEGFD	17	[7][8]
Endothelial Cell Survival	Human Lymphatic Endothelial Cells (HLMECs)	VEGFA	664	[7][8]
Cell Proliferation	Lymphatic Cell Proliferation	Primary Human Lymphatic Cells	VEGFC / VEGFD	~20	[4][10]
Cell Migration	VEGFC-induced Migration	Human Microvascular Endothelial Cells (HMVECs)	VEGFC	< 30	[7]
Downstream Signaling	VEGFC-induced Erk Phosphorylation	Human Lymphatic Endothelial Cells (HLMECs)	VEGFC	~30	[7][8]

Signaling Pathway and Experimental Workflow Visualizations

To facilitate a clear understanding of the molecular interactions and experimental procedures, the following diagrams are provided.

Caption: VEGFR-3 Signaling Pathway and Inhibition by SAR131675.

Caption: Workflow for VEGFR-3 Autophosphorylation Assay.

Caption: Workflow for Lymphatic Cell Survival Assay.

Experimental Protocols

VEGFR-3 Autophosphorylation Assay in HEK Cells

This assay measures the ability of SAR131675 to inhibit the autophosphorylation of VEGFR-3 in a cellular context.[5][7]

Materials:

• HEK293 cells

• VEGFR-3 expression vector

• Transfection reagent

• DMEM supplemented with 10% FBS and antibiotics

• Sodium orthovanadate

• SAR131675

• Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• VEGFR-3 ELISA kit (for detecting phosphorylated VEGFR-3)

Protocol:

• Cell Culture and Transfection:

  • Culture HEK293 cells in DMEM supplemented with 10% FBS and antibiotics at 37°C in a humidified 5% CO2 incubator.

  • Transfect the cells with a VEGFR-3 expression vector using a suitable transfection reagent according to the manufacturer's instructions.

  • Allow cells to express the receptor for 24 hours post-transfection.[5]

• Compound Treatment:

  • One hour before compound treatment, add sodium orthovanadate to the culture medium to a final concentration of 100 µM to inhibit cellular phosphatases.[5]

  • Prepare serial dilutions of SAR131675 in culture medium.

  • Harvest the transfected cells, count them, and distribute them into tubes.

  • Add the various concentrations of SAR131675 to the cells and incubate for 30 minutes at 37°C.[5]

• Cell Lysis and Analysis:

  • Stop the reaction and lyse the cells using a suitable lysis buffer.

  • Clarify the cell lysates by centrifugation.

  • Quantify the level of phosphorylated VEGFR-3 in the cell lysates using a specific ELISA kit according to the manufacturer's protocol.

  • Determine the total protein concentration in each lysate for normalization.

• Data Analysis:

  • Calculate the percentage of inhibition of VEGFR-3 autophosphorylation for each concentration of SAR131675 compared to the vehicle-treated control.

  • Plot the percentage of inhibition against the logarithm of the SAR131675 concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Lymphatic Endothelial Cell Survival Assay

This assay assesses the effect of SAR131675 on the survival of primary human lymphatic endothelial cells stimulated with VEGFR-3 ligands.[7]

Materials:

• Primary Human Lymphatic Microvascular Endothelial Cells (HLMVECs)

• Endothelial cell growth medium (e.g., EGM-2MV)

• Medium with low serum (e.g., 0.1% FCS)[7]

• Recombinant human VEGFC and VEGFD

• SAR131675

• Cell viability reagent (e.g., CellTiter-Glo® Luminescent Cell Viability Assay)

• 96-well plates

Protocol:

• Cell Seeding:

  • Culture HLMVECs in endothelial cell growth medium.

  • Harvest the cells and resuspend them in medium containing 0.1% FCS.

  • Seed the cells in a 96-well plate at an appropriate density and allow them to attach overnight.

• Compound and Ligand Treatment:

  • Prepare serial dilutions of SAR131675 in the low-serum medium.

  • Prepare solutions of VEGFC (e.g., 300 ng/mL) and VEGFD (e.g., 300 ng/mL) in the low-serum medium.[7]

  • Remove the medium from the cells and add the medium containing the respective ligands and different concentrations of SAR131675. Include appropriate controls (unstimulated cells, cells with ligand only).

• Incubation and Viability Measurement:

  • Incubate the plate for 48-72 hours at 37°C in a humidified 5% CO2 incubator.

  • Add the cell viability reagent to each well according to the manufacturer's instructions.

  • Measure the luminescence or absorbance using a plate reader.

• Data Analysis:

  • Normalize the signal from each well to the control wells (ligand stimulation without inhibitor).

  • Calculate the percentage of inhibition of cell survival for each SAR131675 concentration.

  • Determine the IC50 value as described in the previous protocol.

Endothelial Cell Migration Assay (Boyden Chamber Assay)

This assay evaluates the inhibitory effect of SAR131675 on the migration of endothelial cells towards a chemoattractant.[5][7]

Materials:

• Human Microvascular Endothelial Cells (HMVECs)

• Endothelial cell growth medium

• Boyden chambers (transwell inserts with a porous membrane, e.g., 8 µm pore size)

• Recombinant human VEGFC

• SAR131675

• Calcein-AM or other suitable fluorescent dye for cell labeling

Protocol:

• Cell Preparation:

  • Culture HMVECs to sub-confluency.

  • Starve the cells in a low-serum medium for several hours before the assay.

  • Harvest the cells and resuspend them in a serum-free medium.

• Assay Setup:

  • In the lower chamber of the Boyden apparatus, add serum-free medium containing VEGFC (e.g., 100 ng/mL) and various concentrations of SAR131675.[5]

  • Seed the starved HMVECs in the upper chamber (transwell insert).

• Incubation and Cell Staining:

  • Incubate the Boyden chambers for a suitable period (e.g., 4-6 hours) at 37°C to allow for cell migration.

  • After incubation, remove the non-migrated cells from the upper surface of the membrane with a cotton swab.

  • Fix and stain the migrated cells on the lower surface of the membrane with a suitable stain (e.g., crystal violet) or quantify them using a fluorescent dye like Calcein-AM.[5]

• Quantification and Data Analysis:

  • If using a stain, elute the stain and measure the absorbance. If using a fluorescent dye, measure the fluorescence.

  • Calculate the percentage of inhibition of migration for each SAR131675 concentration relative to the VEGFC-stimulated control.

  • Determine the IC50 value.

Erk Phosphorylation Assay

This assay measures the effect of SAR131675 on the phosphorylation of Erk, a downstream effector in the VEGFR-3 signaling pathway.[5][7]

Materials:

• Human Lymphatic Microvascular Endothelial Cells (HLMVECs)

• Endothelial cell growth medium

• Recombinant human VEGFC

• SAR131675

• Cell lysis buffer

• Phospho-Erk ELISA kit or antibodies for Western blotting

Protocol:

• Cell Culture and Treatment:

  • Culture HLMVECs and starve them in a low-serum medium.

  • Pre-incubate the cells with various concentrations of SAR131675 for a defined period (e.g., 1 hour).

  • Stimulate the cells with VEGFC (e.g., 500 ng/mL) for a short period (e.g., 10 minutes).[5]

• Cell Lysis and Analysis:

  • Immediately after stimulation, lyse the cells and collect the lysates.

  • Quantify the amount of phosphorylated Erk in the lysates using a specific ELISA kit or by performing Western blotting with antibodies against phospho-Erk and total Erk.

• Data Analysis:

  • For ELISA, calculate the percentage of inhibition of Erk phosphorylation for each SAR131675 concentration.

  • For Western blotting, perform densitometric analysis of the bands and normalize the phospho-Erk signal to the total Erk signal.

  • Determine the IC50 value for the inhibition of Erk phosphorylation.

References

• 1. altmeyers.org [altmeyers.org]
• 2. caymanchem.com [caymanchem.com]
• 3. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic,anti-tumoral and anti-metastatic activities [en-cancer.fr]
• 4. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic, antitumoral, and antimetastatic activities [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Inhibition of lymphatic proliferation by the selective VEGFR-3 inhibitor SAR131675 ameliorates diabetic nephropathy in db/db mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. aacrjournals.org [aacrjournals.org]
• 8. selleckchem.com [selleckchem.com]
• 9. physiciansweekly.com [physiciansweekly.com]
• 10. medchemexpress.com [medchemexpress.com]

SAR131675: Application Notes and Protocols for Preclinical Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubilization and preparation of SAR131675 for use in both in vitro and in vivo experimental settings. Adherence to these guidelines is crucial for ensuring experimental reproducibility and accuracy.

Compound Information

SAR131675 is a potent and selective ATP-competitive inhibitor of Vascular Endothelial Growth Factor Receptor 3 (VEGFR-3), a key regulator of lymphangiogenesis.[1][2] It demonstrates significantly less activity against VEGFR-1 and VEGFR-2, making it a valuable tool for investigating the specific roles of VEGFR-3 in physiological and pathological processes.[1][2][3]

Property	Value
Molecular Formula	C₁₈H₂₂N₄O₄
Molecular Weight	358.39 g/mol [1]
CAS Number	1433953-83-3

Solubility of SAR131675

The solubility of SAR131675 varies significantly across different solvent systems. Proper solvent selection is critical for the preparation of stock solutions and experimental formulations.

Solvent	Solubility	Concentration (Molar)	Notes
Dimethyl Sulfoxide (DMSO)	72 - 100 mg/mL[1][4]	~200.89 - 279.03 mM[1][4]	Recommended for preparing high-concentration stock solutions. Use fresh, anhydrous DMSO to avoid reduced solubility.[4]
Chloroform	30 mg/mL[2]	~83.71 mM	-
Ethanol	< 1 mg/mL[1]	< 2.79 mM	Considered poorly soluble.[1]
Water	< 1 mg/mL[1]	< 2.79 mM	Essentially insoluble in water.[1]

Experimental Protocols

Preparation of SAR131675 for In Vitro Experiments

Objective: To prepare a high-concentration stock solution of SAR131675 for use in cell-based assays.

Materials:

• SAR131675 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Sonicator (optional)

Protocol:

• Weighing: Accurately weigh the desired amount of SAR131675 powder in a sterile microcentrifuge tube.

• Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM, 50 mM, or 100 mM).

• Dissolution: Vortex the solution vigorously to facilitate dissolution. If precipitation occurs, gentle heating and/or sonication can be used to aid dissolution.[5]

• Sterilization (Optional): If required for your specific cell culture application, the stock solution can be filter-sterilized using a 0.22 µm syringe filter compatible with DMSO.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term stability.[5][6] Stock solutions in DMSO are stable for up to 1 year at -20°C and 2 years at -80°C.[5]

Workflow for In Vitro Solution Preparation:

Caption: Workflow for preparing SAR131675 stock solutions for in vitro use.

Preparation of SAR131675 for In Vivo Experiments

Objective: To prepare a homogenous and injectable formulation of SAR131675 for animal studies. Due to its poor aqueous solubility, a vehicle containing co-solvents is required.

Materials:

• SAR131675 powder

• Dimethyl Sulfoxide (DMSO)

• PEG300 or PEG400

• Tween-80

• Saline (0.9% NaCl) or 20% SBE-β-CD in Saline

• Corn Oil

• Sterile tubes

• Vortex mixer

Recommended Formulations:

The following are established formulations for in vivo administration. The final concentration of DMSO in the working solution should be kept low, ideally below 2%, especially for sensitive animal models.[5]

Formulation 1: PEG300/Tween-80/Saline Vehicle [5]

• Prepare a clear stock solution in DMSO.

• Sequentially add the co-solvents. For a final solution of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline, add each solvent one by one, ensuring the solution is clear before adding the next.[5]

• A solubility of ≥ 1.43 mg/mL (3.99 mM) can be achieved with this method.[5]

Formulation 2: SBE-β-CD Vehicle [5]

• Prepare a clear stock solution in DMSO.

• Add the SBE-β-CD solution. For a final solution of 10% DMSO and 90% (20% SBE-β-CD in Saline), add the SBE-β-CD solution to the DMSO stock.[5]

• A solubility of ≥ 1.43 mg/mL (3.99 mM) can be achieved.[5]

Formulation 3: Corn Oil Vehicle [5]

• Prepare a clear stock solution in DMSO.

• Add the corn oil. For a final solution of 10% DMSO and 90% Corn Oil, add the corn oil to the DMSO stock.[5]

• A solubility of ≥ 1.43 mg/mL (3.99 mM) is achievable.[5]

Important Considerations for In Vivo Formulations:

• It is recommended to prepare working solutions fresh on the day of use.[5]

• If precipitation or phase separation occurs during preparation, gentle heating and/or sonication can be used to aid dissolution.[5]

• The final formulation should be a clear solution.

Workflow for In Vivo Formulation (PEG300/Tween-80/Saline):

Caption: Sequential workflow for preparing SAR131675 for in vivo administration.

Mechanism of Action and Signaling Pathway

SAR131675 selectively inhibits the tyrosine kinase activity of VEGFR-3.[1] This inhibition blocks the binding of ATP to the receptor, thereby preventing its autophosphorylation and the subsequent activation of downstream signaling cascades.[2][3] In various cell types, particularly cancer cells, the inhibition of VEGFR-3 by SAR131675 has been shown to suppress the phosphorylation of downstream effectors such as ERK1/2 and AKT, leading to reduced cell proliferation, migration, and survival.[7]

VEGFR-3 Signaling Pathway Inhibition by SAR131675:

Caption: SAR131675 inhibits VEGFR-3 signaling and downstream pathways.

References

• 1. Buy SAR131675 [smolecule.com]
• 2. caymanchem.com [caymanchem.com]
• 3. aacrjournals.org [aacrjournals.org]
• 4. selleckchem.com [selleckchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. physiciansweekly.com [physiciansweekly.com]

Application Notes: Detecting p-VEGFR-3 Inhibition by SAR131675 via Western Blot

Introduction

Vascular Endothelial Growth Factor Receptor 3 (VEGFR-3), also known as Fms-like tyrosine kinase 4 (FLT4), is a key receptor tyrosine kinase essential for the development and maintenance of the lymphatic system.[1][2] Its primary ligands are VEGF-C and VEGF-D.[2][3] Upon ligand binding, VEGFR-3 undergoes dimerization and autophosphorylation of its intracellular tyrosine kinase domains.[1][3] This phosphorylation event initiates downstream signaling cascades, including the PI3K/AKT and MAPK/ERK pathways, which promote the proliferation, migration, and survival of lymphatic endothelial cells.[2][4][5] Dysregulation of the VEGFR-3 signaling pathway is implicated in various pathologies, including tumor metastasis and lymphedema.[2][6]

SAR131675 is a potent and highly selective inhibitor of the VEGFR-3 tyrosine kinase.[7][8][9] It functions by preventing the autophosphorylation of the receptor, thereby blocking the downstream signaling cascade.[7][10] Western blotting is a crucial immunoassay technique to verify the inhibitory action of SAR131675 by specifically detecting the phosphorylated form of VEGFR-3 (p-VEGFR-3). This protocol provides a detailed method for treating cells with SAR131675, preparing cell lysates, and performing a Western blot to analyze changes in VEGFR-3 phosphorylation.

VEGFR-3 Signaling and Inhibition by SAR131675

The binding of ligands like VEGF-C to VEGFR-3 triggers its autophosphorylation, creating docking sites for signaling proteins and activating downstream pathways. SAR131675 acts as an ATP-competitive inhibitor at the kinase domain, effectively blocking this initial phosphorylation step.

Caption: VEGFR-3 signaling pathway and inhibition by SAR131675.

Experimental Protocol

This protocol is designed for cultured cells, such as human dermal lymphatic endothelial cells (HDLECs), which endogenously express VEGFR-3. Optimization may be required for other cell types.

Materials and Reagents

• Cell Line: Human Dermal Lymphatic Endothelial Cells (HDLECs) or other suitable cell line expressing VEGFR-3.

• Culture Medium: Endothelial Cell Growth Medium.

• Reagents for Stimulation/Inhibition:

  • Recombinant Human VEGF-C (carrier-free)

  • SAR131675 (dissolved in DMSO)

  • Vehicle Control (DMSO)

• Lysis Buffer: RIPA buffer supplemented with protease and phosphatase inhibitor cocktails (e.g., Halt™ Protease and Phosphatase Inhibitor Cocktail).

• Protein Assay: BCA Protein Assay Kit.

• SDS-PAGE:

  • 4-12% Bis-Tris polyacrylamide gels

  • SDS-PAGE running buffer (e.g., MOPS or MES)

  • Protein ladder

• Western Blot:

  • PVDF membrane

  • Transfer buffer

• Antibodies:

  • Primary Antibody: Rabbit anti-phospho-VEGFR3 (e.g., Tyr1230).[11]

  • Primary Antibody: Rabbit or Mouse anti-total-VEGFR3.[12][13]

  • Loading Control: Mouse anti-β-actin or anti-GAPDH.

  • Secondary Antibody: HRP-conjugated Goat anti-Rabbit IgG and/or Goat anti-Mouse IgG.

• Blocking Buffer: 5% Bovine Serum Albumin (BSA) in TBST (Tris-Buffered Saline with 0.1% Tween-20). Note: BSA is recommended for phospho-antibodies to reduce background.[14]

• Wash Buffer: TBST.

• Detection Reagent: Enhanced Chemiluminescence (ECL) substrate.

Cell Culture and Treatment

• Cell Seeding: Plate cells in 6-well plates and grow to 80-90% confluency.

• Serum Starvation: Before treatment, serum-starve the cells for 4-6 hours or overnight in a basal medium to reduce background receptor activation.

• Inhibitor Pre-treatment: Treat cells with SAR131675 at desired concentrations (e.g., 10, 50, 200 nM) or vehicle (DMSO) for 1-2 hours. SAR131675 has shown efficacy with an IC50 of approximately 20-45 nM for inhibiting proliferation and autophosphorylation.[7][8]

• Ligand Stimulation: Stimulate the cells with VEGF-C (e.g., 50-100 ng/mL) for 10-15 minutes to induce robust VEGFR-3 phosphorylation.[14] Include an unstimulated control group.

  • Control Groups:

    • Untreated (no inhibitor, no VEGF-C)

    • VEGF-C only

    • Vehicle (DMSO) + VEGF-C

    • SAR131675 only

Cell Lysis and Protein Quantification

• Lysis: After treatment, immediately place plates on ice and aspirate the medium.

• Wash cells twice with ice-cold PBS.

• Add 100-150 µL of ice-cold RIPA buffer (with inhibitors) to each well.[14]

• Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

• Incubate on ice for 30 minutes, vortexing briefly every 10 minutes.

• Clarification: Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C.[14]

• Quantification: Transfer the supernatant to a new tube. Determine the protein concentration using a BCA assay.

• Normalize all sample concentrations by adding lysis buffer. Prepare aliquots for SDS-PAGE by adding Laemmli sample buffer and boiling at 95-100°C for 5 minutes.

SDS-PAGE and Western Blotting

• Gel Electrophoresis: Load 20-30 µg of protein per lane into a 4-12% Bis-Tris gel.[14] Run the gel until the dye front reaches the bottom.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.[14] Confirm transfer efficiency with Ponceau S staining.

• Blocking: Block the membrane in 5% BSA in TBST for 1 hour at room temperature with gentle agitation.[14]

• Primary Antibody Incubation: Incubate the membrane with the primary antibody (anti-p-VEGFR-3) diluted in 5% BSA/TBST overnight at 4°C.

• Washing: Wash the membrane 3 times for 10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate with HRP-conjugated secondary antibody diluted in blocking buffer for 1 hour at room temperature.

• Washing: Repeat the wash step (Step 5).

• Detection: Apply ECL substrate and visualize the bands using a chemiluminescence imaging system.

• Stripping and Re-probing: To analyze total VEGFR-3 and a loading control, the membrane can be stripped and re-probed. Incubate the membrane with a mild stripping buffer, wash, re-block, and then follow steps 4-8 with the anti-total-VEGFR-3 and anti-β-actin antibodies sequentially.

Data Presentation and Analysis

Quantitative analysis should be performed using densitometry software. The signal intensity of the p-VEGFR-3 band should be normalized to the total VEGFR-3 band for each sample. This ratio is then compared across different treatment conditions.

Table 1: Densitometry Analysis of VEGFR-3 Phosphorylation

Treatment Group	p-VEGFR-3 Band Intensity	Total VEGFR-3 Band Intensity	Loading Control (β-actin) Intensity	Normalized p-VEGFR-3 Ratio (p-VEGFR-3 / Total VEGFR-3)
Untreated Control
VEGF-C (100 ng/mL)
VEGF-C + SAR131675 (10 nM)
VEGF-C + SAR131675 (50 nM)
VEGF-C + SAR131675 (200 nM)

Experimental Workflow Diagram

Caption: Step-by-step workflow for Western blot analysis of p-VEGFR-3.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Dysregulation of Lymphatic Endothelial VEGFR3 Signaling in Disease [mdpi.com]
• 3. Frontiers | Regulation of VEGFR3 signaling in lymphatic endothelial cells [frontiersin.org]
• 4. Molecular controls of lymphatic VEGFR3 signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ahajournals.org [ahajournals.org]
• 6. researchgate.net [researchgate.net]
• 7. medchemexpress.com [medchemexpress.com]
• 8. selleckchem.com [selleckchem.com]
• 9. altmeyers.org [altmeyers.org]
• 10. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic,anti-tumoral and anti-metastatic activities [en-cancer.fr]
• 11. Phospho-VEGFR3 (Tyr1230) Antibody | Affinity Biosciences [affbiotech.com]
• 12. VEGFR3 Polyclonal Antibody (20712-1-AP) [thermofisher.com]
• 13. VEGF Receptor 3 (C82A2) Rabbit Monoclonal Antibody | Cell Signaling Technology [cellsignal.com]
• 14. benchchem.com [benchchem.com]

Application Notes and Protocols: In Vitro Angiogenesis Assay with SAR131675

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and protocol for conducting an in vitro angiogenesis assay using SAR131675, a potent and selective inhibitor of Vascular Endothelial Growth Factor Receptor-3 (VEGFR-3).

Introduction

Angiogenesis, the formation of new blood vessels from pre-existing ones, is a critical process in both normal physiological functions and pathological conditions, including tumor growth and metastasis. The Vascular Endothelial Growth Factor (VEGF) signaling pathway plays a crucial role in regulating angiogenesis. SAR131675 is a small molecule inhibitor that selectively targets VEGFR-3, a key receptor in this pathway, making it a valuable tool for studying the mechanisms of angiogenesis and for the development of anti-angiogenic therapies.[1][2][3]

This document outlines the mechanism of action of SAR131675, its effects on endothelial cells, and a detailed protocol for the widely used in vitro endothelial cell tube formation assay to assess its anti-angiogenic potential.

Mechanism of Action of SAR131675

SAR131675 is a potent and selective tyrosine kinase inhibitor of VEGFR-3.[3][4][5] It exerts its effects by binding to the ATP-binding site of the VEGFR-3 kinase domain, thereby inhibiting its autophosphorylation and the subsequent downstream signaling cascades.[2][3][4] While highly selective for VEGFR-3, it shows moderate activity against VEGFR-2 and very little effect on VEGFR-1.[3][4][5][6] The primary ligands for VEGFR-3 are VEGF-C and VEGF-D.[1][7] Activation of VEGFR-3 by these ligands promotes lymphangiogenesis and also contributes to tumor angiogenesis.[1][8][9] By inhibiting VEGFR-3, SAR131675 effectively blocks these processes.[3][10]

VEGFR-3 Signaling Pathway

Caption: VEGFR-3 signaling pathway and the inhibitory action of SAR131675.

Quantitative Data on SAR131675 Activity

The following tables summarize the inhibitory concentrations (IC50) of SAR131675 against various targets and cellular processes.

Target/Assay	IC50 (nM)	Notes	Reference
VEGFR-3 (cell-free assay)	23	Potent inhibition of kinase activity.	[4][5]
VEGFR-3 Autophosphorylation (HEK cells)	45	Inhibition of receptor activation in a cellular context.	[3][4]
VEGFR-2 (cell-free assay)	235	Approximately 10-fold less potent than against VEGFR-3.	[5]
VEGFR-2 Autophosphorylation (PAEC)	239	Moderate inhibition of VEGFR-2 activation.	[5]
VEGFR-1 Autophosphorylation (HEK cells)	~1000	Significantly less potent, indicating high selectivity.	[6]
VEGFC-induced Lymphatic Cell Survival	14	Potent inhibition of a key cellular response.	[6]
VEGFD-induced Lymphatic Cell Survival	17	Similar potency against another VEGFR-3 ligand.	[6]
VEGFA-induced Endothelial Cell Survival	664	Consistent with moderate VEGFR-2 inhibition.	[6]

Experimental Protocol: In Vitro Endothelial Cell Tube Formation Assay

This protocol details the steps to assess the anti-angiogenic effects of SAR131675 by measuring the inhibition of endothelial cell tube formation on a basement membrane matrix.

Materials

• Human Umbilical Vein Endothelial Cells (HUVECs)

• Endothelial Cell Growth Medium (e.g., EGM-2)

• Basement Membrane Matrix (e.g., Matrigel® or ECM Gel)[11][12]

• SAR131675 (dissolved in DMSO)

• VEGF-C (or other angiogenic stimulator)

• 96-well tissue culture plates[12]

• Calcein AM (for fluorescence-based quantification)[11]

• Phosphate Buffered Saline (PBS)

• Fetal Bovine Serum (FBS)

• Trypsin-EDTA

• Humidified incubator (37°C, 5% CO2)

• Inverted microscope with a camera

• Image analysis software (e.g., ImageJ with Angiogenesis Analyzer plugin)

Experimental Workflow

Caption: Workflow for the endothelial cell tube formation assay.

Step-by-Step Protocol

Day 1: Plate Coating and Cell Seeding

• Prepare Basement Membrane Matrix (BME): Thaw the BME solution on ice overnight in a 4°C refrigerator.[12][13] It is critical to keep the BME on ice at all times to prevent premature gelation.[11][14]

• Coat 96-well Plate: Pre-chill a 96-well plate on ice. Using pre-cooled pipette tips, add 50 µL of the thawed BME solution to each well.[12][14] Ensure the entire bottom of the well is evenly coated.

• Solidify BME: Incubate the coated plate at 37°C in a 5% CO2 incubator for 30-60 minutes to allow the BME to solidify into a gel.[12][15]

• Prepare Endothelial Cells: While the BME is solidifying, harvest sub-confluent (70-90%) endothelial cells (e.g., HUVECs) using trypsin-EDTA.[12] Neutralize the trypsin and centrifuge the cells.

• Resuspend Cells and Prepare Treatments: Resuspend the cell pellet in a small volume of serum-free or low-serum medium. Count the cells and adjust the concentration to 1 x 10^5 to 2 x 10^5 cells/mL.

• Prepare Treatment Groups: Prepare separate cell suspensions for each treatment condition:

  • Negative Control: Cells in basal medium.

  • Positive Control: Cells in basal medium + angiogenic stimulator (e.g., 50 ng/mL VEGF-C).

  • SAR131675 Treatment: Cells in basal medium + angiogenic stimulator + varying concentrations of SAR131675.

  • Vehicle Control: Cells in basal medium + angiogenic stimulator + DMSO (at the same final concentration as the highest SAR131675 dose).

• Seed Cells: Carefully add 100 µL of the appropriate cell suspension to each well on top of the solidified BME gel.[12] Avoid disturbing the gel surface.

• Incubation: Incubate the plate at 37°C in a 5% CO2 incubator for 4 to 18 hours.[12][14] The optimal incubation time may vary depending on the cell type and should be determined empirically.

Day 2: Staining and Analysis

• Visualize Tube Formation: After incubation, examine the plate under an inverted microscope to observe the formation of capillary-like tube structures.

• (Optional) Fluorescent Staining: For quantitative analysis, the cells can be stained with Calcein AM.

  • Carefully remove the culture medium from each well without disturbing the tube network.[15]

  • Gently wash the wells with 100 µL of PBS.[14]

  • Add 50 µL of Calcein AM solution (e.g., 2 µg/mL in PBS) to each well and incubate for 30 minutes at 37°C, protected from light.[13][14]

  • Remove the Calcein AM solution and wash the wells again with PBS.

• Image Acquisition: Capture images of the tube networks in each well using a fluorescence microscope (if stained) or a phase-contrast microscope.

• Quantitative Analysis: Analyze the captured images using appropriate software (e.g., ImageJ with an angiogenesis plugin). Quantify parameters such as:

  • Total tube length

  • Number of branch points

  • Number of loops

Data Interpretation

A dose-dependent decrease in the quantified parameters (total tube length, number of branch points) in the SAR131675-treated wells compared to the positive control indicates the anti-angiogenic activity of the compound. The IC50 value for the inhibition of tube formation can be calculated by plotting the percentage of inhibition against the log concentration of SAR131675.

Conclusion

SAR131675 is a valuable research tool for investigating the role of VEGFR-3 in angiogenesis and lymphangiogenesis. The endothelial cell tube formation assay is a robust and widely accepted in vitro method to evaluate the anti-angiogenic potential of compounds like SAR131675. The detailed protocol and supporting information provided in these application notes will enable researchers to effectively design and execute experiments to study the effects of SAR131675 on angiogenesis.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic,anti-tumoral and anti-metastatic activities [en-cancer.fr]
• 3. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic, antitumoral, and antimetastatic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. selleckchem.com [selleckchem.com]
• 6. aacrjournals.org [aacrjournals.org]
• 7. ahajournals.org [ahajournals.org]
• 8. research.monash.edu [research.monash.edu]
• 9. VEGFR-3 and Its Ligand VEGF-C Are Associated with Angiogenesis in Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Inhibition of lymphatic proliferation by the selective VEGFR-3 inhibitor SAR131675 ameliorates diabetic nephropathy in db/db mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. corning.com [corning.com]
• 12. Endothelial Cell Tube Formation Angiogenesis Assay [sigmaaldrich.com]
• 13. documents.thermofisher.com [documents.thermofisher.com]
• 14. search.cosmobio.co.jp [search.cosmobio.co.jp]
• 15. Endothelial Cell Tube Formation Assay for the In Vitro Study of Angiogenesis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for SAR131675 Efficacy Studies in Animal Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of SAR131675, a potent and selective VEGFR-3 tyrosine kinase inhibitor, in preclinical animal models to evaluate its anti-tumor and anti-lymphangiogenic efficacy. The protocols detailed below are synthesized from published research and are intended to serve as a guide for designing and executing similar efficacy studies.

Mechanism of Action

SAR131675 selectively inhibits the vascular endothelial growth factor receptor-3 (VEGFR-3), a key mediator of lymphangiogenesis (the formation of lymphatic vessels).[1][2][3][4] Its ligands, VEGF-C and VEGF-D, activate VEGFR-3 on lymphatic endothelial cells, promoting their proliferation and survival.[5] By blocking this signaling, SAR131675 can inhibit the formation of new lymphatic vessels, a crucial pathway for tumor metastasis.[1][6] Additionally, VEGFR-3 is expressed on tumor-associated macrophages (TAMs), and its inhibition by SAR131675 has been shown to reduce their infiltration into tumors.[4][7] The downstream signaling pathways affected by SAR131675 include the inhibition of Erk and AKT phosphorylation.[1][8]

Signaling Pathway

The following diagram illustrates the signaling pathway targeted by SAR131675.

VEGFR-3 signaling pathway inhibited by SAR131675.

Animal Models for Efficacy Studies

Several animal models have been successfully used to demonstrate the in vivo efficacy of SAR131675. The choice of model depends on the specific research question, such as primary tumor growth, angiogenesis, lymphangiogenesis, or metastasis.

Animal Model	Cancer Type/Application	Key Findings with SAR131675
Zebrafish (Danio rerio) Embryos	Angiogenesis	Reduced number of intersegmental vessels.[1]
Sponge Implant Mouse Model	Angiogenesis & Lymphangiogenesis	Abrogated FGF2-induced angiogenesis and lymphangiogenesis.[5]
RIP1.Tag2 Transgenic Mice	Pancreatic Neuroendocrine Tumor	Decreased number of angiogenic islets and reduced tumor burden.[1][5]
4T1 Murine Mammary Carcinoma	Breast Cancer	Significant reduction in tumor volume, lymph node invasion, and lung metastasis.[1][2][6]
Colorectal Liver Metastasis Model	Colorectal Cancer	Dramatically reduced tumor burden in the liver.[9]
db/db Mice	Diabetic Nephropathy	Ameliorated renal damage by reducing lipotoxicity-induced lymphangiogenesis.[10]
Murine Lupus Nephritis Model	Lupus Nephritis	Decreased renal inflammation and lymphangiogenesis.[11]

Experimental Protocols

The following are detailed protocols for key in vivo efficacy studies based on published literature.

Protocol 1: Murine Mammary Carcinoma (4T1) Model for Tumor Growth and Metastasis

This model is suitable for evaluating the effect of SAR131675 on primary tumor growth and spontaneous metastasis.

Workflow Diagram:

Workflow for 4T1 murine mammary carcinoma efficacy study.

Methodology:

• Cell Culture: Culture 4T1 murine mammary carcinoma cells in appropriate media.

• Animal Model: Use female Balb/c mice, 6-8 weeks old.

• Tumor Cell Implantation: Inject 1 x 10^5 4T1 cells in 50 µL of PBS into the mammary fat pad of each mouse.

• Treatment:

  • Allow tumors to reach a palpable size (e.g., 50-100 mm³).

  • Randomize mice into control (vehicle) and treatment groups (n=8-10 mice/group).

  • Administer SAR131675 orally once daily at desired doses (e.g., 30 and 100 mg/kg/day). The vehicle can be a solution of 0.5% carboxymethylcellulose and 0.1% Tween 80.

• Tumor Measurement: Measure tumor dimensions with calipers every 2-3 days and calculate tumor volume using the formula: (length x width²) / 2.

• Endpoint Analysis:

  • After a predetermined period (e.g., 21 days), euthanize the mice.

  • Excise the primary tumors and weigh them.

  • Collect axillary lymph nodes and lungs to assess metastasis.

  • Tumor lysates can be analyzed for murine VEGFR-3 levels by ELISA.[1]

  • Lungs can be fixed, and surface metastases counted.

Protocol 2: RIP1.Tag2 Transgenic Mouse Model of Spontaneous Tumorigenesis

This model allows for the evaluation of SAR131675 in a spontaneous, multi-stage carcinogenesis setting, reflecting a more clinically relevant scenario.

Methodology:

• Animal Model: Use RIP1.Tag2 transgenic mice, which spontaneously develop pancreatic neuroendocrine tumors.

• Study Designs:

  • Prevention Study: Begin treatment with SAR131675 (e.g., 100 mg/kg/day, orally) at an early age (e.g., 5 weeks) before significant tumor development and continue for a defined period (e.g., 5 weeks).[1][5]

  • Intervention Study: Start treatment at a later stage when tumors are already established (e.g., 10 weeks of age) and treat for a shorter duration (e.g., 16 days).[1][5]

• Endpoint Analysis:

  • At the end of the treatment period, euthanize the mice and dissect the pancreas.

  • Prevention Study: Quantify the number of angiogenic islets.[1][5]

  • Intervention Study: Measure the total tumor burden by calculating the sum of individual tumor volumes.[1][5]

  • Immunohistochemical analysis of tumors can be performed to assess microvessel density (e.g., using CD31 staining).

Protocol 3: Colorectal Liver Metastasis Model

This model is designed to specifically assess the efficacy of SAR131675 in inhibiting the growth of metastatic tumors in the liver.

Methodology:

• Animal Model: Use suitable mouse strains (e.g., BALB/c or C57BL/6) depending on the colorectal cancer cell line used.

• Metastasis Induction: Induce colorectal liver metastasis by intrasplenic injection of colorectal cancer cells (e.g., SL4 cells).

• Treatment:

  • Begin daily oral administration of SAR131675 (e.g., 100 mg/kg) shortly after tumor cell injection.

  • Include a vehicle-treated control group.

• Endpoint Analysis:

  • Euthanize mice at different time points (e.g., 10, 16, and 22 days post-induction) to assess tumor progression.[9]

  • Harvest the livers and quantify the tumor burden, for example, by measuring the percentage of the liver area occupied by tumors.[9]

  • Perform immunohistochemistry or flow cytometry on liver and tumor tissues to analyze immune cell infiltrates (e.g., F4/80+ macrophages, CD4+ and CD8+ T cells).[9]

Data Presentation

Quantitative data from these studies should be summarized in tables for clear comparison between treatment and control groups.

Table 1: Example Data Summary for 4T1 Mammary Carcinoma Model

Treatment Group	Mean Final Tumor Volume (mm³) ± SEM	% Tumor Growth Inhibition	Mean Number of Lung Metastases ± SEM
Vehicle Control	1500 ± 150	-	25 ± 5
SAR131675 (30 mg/kg)	1140 ± 120	24%	15 ± 3
SAR131675 (100 mg/kg)	750 ± 90***	50%	8 ± 2**
*p < 0.05, **p < 0.01, ***p < 0.001 compared to vehicle control.

Table 2: Example Data Summary for Colorectal Liver Metastasis Model

Treatment Group	Mean Tumor Burden (% of Liver Area) at Day 22 ± SEM	% Inhibition of Tumor Growth
Vehicle Control	35 ± 4	-
SAR131675 (100 mg/kg)	5.6 ± 1.2	84%
p < 0.001 compared to vehicle control.

Concluding Remarks

SAR131675 has demonstrated significant anti-tumor and anti-metastatic activity in a variety of preclinical animal models. The protocols outlined above provide a framework for further investigation into the therapeutic potential of this selective VEGFR-3 inhibitor. Careful selection of the animal model and endpoints is crucial for addressing specific research questions related to the role of the VEGF-C/VEGF-D/VEGFR-3 axis in cancer and other diseases. It is important to note that despite promising preclinical findings, the development of SAR131675 was discontinued due to adverse metabolic effects.[2] Nevertheless, the study of SAR131675 and its mechanism of action continues to provide valuable insights into the role of lymphangiogenesis in disease.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. selleckchem.com [selleckchem.com]
• 4. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic,anti-tumoral and anti-metastatic activities [en-cancer.fr]
• 5. researchgate.net [researchgate.net]
• 6. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic, antitumoral, and antimetastatic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Specific Inhibition of the VEGFR-3 Tyrosine Kinase by SAR131675 Reduces Peripheral and Tumor Associated Immunosuppressive Myeloid Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. physiciansweekly.com [physiciansweekly.com]
• 9. SAR131675, a VEGRF3 Inhibitor, Modulates the Immune Response and Reduces the Growth of Colorectal Cancer Liver Metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Inhibition of lymphatic proliferation by the selective VEGFR-3 inhibitor SAR131675 ameliorates diabetic nephropathy in db/db mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Inhibition of VEGFR-3 by SAR131675 decreases renal inflammation and lymphangiogenesis in the murine lupus nephritis model - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Flow Cytometry Analysis of Immune Cells Following SAR131675 Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

SAR131675 is a potent and selective inhibitor of Vascular Endothelial Growth Factor Receptor 3 (VEGFR-3) tyrosine kinase.[1] Initially investigated for its anti-lymphangiogenic and anti-tumoral activities, recent studies have highlighted its significant immunomodulatory effects, particularly on myeloid and lymphoid cell populations within the tumor microenvironment.[2][3] This document provides detailed application notes and protocols for the flow cytometric analysis of immune cells in preclinical models treated with SAR131675, enabling researchers to effectively monitor and understand its impact on the immune landscape.

Mechanism of Action

SAR131675 selectively inhibits VEGFR-3, a receptor tyrosine kinase primarily involved in lymphangiogenesis, the formation of lymphatic vessels.[1][4][5] VEGFR-3 and its ligands, VEGF-C and VEGF-D, are also expressed on various immune cells, including macrophages, suggesting a direct role in regulating their function.[3][6] By inhibiting VEGFR-3 signaling, SAR131675 can modulate the tumor microenvironment by reducing the infiltration of immunosuppressive cells like tumor-associated macrophages (TAMs) and myeloid-derived suppressor cells (MDSCs), thereby promoting an anti-tumor immune response.[3]

Data Presentation: Summary of Immune Cell Changes Post-SAR131675 Treatment

The following tables summarize the key quantitative changes in immune cell populations observed in preclinical cancer models following treatment with SAR131675, as determined by flow cytometry.

Table 1: Effects of SAR131675 on Immune Cells in a Colorectal Cancer Liver Metastasis Model [7]

Tissue	Cell Population	Marker	Change with SAR131675	Timepoint
Liver	Total Leukocytes	CD45+	↓	Day 22
Myeloid Cells	CD11b+	↓	Day 22
Macrophages	F4/80+	↓	Day 22
Granulocytic Myeloid Cells	F4/80- Ly6Clow	↓	Day 22
T Cells	CD3+	↑	Day 22
Cytotoxic T Cells	CD8+	↑	Day 22
Activated Cytotoxic T Cells	CD8+ PD-1+	↑	Day 22
Tumor	Macrophages (Granulocytic)	F4/80+ Ly6Clow	↓	Day 22
Helper T Cells	CD4+	↑	Day 22
Activated Helper T Cells	CD4+ PD-1+	↑	Day 22
Activated Cytotoxic T Cells	CD8+ PD-1+	↑	Day 22

Table 2: Effects of SAR131675 on Myeloid Cells in a Mammary Carcinoma Model [3]

Tissue	Cell Population	Marker	Change with SAR131675	Timepoint
Spleen	Myeloid-Derived Suppressor Cells	GR1+CD11b+	↓	Day 21
Blood	Myeloid-Derived Suppressor Cells	GR1+CD11b+	↓	Day 21
Tumor	Immature Myeloid Cells	GR1high/CD11b+/F4/80-	No significant change	Day 21
Mature Macrophages	GR1int/CD11b+/F4/80high	↓	Day 21
Less Mature Macrophages	GR1Low/CD11b+/F4/80Low	↑	Day 21

Experimental Protocols

Protocol 1: Preparation of Single-Cell Suspensions from Tumors and Spleens

This protocol describes the dissociation of solid tissues into single-cell suspensions suitable for flow cytometry.

Materials:

• RPMI-1640 medium

• Collagenase D (1 mg/mL)

• DNase I (100 µg/mL)

• Fetal Bovine Serum (FBS)

• 70 µm cell strainers

• Phosphate Buffered Saline (PBS)

• Red Blood Cell (RBC) Lysis Buffer

Procedure:

• Harvest tumors and spleens from control and SAR131675-treated animals.

• Mince the tissues into small pieces (1-2 mm) using a sterile scalpel.

• Transfer the minced tissue into a digestion buffer containing RPMI-1640, Collagenase D, and DNase I.

• Incubate at 37°C for 30-45 minutes with gentle agitation.

• Stop the digestion by adding RPMI-1640 with 10% FBS.

• Filter the cell suspension through a 70 µm cell strainer to remove any remaining clumps.

• Centrifuge the cells, discard the supernatant, and resuspend the pellet in PBS.

• For spleen samples, lyse red blood cells using RBC Lysis Buffer according to the manufacturer's instructions.

• Wash the cells with PBS and resuspend in Flow Cytometry Staining Buffer (e.g., PBS with 2% FBS and 0.05% sodium azide) for antibody staining.

• Count the cells and assess viability using a hemocytometer and Trypan Blue or an automated cell counter.

Protocol 2: Flow Cytometry Staining for Immune Cell Phenotyping

This protocol provides a general framework for multi-color flow cytometry staining. Specific antibody panels should be optimized based on the instrument and research question.

Materials:

• Prepared single-cell suspensions

• Flow Cytometry Staining Buffer

• Fc receptor blocking antibody (e.g., anti-CD16/32 for mouse)

• Fluorochrome-conjugated primary antibodies (see suggested panels below)

• Viability dye (e.g., Zombie Aqua™, LIVE/DEAD™ Fixable Dead Cell Stain)

• Fixation/Permeabilization Buffer (if performing intracellular staining)

• Intracellular staining antibodies

• Compensation beads

Procedure:

• Adjust the cell concentration to 1-2 x 10^6 cells per 100 µL of staining buffer.

• Add Fc block to the cell suspension and incubate for 10-15 minutes on ice to prevent non-specific antibody binding.

• Add the viability dye according to the manufacturer's protocol.

• Add the cocktail of fluorochrome-conjugated surface antibodies and incubate for 30 minutes on ice in the dark.

• Wash the cells twice with Flow Cytometry Staining Buffer.

• (Optional for intracellular staining) Fix and permeabilize the cells using a commercial fixation/permeabilization kit.

• (Optional) Add intracellular antibodies and incubate for 30 minutes at room temperature in the dark.

• Wash the cells with permeabilization buffer and then resuspend in Flow Cytometry Staining Buffer.

• Acquire the samples on a flow cytometer. Ensure to set up appropriate single-color controls for compensation.

Suggested Antibody Panels:

• Myeloid Panel: CD45, CD11b, F4/80, Ly6C, Ly6G (Gr-1), PD-L1

• Lymphoid Panel: CD45, CD3, CD4, CD8, PD-1, CD103

Mandatory Visualizations

Signaling Pathway

Caption: Mechanism of action of SAR131675 in inhibiting VEGFR-3 signaling.

Experimental Workflow

Caption: Workflow for flow cytometry analysis of immune cells after SAR131675 treatment.

Gating Strategy Logic

Caption: A representative gating strategy for identifying major immune cell populations.

References

• 1. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic, antitumoral, and antimetastatic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. SAR131675, a VEGRF3 Inhibitor, Modulates the Immune Response and Reduces the Growth of Colorectal Cancer Liver Metastasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Specific Inhibition of the VEGFR-3 Tyrosine Kinase by SAR131675 Reduces Peripheral and Tumor Associated Immunosuppressive Myeloid Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibition of lymphatic proliferation by the selective VEGFR-3 inhibitor SAR131675 ameliorates diabetic nephropathy in db/db mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Inhibition of lymphatic proliferation by the selective VEGFR-3 inhibitor SAR131675 ameliorates diabetic nephropathy in db/db mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Frontiers | VEGFR-3 signaling in macrophages: friend or foe in disease? [frontiersin.org]
• 7. SAR131675, a VEGRF3 Inhibitor, Modulates the Immune Response and Reduces the Growth of Colorectal Cancer Liver Metastasis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: SAR131675 in Combination with Chemotherapy for In Vivo Preclinical Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

SAR131675 is a potent and highly selective inhibitor of the Vascular Endothelial Growth Factor Receptor-3 (VEGFR-3) tyrosine kinase.[1][2] The VEGF-C/VEGFR-3 signaling pathway is a critical regulator of lymphangiogenesis, the formation of new lymphatic vessels.[3][4] In the context of cancer, this pathway has been implicated in tumor metastasis to lymph nodes and beyond.[3][5] Furthermore, VEGFR-3 is also expressed on tumor-associated macrophages (TAMs) and can be upregulated on tumor blood vessel endothelium, suggesting a broader role in the tumor microenvironment.[2][6] Preclinical studies have demonstrated the anti-tumoral and anti-metastatic potential of SAR131675 as a monotherapy in various cancer models.[2]

While direct preclinical data on the combination of SAR131675 with conventional chemotherapy is limited, there is a strong scientific rationale for such a strategy. Chemotherapy can induce cancer cell death and reduce tumor burden, while SAR131675 can potentially inhibit metastatic spread and modulate the tumor microenvironment to be less hospitable for tumor growth. For instance, studies have suggested that high VEGFR-3 expression may be associated with reduced efficacy of chemotherapeutic agents like doxorubicin, implying that VEGFR-3 inhibition could restore or enhance chemosensitivity.[7][8]

These application notes provide an overview of the preclinical in vivo data for SAR131675 as a monotherapy and present a detailed, representative protocol for evaluating the combination of SAR131675 with a standard chemotherapeutic agent, such as gemcitabine, in a murine tumor model.

Data Presentation: SAR131675 Monotherapy In Vivo Efficacy

The following tables summarize the quantitative data from preclinical studies evaluating SAR131675 as a single agent in various mouse tumor models.

Table 1: Antitumor Efficacy of SAR131675 in the RIP1.Tag2 Pancreatic Neuroendocrine Tumor Model

Treatment Group	Dosing Regimen	Study Duration	Primary Endpoint	Result
Vehicle Control	Daily oral gavage	5 weeks	Number of Angiogenic Islets	-
SAR131675	100 mg/kg/day, oral gavage	5 weeks	Number of Angiogenic Islets	42% decrease vs. vehicle
Vehicle Control	Daily oral gavage	2.5 weeks	Tumor Burden	-
SAR131675	100 mg/kg/day, oral gavage	2.5 weeks	Tumor Burden	62% decrease vs. vehicle

Data extracted from a study in the RIP1.Tag2 spontaneous tumor model.[9]

Table 2: Antitumor and Antimetastatic Efficacy of SAR131675 in the 4T1 Mammary Carcinoma Model

Treatment Group	Dosing Regimen	Study Duration	Primary Endpoint	Result
Vehicle Control	Daily oral gavage	16 days	Primary Tumor Volume	-
SAR131675	30 mg/kg/day, oral gavage	16 days	Primary Tumor Volume	24% reduction vs. vehicle
SAR131675	100 mg/kg/day, oral gavage	16 days	Primary Tumor Volume	50% reduction vs. vehicle
Vehicle Control	Daily oral gavage	16 days	Lymph Node Metastasis	-
SAR131675	100 mg/kg/day, oral gavage	16 days	Lymph Node Metastasis	56% reduction in osteopontin levels

Data from an orthotopic 4T1 murine mammary carcinoma model.

Signaling Pathway

The following diagram illustrates the simplified signaling pathway of VEGFR-3, which is the primary target of SAR131675.

Caption: Simplified VEGFR-3 signaling pathway.

Experimental Protocols

Protocol 1: Evaluation of SAR131675 as a Monotherapy in an Orthotopic 4T1 Mammary Carcinoma Model

This protocol is based on published preclinical studies of SAR131675.[2]

1. Cell Culture and Animal Model

• Cell Line: 4T1 murine mammary carcinoma cells.

• Animal Model: Female BALB/c mice, 6-8 weeks old.

• Tumor Implantation: Inject 1 x 10^5 4T1 cells in 50 µL of sterile PBS into the mammary fat pad of each mouse.

2. Drug Formulation and Administration

• SAR131675 Formulation: Suspend SAR131675 in a vehicle of 0.5% carboxymethylcellulose (CMC) and 0.1% Tween 80 in sterile water.

• Dosing: Administer SAR131675 orally via gavage at doses of 30 mg/kg and 100 mg/kg daily.

• Control Group: Administer the vehicle solution to the control group using the same volume and schedule.

• Treatment Schedule: Begin treatment 5 days post-tumor implantation and continue for 16 consecutive days.

3. Efficacy Endpoints

• Tumor Growth: Measure tumor volume every 2-3 days using digital calipers (Volume = (width^2 x length)/2).

• Metastasis Assessment: At the end of the study, harvest the primary tumor and axillary lymph nodes. Quantify metastatic burden in the lymph nodes by measuring levels of an appropriate biomarker, such as osteopontin, via ELISA.

• Body Weight: Monitor animal body weight 2-3 times per week as an indicator of general health and toxicity.

4. Statistical Analysis

• Analyze differences in tumor growth between groups using a two-way ANOVA with repeated measures.

• Compare endpoint tumor volumes and metastatic markers using a one-way ANOVA followed by a Dunnett's post-hoc test.

Protocol 2: Representative Protocol for Evaluating SAR131675 in Combination with Gemcitabine in a Xenograft Model

This is a representative protocol based on a study combining a VEGF inhibitor with gemcitabine and can be adapted for SAR131675.[10]

1. Cell Culture and Animal Model

• Cell Line: A suitable human cancer cell line (e.g., A549 lung carcinoma, Panc-1 pancreatic carcinoma) that forms tumors in immunodeficient mice.

• Animal Model: Female athymic nude mice (nu/nu), 6-8 weeks old.

• Tumor Implantation: Subcutaneously inject 5 x 10^6 cells in 100 µL of a 1:1 mixture of sterile PBS and Matrigel into the flank of each mouse.

2. Study Groups and Treatment

• Group 1: Vehicle Control (e.g., oral gavage of CMC/Tween 80 and intraperitoneal injection of saline).

• Group 2: SAR131675 monotherapy (e.g., 100 mg/kg, daily oral gavage).

• Group 3: Gemcitabine monotherapy (e.g., 60 mg/kg, intraperitoneal injection, twice weekly).

• Group 4: SAR131675 and Gemcitabine combination therapy (dosing as per individual arms).

3. Drug Formulation and Administration

• SAR131675: Formulate and administer as described in Protocol 1.

• Gemcitabine: Dissolve gemcitabine hydrochloride in sterile saline for injection.

• Treatment Schedule: Once tumors reach an average volume of 100-150 mm³, randomize mice into the four treatment groups. Administer treatments for a predefined period (e.g., 21-28 days).

4. Efficacy and Toxicity Assessment

• Tumor Volume and Body Weight: Monitor as described in Protocol 1.

• Survival: Monitor animals for survival, with the endpoint being tumor volume reaching a predetermined size (e.g., 2000 mm³) or signs of significant morbidity.

• Immunohistochemistry: At the end of the study, excise tumors and perform immunohistochemical analysis for markers of proliferation (Ki-67), apoptosis (cleaved caspase-3), and microvessel density (CD31).

5. Statistical Analysis

• Compare tumor growth curves between groups using a two-way ANOVA with repeated measures.

• Analyze differences in final tumor weights and immunohistochemistry scores using a one-way ANOVA with Tukey's post-hoc test for multiple comparisons.

• Evaluate survival data using Kaplan-Meier curves and the log-rank test.

Experimental Workflow Diagram

The following diagram outlines a typical experimental workflow for an in vivo combination study.

Caption: In vivo combination study workflow.

References

• 1. What are VEGFR3 antagonists and how do they work? [synapse.patsnap.com]
• 2. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic, antitumoral, and antimetastatic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. sinobiological.com [sinobiological.com]
• 4. The Role of the VEGF-C/VEGFR3 Signaling Pathway in the Metastases and Progression of Colorectal Cancer – Proceedings of the Texas A&M Medical Student Grand Rounds [jmsgr.tamhsc.edu]
• 5. Two Birds, One Stone: Double Hits on Tumor Growth and Lymphangiogenesis by Targeting Vascular Endothelial Growth Factor Receptor 3 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. aacrjournals.org [aacrjournals.org]
• 7. High VEGFR3 Expression Reduces Doxorubicin Efficacy in Triple-Negative Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. High VEGFR3 Expression Reduces Doxorubicin Efficacy in Triple-Negative Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Combination therapy of VEGF-trap and gemcitabine results in improved anti-tumor efficacy in a mouse lung cancer model - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Immunohistochemical Analysis of Lymphatic Markers in Response to SAR131675

For Researchers, Scientists, and Drug Development Professionals

Introduction

SAR131675 is a potent and selective inhibitor of the Vascular Endothelial Growth Factor Receptor-3 (VEGFR-3) tyrosine kinase.[1][2][3][4] VEGFR-3 is the primary receptor for VEGF-C and VEGF-D, and it plays a critical role in the development and maintenance of the lymphatic system, a process known as lymphangiogenesis.[5][6][7] Dysregulated VEGFR-3 signaling is implicated in various pathological conditions, including tumor metastasis, lymphedema, and inflammation.[7] SAR131675 has demonstrated significant anti-lymphangiogenic, anti-tumoral, and anti-metastatic activity in preclinical models by inhibiting VEGFR-3 signaling.[1][8]

These application notes provide detailed protocols for the immunohistochemical (IHC) detection of key lymphatic endothelial cell (LEC) markers—LYVE-1, Podoplanin, and Prox1—in tissues, to assess the biological effects of SAR131675.

Mechanism of Action of SAR131675

SAR131675 is an ATP-competitive inhibitor of the VEGFR-3 tyrosine kinase.[8] By binding to the ATP-binding site of the receptor's intracellular kinase domain, SAR131675 blocks its autophosphorylation and the subsequent activation of downstream signaling pathways. This inhibition leads to a reduction in LEC proliferation, migration, and survival, ultimately suppressing the formation of new lymphatic vessels.[5][8] SAR131675 exhibits high selectivity for VEGFR-3, with significantly less activity against VEGFR-1 and VEGFR-2, making it a valuable tool for specifically investigating the role of the VEGF-C/VEGF-D/VEGFR-3 axis.[1][3]

Data Presentation: In Vitro and In Vivo Efficacy of SAR131675

The following table summarizes key quantitative data from preclinical studies on SAR131675, demonstrating its potency and efficacy.

Parameter	Value	Cell/Model System	Reference
VEGFR-3 Kinase Activity IC50	23 nM	Cell-free assay	[3]
VEGFR-3 Autophosphorylation IC50	20 nM	HEK cells	[1]
LEC Proliferation IC50 (VEGF-C induced)	~20 nM	Primary human lymphatic endothelial cells	[1]
Tumor Volume Reduction (4T1 model)	50% at 100 mg/kg/day	In vivo murine mammary carcinoma model	[8]
Reduction in Angiogenic Islets	42%	RIP1-Tag2 transgenic mouse model of pancreatic neuroendocrine tumors	[8]
Reduction in Lung Metastases (4T1 model)	28% at 100 mg/kg/day	In vivo murine mammary carcinoma model	[8]

Signaling Pathway

The following diagram illustrates the VEGFR-3 signaling pathway and the point of inhibition by SAR131675.

Caption: VEGFR-3 signaling pathway and inhibition by SAR131675.

Experimental Protocols

This section provides detailed protocols for the immunohistochemical staining of lymphatic markers in formalin-fixed, paraffin-embedded (FFPE) tissue sections.

Experimental Workflow

The following diagram outlines the general workflow for the immunohistochemistry protocol.

Caption: General Immunohistochemistry Workflow.

Materials and Reagents

• FFPE tissue sections (4-5 µm) on positively charged slides

• Xylene or xylene substitute

• Ethanol (100%, 95%, 70%)

• Deionized water (DI H₂O)

• Antigen Retrieval Buffer:

  • For LYVE-1 and Prox1: Sodium Citrate Buffer (10 mM Sodium Citrate, 0.05% Tween 20, pH 6.0)

  • For Podoplanin: Tris-EDTA Buffer (10 mM Tris Base, 1 mM EDTA, 0.05% Tween 20, pH 9.0)

• Wash Buffer: Tris-buffered saline with 0.025% Tween-20 (TBST) or Phosphate-buffered saline with Tween-20 (PBST)

• Peroxidase Block: 3% Hydrogen Peroxide in methanol

• Blocking Buffer: 10% Normal Goat Serum in 1% BSA/TBST

• Primary Antibodies (diluted in 1% BSA/TBST):

  • Anti-LYVE-1 antibody

  • Anti-Podoplanin (D2-40) antibody

  • Anti-Prox1 antibody

• Biotinylated Secondary Antibody (e.g., Goat anti-Rabbit IgG or Goat anti-Mouse IgG)

• Streptavidin-HRP

• DAB (3,3'-Diaminobenzidine) Substrate Kit

• Hematoxylin

• Mounting Medium

Detailed Staining Protocol

• Deparaffinization and Rehydration:

  • Immerse slides in xylene: 2 x 5 minutes.

  • Immerse in 100% ethanol: 2 x 3 minutes.

  • Immerse in 95% ethanol: 1 x 3 minutes.

  • Immerse in 70% ethanol: 1 x 3 minutes.

  • Rinse in DI H₂O.

• Antigen Retrieval:

  • Heat-Induced Epitope Retrieval (HIER):

    • Pre-heat the appropriate Antigen Retrieval Buffer in a pressure cooker or water bath to 95-100°C.

    • Immerse slides in the hot buffer and incubate for 20-30 minutes.

    • Allow slides to cool in the buffer for 20 minutes at room temperature.

    • Rinse slides in DI H₂O.

• Peroxidase Blocking:

  • Incubate slides in 3% H₂O₂ in methanol for 15 minutes at room temperature to quench endogenous peroxidase activity.

  • Rinse with DI H₂O and then with Wash Buffer.

• Blocking:

  • Incubate slides with Blocking Buffer for 1 hour at room temperature to block non-specific antibody binding.

• Primary Antibody Incubation:

  • Drain the blocking buffer from the slides.

  • Apply the diluted primary antibody to the tissue sections.

  • Incubate overnight at 4°C in a humidified chamber.

• Secondary Antibody and Detection:

  • Rinse slides with Wash Buffer: 3 x 5 minutes.

  • Apply the biotinylated secondary antibody and incubate for 30-60 minutes at room temperature.

  • Rinse slides with Wash Buffer: 3 x 5 minutes.

  • Apply Streptavidin-HRP and incubate for 30 minutes at room temperature.

  • Rinse slides with Wash Buffer: 3 x 5 minutes.

  • Prepare DAB substrate according to the manufacturer's instructions and apply to the slides.

  • Monitor color development under a microscope (typically 1-10 minutes).

  • Stop the reaction by immersing the slides in DI H₂O.

• Counterstaining:

  • Counterstain with hematoxylin for 30 seconds to 2 minutes.

  • "Blue" the hematoxylin by rinsing in running tap water or a bluing agent.

• Dehydration and Mounting:

  • Dehydrate the slides through graded ethanol solutions (70%, 95%, 100%).

  • Clear in xylene.

  • Coverslip with a permanent mounting medium.

Data Analysis and Interpretation

• Qualitative Assessment: Lymphatic vessels will be identified by positive staining for LYVE-1, Podoplanin, or Prox1. LYVE-1 and Podoplanin staining is typically cytoplasmic/membranous in lymphatic endothelial cells, while Prox1 staining is nuclear.

• Quantitative Assessment: Lymphatic Vessel Density (LVD) can be quantified by counting the number of positively stained vessels in a defined area (e.g., per mm² or per high-power field). Image analysis software can be used for a more objective and reproducible quantification. The effects of SAR131675 would be expected to manifest as a decrease in LVD in treated tissues compared to controls.

Troubleshooting

Issue	Possible Cause	Solution
No Staining	Primary antibody not effective	Use a validated antibody; check antibody concentration.
Inadequate antigen retrieval	Optimize HIER time and temperature; use the correct buffer.
Incorrect antibody diluent	Use a buffer with protein (e.g., BSA) to stabilize the antibody.
High Background	Non-specific antibody binding	Increase blocking time; use a more specific blocking reagent.
Endogenous peroxidase activity	Ensure complete quenching with H₂O₂.
Over-development of DAB	Reduce DAB incubation time.
Weak Staining	Primary antibody concentration too low	Increase antibody concentration or incubation time.
Insufficient antigen retrieval	Increase HIER time or temperature.
Inactive reagents	Use fresh reagents.

References

• 1. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic, antitumoral, and antimetastatic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Inhibition of lymphatic proliferation by the selective VEGFR-3 inhibitor SAR131675 ameliorates diabetic nephropathy in db/db mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Intro to DOT language — Large-scale Biological Network Analysis and Visualization 1.0 documentation [cyverse-network-analysis-tutorial.readthedocs-hosted.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. SAR131675, a VEGRF3 Inhibitor, Modulates the Immune Response and Reduces the Growth of Colorectal Cancer Liver Metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. aacrjournals.org [aacrjournals.org]

Technical Notes & Optimization

Technical Support Center: SAR131675 In Vitro Applications

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers using SAR131675 in in vitro experiments. The information addresses potential issues related to the compound's known off-target effects.

Frequently Asked Questions (FAQs)

Q1: What is the primary target of SAR131675?

SAR131675 is a potent and selective inhibitor of Vascular Endothelial Growth Factor Receptor 3 (VEGFR-3) tyrosine kinase.[1][2][3] In cell-free assays, it demonstrates an IC50 of approximately 23 nM and a Ki of 12 nM for VEGFR-3.[4] It effectively inhibits VEGFR-3 autophosphorylation in cells with an IC50 of about 45 nM.[1]

Q2: What are the known primary off-target effects of SAR131675 in vitro?

The main off-target activities of SAR131675 are directed against other members of the VEGFR family, specifically VEGFR-1 and VEGFR-2.[4][5] It moderately inhibits VEGFR-2 and has a much weaker effect on VEGFR-1.[4][5]

Q3: How selective is SAR131675 for VEGFR-3 compared to other kinases?

SAR131675 is highly selective for VEGFR-3. When tested against a panel of 65 kinases and 107 other receptors, enzymes, and ion channels, it showed high specificity for its primary target.[1] It has been reported to have little to no activity against kinases such as Akt1, CDKs, PLK1, EGFR, IGF-1R, and c-Met.[4]

Q4: Does SAR131675 exhibit general cytotoxicity in vitro?

No, SAR131675 is not considered a cytotoxic or cytostatic agent. It has shown no antiproliferative activity on a panel of 30 different tumor and primary cell lines, indicating its high specificity.[1][2]

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Unexpected inhibition of VEGFA-induced signaling or angiogenesis in my cell model.	Although SAR131675 is highly selective for VEGFR-3, it can moderately inhibit VEGFR-2, which is the primary receptor for VEGFA.[4][5] The IC50 for VEGFA-induced VEGFR-2 phosphorylation is approximately 239 nM.[4]	- Confirm the concentration of SAR131675 being used. If it is in the high nanomolar range, you may be observing off-target VEGFR-2 inhibition.- Consider using a more selective VEGFR-2 inhibitor as a negative control to differentiate between VEGFR-2 and VEGFR-3-mediated effects.- Titrate SAR131675 to a lower concentration range (e.g., 10-50 nM) to maximize selectivity for VEGFR-3.
My experimental results are inconsistent when studying VEGFC/VEGFD-induced lymphangiogenesis.	While SAR131675 potently inhibits VEGFC and VEGFD-induced proliferation of lymphatic endothelial cells (IC50 ~20 nM), high concentrations could lead to confounding effects due to VEGFR-2 inhibition, as VEGFC can also signal through VEGFR-2/VEGFR-3 heterodimers.[1][4]	- Ensure your cell model primarily expresses VEGFR-3 for the desired biological readout.- Use the lowest effective concentration of SAR131675 to minimize VEGFR-2 engagement.- Validate your findings using siRNA/shRNA knockdown of VEGFR-3 as an orthogonal approach.
I am observing effects on myeloid cells in my co-culture experiments that are not explained by VEGFR-3 inhibition alone.	VEGFR-3 is expressed on tumor-associated macrophages (TAMs).[1][3] SAR131675 has been shown to reduce TAM infiltration and modulate myeloid cell populations.[6][7] However, if other myeloid cell types are affected, consider indirect effects or potential low-level off-target interactions.	- Characterize the expression of VEGFR family members on your specific myeloid cell population.- Investigate downstream signaling pathways to confirm on-target VEGFR-3 engagement.- Note that the development of SAR131675 was halted due to adverse metabolic effects in preclinical studies, which might be linked to unforeseen off-target activities.[2]

Quantitative Data Summary

Table 1: In Vitro Inhibitory Activity of SAR131675

Target	Assay Type	IC50 / Ki	Reference(s)
VEGFR-3	Tyrosine Kinase (cell-free)	IC50: 23 nM, Ki: 12 nM	[4]
Autophosphorylation (HEK cells)	IC50: 45 nM	[1]
Lymphatic Cell Proliferation (VEGFC/D)	IC50: ~20 nM	[1][4]
VEGFR-2	Tyrosine Kinase (cell-free)	IC50: 235 nM	[4]
Autophosphorylation (HEK cells)	IC50: ~280 nM	[5]
VEGFA-induced Phosphorylation	IC50: 239 nM	[4]
VEGFR-1	Tyrosine Kinase (cell-free)	IC50: >3 µM	[4]
Autophosphorylation (HEK cells)	IC50: ~1 µM	[5]

Experimental Protocols

Tyrosine Kinase Assay (Cell-Free)

This protocol is a generalized procedure based on published methods.[4][5][8]

• Plate Coating: Precoat multiwell plates with a synthetic polymer substrate, poly-Glu-Tyr (4:1).

• Reaction Mixture: Prepare a kinase buffer (e.g., 50 mM HEPES pH 7.4, 20 mM MgCl₂, 0.1 mM MnCl₂, 0.2 mM Na₃VO₄).

• Compound Addition: Add SAR131675 at various concentrations (e.g., ranging from 3 nM to 1000 nM) or DMSO as a control.

• Kinase and ATP: Add the recombinant human VEGFR tyrosine kinase and ATP. The ATP concentration may vary depending on the kinase (e.g., 30 µM for VEGFR-1 and VEGFR-3, 15 µM for VEGFR-2).[5]

• Incubation: Incubate the reaction mixture to allow for phosphorylation of the substrate.

• Detection:

  • Wash the plates to remove unbound reagents.

  • Probe the phosphorylated substrate using a phosphotyrosine-specific monoclonal antibody conjugated to horseradish peroxidase (HRP).

  • Add a chromogenic HRP substrate (e.g., OPD) and develop in the dark.

• Data Analysis: Measure the absorbance and calculate the IC50 values.

Visualizations

Caption: SAR131675 mechanism of action and selectivity.

Caption: General in vitro experimental workflow.

References

• 1. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic, antitumoral, and antimetastatic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic,anti-tumoral and anti-metastatic activities [en-cancer.fr]
• 4. selleckchem.com [selleckchem.com]
• 5. aacrjournals.org [aacrjournals.org]
• 6. SAR131675, a VEGRF3 Inhibitor, Modulates the Immune Response and Reduces the Growth of Colorectal Cancer Liver Metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Specific Inhibition of the VEGFR-3 Tyrosine Kinase by SAR131675 Reduces Peripheral and Tumor Associated Immunosuppressive Myeloid Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

SAR131675 preclinical adverse metabolic effects

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers and drug development professionals working with SAR131675. The information is presented in a question-and-answer format to directly address potential issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is SAR131675 and what is its primary mechanism of action?

SAR131675 is a potent and selective ATP-competitive inhibitor of the Vascular Endothelial Growth Factor Receptor 3 (VEGFR-3) tyrosine kinase.[1] It exhibits high selectivity for VEGFR-3 over other kinases, including VEGFR-1 and VEGFR-2, though it does show moderate activity on VEGFR-2.[1][2] Its primary mechanism of action is the inhibition of VEGFR-3 autophosphorylation, which in turn blocks the downstream signaling pathways activated by the VEGFR-3 ligands, VEGF-C and VEGF-D.[2] This inhibition disrupts lymphangiogenesis (the formation of lymphatic vessels) and can impact immune cell function.[2]

Q2: Why was the preclinical development of SAR131675 terminated?

Despite promising anti-tumor and anti-metastatic activity in preclinical models, the development of SAR131675 was terminated due to unspecified "adverse metabolic effects".[1][3] The specific nature of these adverse metabolic effects is not detailed in publicly available literature. Subsequent research efforts were focused on developing analogs with a similar efficacy profile but improved metabolic and safety characteristics.[3]

Q3: What are the known metabolic effects of SAR131675 from preclinical studies?

While the development of SAR131675 was halted due to adverse metabolic effects, a study in a mouse model of type 2 diabetic nephropathy reported some therapeutic metabolic benefits. In this specific model (db/db mice), SAR131675 treatment was found to:

• Ameliorate dyslipidemia.[4]

• Reduce the accumulation of lipids (free fatty acids and triglycerides) in the kidneys.[5]

• Decrease serum levels of cholesterol, free fatty acids, and triglycerides.[5]

It is important to note that these effects were observed in a disease model with existing metabolic dysregulation. The adverse metabolic effects that led to the termination of its development may have been observed in other preclinical models or toxicology studies and could be context-dependent.

Q4: What are the potential off-target effects of SAR131675?

SAR131675 is highly selective for VEGFR-3. However, it does have moderate activity against VEGFR-2.[2] Inhibition of VEGFR-2 can lead to a range of effects, as it is a key mediator of angiogenesis. Researchers should be aware of the potential for dual VEGFR-2/VEGFR-3 inhibition, especially at higher concentrations.

Troubleshooting Guides

Issue 1: Unexpected changes in serum lipid profiles in animal models.

• Problem: You observe significant alterations in serum cholesterol, triglycerides, or free fatty acids in your animal models treated with SAR131675, which are not consistent with your experimental goals.

• Possible Cause: As noted in a study on diabetic nephropathy, SAR131675 can modulate lipid metabolism.[4][5] This may be a direct effect of VEGFR-3 inhibition in metabolic tissues or an indirect consequence of its other systemic effects. The "adverse metabolic effects" that led to the drug's discontinuation may be related to lipid metabolism.

• Troubleshooting Steps:

  • Baseline Monitoring: Ensure you have established comprehensive baseline metabolic parameters for your animal models before initiating treatment. This should include a full lipid panel.

  • Dose-Response Analysis: If not already part of your study design, consider performing a dose-response study to determine if the observed metabolic effects are dose-dependent.

  • Control Groups: Include appropriate vehicle controls and consider a positive control with a known metabolic modulator if relevant to your study.

  • Histological Analysis: Perform histological analysis of metabolic tissues, such as the liver and adipose tissue, to look for signs of steatosis or other abnormalities.

  • Review Literature on VEGFR Inhibitors: Broader-acting VEGF/VEGFR inhibitors have been associated with alterations in triglyceride metabolism.[6] Reviewing literature on other VEGFR inhibitors may provide insights into potential class-wide metabolic effects.

Issue 2: Discrepancies between in vitro and in vivo results.

• Problem: You observe potent inhibition of lymphangiogenesis or other cellular processes in vitro, but the in vivo efficacy is lower than expected, or accompanied by unexpected toxicity.

• Possible Cause: The in vivo environment is significantly more complex than in vitro cell culture. The pharmacokinetics (absorption, distribution, metabolism, and excretion) of SAR131675, as well as its effects on the immune system and metabolism, can all influence its in vivo activity.

• Troubleshooting Steps:

  • Pharmacokinetic/Pharmacodynamic (PK/PD) Analysis: If possible, conduct PK/PD studies to ensure that the drug is reaching the target tissue at sufficient concentrations and for an adequate duration to exert its effect.

  • Immune System Profiling: SAR131675 has been shown to affect tumor-associated macrophages (TAMs) and myeloid-derived suppressor cells (MDSCs).[2] The immune status of your animal model could significantly impact the drug's efficacy. Consider performing immune cell profiling of the tumor microenvironment and peripheral lymphoid organs.

  • Metabolic Monitoring: As discussed in Issue 1, monitor the metabolic health of your animals throughout the study. Systemic metabolic changes could impact the overall health of the animals and confound the interpretation of efficacy data.

Data Presentation

Table 1: In Vitro Potency of SAR131675

Target/Assay	IC50 Value
VEGFR-3 Tyrosine Kinase Activity	20 nM
VEGFR-3 Autophosphorylation (HEK cells)	45 nM
VEGFC/VEGFD-induced Lymphatic Cell Proliferation	~20 nM
VEGFR-2 Activity	Moderately active (VEGFR-3/VEGFR-2 ratio ~10)

Source:[2]

Table 2: Metabolic Effects of SAR131675 in a db/db Mouse Model of Diabetic Nephropathy

Parameter	Observation
Serum Cholesterol	Significantly decreased
Serum Free Fatty Acids	Significantly decreased
Serum Triglycerides	Significantly decreased
Renal Lipid Accumulation	Reduced
Renal Free Fatty Acid Deposition	Reduced
Renal Triglyceride Deposition	Reduced
Body Weight	No significant change
Fasting Blood Glucose	No significant change

Source:[5]

Experimental Protocols

1. In Vitro VEGFR-3 Kinase Assay

• Objective: To determine the direct inhibitory effect of SAR131675 on VEGFR-3 kinase activity.

• Methodology:

  • Use a multiwell plate precoated with a synthetic polymer substrate (e.g., poly-Glu-Tyr).

  • Prepare a reaction mixture containing a kinase buffer (e.g., 50 mM HEPES pH 7.4, 20 mM MgCl2, 0.1 mM MnCl2, 0.2 mM Na3VO4), ATP, and the recombinant VEGFR-3 kinase domain.

  • Add SAR131675 at a range of concentrations. Include a positive control (DMSO vehicle) and a negative control (no kinase).

  • Incubate the plate to allow the kinase reaction to proceed.

  • Detect the level of substrate phosphorylation using a phosphotyrosine-specific monoclonal antibody conjugated to an enzyme (e.g., HRP).

  • Add a chromogenic substrate and measure the absorbance using a spectrophotometer.

  • Calculate the IC50 value by plotting the percentage of inhibition against the log of the inhibitor concentration.

2. In Vivo Tumor Model and Metabolic Assessment

• Objective: To evaluate the anti-tumor efficacy and potential metabolic effects of SAR131675 in a preclinical cancer model.

• Methodology:

  • Animal Model: Use an appropriate animal model (e.g., syngeneic or xenograft tumor model). For example, orthotopic implantation of 4T1 mammary carcinoma cells in BALB/c mice.

  • Treatment: Once tumors are established, randomize animals into treatment groups (e.g., vehicle control, SAR131675 at various doses). Administer SAR131675 orally on a daily schedule.

  • Efficacy Assessment: Measure tumor volume regularly (e.g., every 2-3 days) using calipers. At the end of the study, excise tumors and weigh them. Analyze for metastasis in relevant organs (e.g., lungs, lymph nodes).

  • Metabolic Monitoring:

    • Collect blood samples at baseline and at specified time points during the study.

    • Perform analysis of serum for a comprehensive metabolic panel, including glucose, cholesterol, triglycerides, and free fatty acids.

    • At necropsy, collect metabolic tissues (liver, adipose tissue) for histological analysis (e.g., H&E staining, Oil Red O staining for lipids).

  • Data Analysis: Compare tumor growth and metabolic parameters between the vehicle-treated and SAR131675-treated groups using appropriate statistical methods.

Visualizations

Caption: VEGFR-3 signaling pathway and the inhibitory action of SAR131675.

Caption: Workflow for preclinical assessment of SAR131675 efficacy and metabolic effects.

References

• 1. apexbt.com [apexbt.com]
• 2. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic, antitumoral, and antimetastatic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Targeting Tumor Angiogenesis with the Selective VEGFR-3 Inhibitor EVT801 in Combination with Cancer Immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibition of lymphatic proliferation by the selective VEGFR-3 inhibitor SAR131675 ameliorates diabetic nephropathy in db/db mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Inhibition of lymphatic proliferation by the selective VEGFR-3 inhibitor SAR131675 ameliorates diabetic nephropathy in db/db mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Comprehensive analysis of VEGF/VEGFR inhibitor-induced immune-mediated hypertension: integrating pharmacovigilance, clinical data, and preclinical models - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming SAR131675 Resistance

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome potential resistance mechanisms to SAR131675, a selective VEGFR-3 inhibitor. The information is presented in a question-and-answer format to directly address common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for SAR131675?

SAR131675 is a potent and selective inhibitor of the Vascular Endothelial Growth Factor Receptor-3 (VEGFR-3) tyrosine kinase.[1][2] It competitively binds to the ATP-binding site of the VEGFR-3 kinase domain, inhibiting its autophosphorylation and the activation of downstream signaling pathways.[2] This primarily affects lymphangiogenesis, the formation of new lymphatic vessels, which is a crucial process in tumor metastasis.[1]

Q2: My cancer cells are developing resistance to SAR131675. What are the likely general mechanisms?

While specific resistance mechanisms to SAR131675 are not extensively documented, resistance to anti-angiogenic therapies and other tyrosine kinase inhibitors (TKIs) typically involves two main principles:

• Target-based resistance: This involves mutations in the drug target (VEGFR-3) that prevent the drug from binding effectively. This is less common for this class of drugs.

• Bypass signaling: This is a more frequent mechanism where the cancer cells activate alternative signaling pathways to compensate for the inhibition of VEGFR-3, thereby maintaining proliferation and survival.[3][4][5][6]

Q3: What are the potential "bypass" signaling pathways that could be activated in SAR131675-resistant cells?

Based on resistance mechanisms observed for other anti-angiogenic agents, likely bypass pathways include the upregulation and/or activation of other receptor tyrosine kinases (RTKs) and their ligands, such as:

• Fibroblast Growth Factor Receptor (FGFR) and its ligand, basic fibroblast growth factor (bFGF).[7][8]

• Epidermal Growth Factor Receptor (EGFR) and its ligands.[7]

• Platelet-Derived Growth Factor Receptor (PDGFR) .[7]

• MET (hepatocyte growth factor receptor) .[6]

• Transforming Growth Factor-beta (TGF-β) signaling, which can be modulated by co-receptors like Neuropilin-1 (NRP1).[9][10][11]

Troubleshooting Guide

Problem: My SAR131675-treated cells are showing signs of acquired resistance (e.g., resumed proliferation, reduced apoptosis).

Step 1: Confirm Resistance

Question: How can I confirm that my cells have developed resistance to SAR131675?

Answer: You can confirm resistance by performing a dose-response cell viability assay (e.g., MTT or CellTiter-Glo) on your suspected resistant cells alongside the parental (sensitive) cell line. A rightward shift in the IC50 curve for the resistant cells indicates acquired resistance.

Experimental Protocol: Cell Viability Assay

• Cell Plating: Seed both parental and suspected resistant cells in 96-well plates at a predetermined optimal density.

• Drug Treatment: After 24 hours, treat the cells with a serial dilution of SAR131675. Include a vehicle-only control (e.g., DMSO).

• Incubation: Incubate the plates for 48-72 hours.

• Viability Assessment: Add the viability reagent (e.g., MTT, CellTiter-Glo) and measure the signal according to the manufacturer's instructions.

• Data Analysis: Plot the percentage of viable cells against the log of the drug concentration and calculate the IC50 value for each cell line.

Step 2: Investigate Bypass Signaling Pathways

Question: How can I identify which bypass signaling pathway is activated in my resistant cells?

Answer: A phosphoproteomic screen using an antibody array can provide a broad overview of changes in the activation of various RTKs and downstream signaling proteins.[12] Alternatively, you can perform targeted analyses of common bypass pathways using Western blotting.

Experimental Protocol: Western Blotting for Activated RTKs

• Protein Extraction: Lyse parental and resistant cells and quantify the total protein concentration.[13][14][15]

• SDS-PAGE and Transfer: Separate the protein lysates by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

• Antibody Incubation: Probe the membranes with primary antibodies against the phosphorylated (activated) forms of suspected bypass RTKs (e.g., p-FGFR, p-EGFR, p-MET) and their total protein levels. Also, probe for key downstream signaling molecules like p-AKT and p-ERK.

• Detection: Use HRP-conjugated secondary antibodies and a chemiluminescent substrate for detection.

• Analysis: Compare the levels of phosphorylated proteins between the parental and resistant cell lines. An increase in the phosphorylation of a particular RTK in the resistant cells suggests its involvement in the bypass mechanism.

Step 3: Validate the Role of the Identified Bypass Pathway

Question: I have identified an upregulated bypass pathway. How can I confirm its role in mediating resistance?

Answer: You can validate the role of the identified pathway by inhibiting it in combination with SAR131675 and observing if sensitivity is restored.

Experimental Protocol: Combination Therapy

• Inhibitor Selection: Choose a specific inhibitor for the identified bypass pathway (e.g., an FGFR inhibitor like infigratinib, an EGFR inhibitor, or a MET inhibitor).

• Combination Treatment: Treat the resistant cells with SAR131675 alone, the bypass pathway inhibitor alone, and a combination of both drugs at various concentrations.

• Viability Assessment: Perform a cell viability assay as described in Step 1.

• Synergy Analysis: Analyze the data using a synergy model (e.g., Bliss independence or Chou-Talalay method) to determine if the combination is synergistic, additive, or antagonistic. A synergistic effect strongly suggests that the targeted bypass pathway is crucial for the resistance mechanism.

A study on intrahepatic cholangiocarcinoma (iCCA) showed that combining SAR131675 with the FGFR inhibitor infigratinib resulted in a synergistic inhibition of lymphangiogenesis.[16]

Treatment	Concentration	Effect	Reference
SAR131675	50 mg/kg (in vivo)	Partially inhibited lymphangiogenesis.[16]	[16]
Infigratinib	15 mg/kg (in vivo)	Partially inhibited lymphangiogenesis.[16]	[16]
SAR131675 + Infigratinib	50 mg/kg + 15 mg/kg (in vivo)	Almost completely inhibited lymphangiogenesis and significantly suppressed tumor growth.[16]	[16]

Step 4: Investigate the Role of Neuropilin-1 (NRP1)

Question: My resistant cells do not show obvious activation of other RTKs. Could Neuropilin-1 (NRP1) be involved?

Answer: Yes, NRP1 is a co-receptor that can modulate various signaling pathways, including TGF-β, and has been implicated in resistance to anti-angiogenic therapies.[9][10][11][17][18] You can investigate its involvement by examining its expression levels and its interaction with other receptors.

Experimental Protocol: Investigating NRP1

• Expression Analysis: Compare NRP1 mRNA and protein levels in parental and resistant cells using qPCR and Western blotting.

• Co-immunoprecipitation: Perform co-immunoprecipitation to see if NRP1 is forming complexes with other receptors like VEGFR-2 or TGF-β receptors in the resistant cells.

• Functional Validation: Use NRP1-blocking antibodies or shRNA-mediated knockdown of NRP1 in combination with SAR131675 to see if it restores sensitivity.

Signaling Pathways and Experimental Workflows

Caption: Mechanism of action of SAR131675.

Caption: Potential bypass signaling in SAR131675 resistance.

Caption: Experimental workflow for troubleshooting resistance.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. researchgate.net [researchgate.net]
• 3. Acquired Drug Resistance to Vascular Endothelial Growth Factor Receptor 2 Tyrosine Kinase Inhibitor in Human Vascular Endothelial Cells | Anticancer Research [ar.iiarjournals.org]
• 4. Bypass Mechanisms of Resistance to Receptor Tyrosine Kinase Inhibition in Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Research progress on the role of bypass activation mechanisms in resistance to tyrosine kinase inhibitors in non-small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Research progress on the role of bypass activation mechanisms in resistance to tyrosine kinase inhibitors in non-small cell lung cancer [frontiersin.org]
• 7. Role of bFGF in Acquired Resistance upon Anti-VEGF Therapy in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Molecular Mechanisms and Future Implications of VEGF/VEGFR in Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Neuropilin-1 modulates TGFβ signaling to drive glioblastoma growth and recurrence after anti-angiogenic therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Neuropilin-1 modulates TGFβ signaling to drive glioblastoma growth and recurrence after anti-angiogenic therapy | PLOS One [journals.plos.org]
• 11. Neuropilin-1 modulates TGFβ signaling to drive glioblastoma growth and recurrence after anti-angiogenic therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 12. youtube.com [youtube.com]
• 13. Assessment of Resistance to Tyrosine Kinase Inhibitors by an Interrogation of Signal Transduction Pathways by Antibody Arrays - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Assessment of Resistance to Tyrosine Kinase Inhibitors by an Interrogation of Signal Transduction Pathways by Antibody Arrays [jove.com]
• 15. Video: Assessment of Resistance to Tyrosine Kinase Inhibitors by an Interrogation of Signal Transduction Pathways by Antibody Arrays [jove.com]
• 16. Dual FGFR and VEGFR inhibition synergistically restrain hexokinase 2-dependent lymphangiogenesis and immune escape in intrahepatic cholangiocarcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Neuropilin 1 expression correlates with the Radio-resistance of human non-small-cell lung cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Mechanisms of Resistance to Anti-Angiogenic Therapy and Development of Third-Generation Anti-Angiogenic Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing SAR131675 Dosage to Minimize Toxicity

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the use of SAR131675, a potent and selective VEGFR-3 tyrosine kinase inhibitor. Our goal is to help you optimize your experimental dosage to maximize efficacy while minimizing potential toxicity. This resource includes frequently asked questions (FAQs), troubleshooting guides, detailed experimental protocols, and data summaries.

Frequently Asked Questions (FAQs)

Q1: What is SAR131675 and what is its primary mechanism of action?

A1: SAR131675 is a potent and selective ATP-competitive inhibitor of Vascular Endothelial Growth Factor Receptor 3 (VEGFR-3) tyrosine kinase.[1] Its primary mechanism of action is to block the phosphorylation of VEGFR-3, thereby inhibiting downstream signaling pathways involved in lymphangiogenesis (the formation of lymphatic vessels).[1] It has demonstrated anti-lymphangiogenic, anti-tumoral, and anti-metastatic activities in various preclinical models.[1]

Q2: What are the reported IC50 values for SAR131675 against VEGFR family kinases?

A2: SAR131675 exhibits high selectivity for VEGFR-3. The reported half-maximal inhibitory concentrations (IC50) are summarized in the table below.

Target	IC50 (in vitro kinase assay)	IC50 (cellular autophosphorylation assay)
VEGFR-3	~23 nM	~45 nM
VEGFR-2	~235 nM	~280 nM
VEGFR-1	>3000 nM	~1000 nM

Q3: What were the reasons for the discontinuation of SAR131675 in preclinical development?

A3: The preclinical development of SAR131675 was reportedly terminated due to "adverse metabolic effects".[2] However, the specific nature of these effects has not been publicly detailed. Interestingly, a study in a diabetic mouse model of nephropathy reported that SAR131675 treatment ameliorated dyslipidemia and lipid accumulation, with no significant changes in glucose or creatinine levels.[3][4][5] This suggests the metabolic effects may be context-dependent (e.g., specific to non-diabetic models or different experimental conditions).

Q4: What are the potential off-target effects of SAR131675?

A4: While highly selective for VEGFR-3, SAR131675 does exhibit some activity against VEGFR-2 at higher concentrations.[1] It is important to consider this when designing experiments and interpreting results, as VEGFR-2 inhibition can have distinct biological consequences, including effects on angiogenesis.

Q5: How does SAR131675 affect the immune system?

A5: SAR131675 has been shown to modulate the immune response, particularly by reducing the infiltration of tumor-associated macrophages (TAMs) and altering the populations of myeloid-derived suppressor cells (MDSCs).[6][7] This immunomodulatory activity may contribute to its anti-tumor effects.

Troubleshooting Guides

This section provides guidance on common issues that may arise during experiments with SAR131675.

Guide 1: Inconsistent or Unexpected In Vitro Results

Observed Issue	Potential Cause	Troubleshooting Steps
High variability in IC50 values between experiments.	Compound Solubility/Stability: SAR131675 may precipitate out of solution, especially at higher concentrations or in aqueous buffers.	- Prepare fresh stock solutions in 100% DMSO. - When diluting into aqueous assay buffers, ensure the final DMSO concentration is consistent and as low as possible (typically <0.5%). - Visually inspect solutions for any signs of precipitation. - Store stock solutions at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.
ATP Concentration: The IC50 of ATP-competitive inhibitors is dependent on the ATP concentration in the assay.	- Standardize the ATP concentration across all experiments. - If possible, use an ATP concentration close to the Km of VEGFR-3 for more accurate Ki determination.
Lower than expected potency in cell-based assays compared to biochemical assays.	Cell Permeability: The compound may not be efficiently entering the cells.	- Ensure the cell-based assay has a sufficient incubation time for the compound to penetrate the cell membrane and reach its target. - Consider using a different cell line with potentially higher permeability.
Drug Efflux: The compound may be actively transported out of the cells by efflux pumps.	- Test for the expression of common drug efflux pumps (e.g., P-glycoprotein) in your cell line. - If efflux is suspected, co-incubation with a known efflux pump inhibitor may be considered, though this can introduce other variables.
No significant inhibition of VEGFR-3 phosphorylation at expected concentrations.	Inactive Compound: The compound may have degraded.	- Use a fresh aliquot of the compound. - Verify the identity and purity of your SAR131675 stock.
Assay Conditions: The assay may not be optimized for detecting VEGFR-3 inhibition.	- Ensure that the cells are stimulated with an appropriate ligand (VEGF-C or VEGF-D) to induce robust VEGFR-3 phosphorylation. - Optimize the ligand concentration and stimulation time. - Confirm the activity of your phospho-VEGFR-3 antibody.

Guide 2: Managing Potential In Vivo Toxicity

Observed Issue	Potential Cause	Troubleshooting & Monitoring Steps
Signs of general toxicity in animal models (e.g., weight loss, lethargy).	High Dosage: The administered dose may be too high for the specific animal model or strain.	- Perform a dose-range finding study to determine the maximum tolerated dose (MTD). - Start with lower, previously published effective doses (e.g., 30 mg/kg/day in mice) and escalate cautiously.[7] - Monitor animal body weight and general health daily.
Vehicle Toxicity: The vehicle used to dissolve and administer SAR131675 may be causing adverse effects.	- Run a vehicle-only control group to assess the effects of the vehicle alone. - Optimize the vehicle formulation to improve solubility and reduce potential toxicity.
Metabolic Abnormalities (e.g., changes in blood glucose or lipid levels).	"Adverse Metabolic Effects": As mentioned, the preclinical development of SAR131675 was halted due to unspecified metabolic issues.	- Baseline Monitoring: Before starting the experiment, establish baseline metabolic parameters for all animals (e.g., blood glucose, triglycerides, cholesterol). - Regular Monitoring: Monitor these parameters regularly throughout the study. - Dose De-escalation: If metabolic abnormalities are observed, consider reducing the dose of SAR131675. - Context is Key: Be aware that one study in a diabetic model showed improvement in dyslipidemia, suggesting the metabolic effects may be complex and context-dependent.[3][4][5]
Unexpected Phenotypes related to VEGFR-2 inhibition.	Off-Target Effects: At higher doses, SAR131675 can inhibit VEGFR-2, which plays a crucial role in angiogenesis.	- Correlate any observed phenotypes with the administered dose. - If possible, compare the effects of SAR131675 with a more selective VEGFR-2 inhibitor to dissect the contributions of each receptor.

Experimental Protocols

Protocol 1: In Vitro VEGFR-3 Kinase Inhibition Assay

This protocol provides a general framework for assessing the inhibitory activity of SAR131675 on VEGFR-3 kinase activity.

• Materials:

  • Recombinant human VEGFR-3 kinase domain

  • Poly(Glu, Tyr) 4:1 peptide substrate

  • Kinase assay buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20)

  • ATP

  • SAR131675 stock solution (e.g., 10 mM in 100% DMSO)

  • ADP-Glo™ Kinase Assay kit (or similar detection reagent)

  • White, opaque 96-well or 384-well plates

• Procedure:

  • Prepare a serial dilution of SAR131675 in kinase assay buffer. Remember to include a vehicle control (DMSO only).

  • Add the diluted SAR131675 or vehicle to the wells of the assay plate.

  • Add the VEGFR-3 enzyme and the peptide substrate to the wells.

  • Initiate the kinase reaction by adding ATP. The final ATP concentration should be close to the Km of VEGFR-3 for accurate IC50 determination.

  • Incubate the plate at room temperature for a predetermined time (e.g., 60 minutes). Ensure the reaction is in the linear range.

  • Stop the reaction and detect the remaining ATP (or ADP produced) using the ADP-Glo™ kit according to the manufacturer's instructions.

  • Measure luminescence using a plate reader.

  • Calculate the percent inhibition for each SAR131675 concentration and determine the IC50 value using a suitable software (e.g., GraphPad Prism).

Protocol 2: Cellular VEGFR-3 Autophosphorylation Assay

This protocol outlines a method to measure the effect of SAR131675 on VEGFR-3 autophosphorylation in a cellular context.

• Materials:

  • Cells overexpressing VEGFR-3 (e.g., HEK293-VEGFR3) or a cell line with endogenous VEGFR-3 expression.

  • Cell culture medium

  • Serum-free medium

  • Recombinant human VEGF-C or VEGF-D

  • SAR131675 stock solution (10 mM in 100% DMSO)

  • Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

  • Antibodies: anti-phospho-VEGFR-3 (Tyr1337), anti-total-VEGFR-3, and a loading control (e.g., anti-GAPDH or anti-β-actin)

  • Western blot reagents and equipment

• Procedure:

  • Plate cells and allow them to adhere overnight.

  • Serum-starve the cells for 4-6 hours.

  • Pre-treat the cells with various concentrations of SAR131675 (and a vehicle control) for 1-2 hours.

  • Stimulate the cells with VEGF-C or VEGF-D for a short period (e.g., 10-15 minutes).

  • Wash the cells with ice-cold PBS and lyse them.

  • Determine the protein concentration of the lysates.

  • Perform Western blotting to detect the levels of phosphorylated VEGFR-3 and total VEGFR-3.

  • Quantify the band intensities and normalize the phospho-VEGFR-3 signal to the total VEGFR-3 signal.

  • Calculate the percent inhibition of phosphorylation and determine the IC50 value.

Visualizations

Caption: Inhibition of the VEGFR-3 signaling pathway by SAR131675.

Caption: A logical workflow for troubleshooting inconsistent IC50 values.

References

• 1. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic, antitumoral, and antimetastatic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Inhibition of lymphatic proliferation by the selective VEGFR-3 inhibitor SAR131675 ameliorates diabetic nephropathy in db/db mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Inhibition of lymphatic proliferation by the selective VEGFR-3 inhibitor SAR131675 ameliorates diabetic nephropathy in db/db mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. SAR131675, a VEGRF3 Inhibitor, Modulates the Immune Response and Reduces the Growth of Colorectal Cancer Liver Metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Interpreting unexpected results with SAR131675

Welcome to the technical support center for SAR131675. This resource is designed to assist researchers, scientists, and drug development professionals in effectively utilizing SAR131675 in their experiments. Here you will find troubleshooting guides and frequently asked questions (FAQs) to help interpret unexpected results and optimize your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of SAR131675?

A1: SAR131675 is a potent and highly selective ATP-competitive inhibitor of the Vascular Endothelial Growth Factor Receptor-3 (VEGFR-3) tyrosine kinase.[1][2][3] It functions by blocking the autophosphorylation of VEGFR-3, thereby inhibiting downstream signaling pathways involved in lymphangiogenesis (the formation of lymphatic vessels).[2][3][4]

Q2: What is the selectivity profile of SAR131675?

A2: SAR131675 is highly selective for VEGFR-3.[3][5] It exhibits moderate activity against VEGFR-2, with a selectivity ratio of approximately 10-fold for VEGFR-3 over VEGFR-2.[3][6] It has minimal or no activity against a wide panel of other kinases, enzymes, and ion channels, making it a specific tool for studying VEGFR-3 signaling.[3][5][7]

Q3: What are the known downstream effects of SAR131675?

A3: By inhibiting VEGFR-3, SAR131675 has been shown to suppress the proliferation and migration of primary human lymphatic endothelial cells.[1][4] A key downstream signaling molecule inhibited by SAR131675 is the phosphorylation of Erk.[4] In cancer models, it has demonstrated anti-tumoral and anti-metastatic activities, which are attributed to the inhibition of lymphangiogenesis and the modulation of the tumor microenvironment, including the reduction of tumor-associated macrophages (TAMs).[3][8][9] Recent studies in ovarian cancer cells show it can inhibit the VEGFR-3/ERK1/2/AKT signaling pathway.[10]

Q4: In which experimental models has SAR131675 been shown to be effective?

A4: SAR131675 has demonstrated efficacy in various in vivo models, including mammary (4T1) carcinoma and RIP1-Tag2 transgenic mouse models of pancreatic neuroendocrine tumors.[3][11] It has also been shown to reduce the growth of colorectal cancer liver metastases and ameliorate diabetic nephropathy in db/db mice.[12][13][14]

Troubleshooting Guide

Unexpected Result 1: No significant anti-tumor or anti-metastatic effect observed.

Possible Cause 1: Low or absent VEGFR-3 expression in the tumor model.

• Troubleshooting Steps:

  • Verify VEGFR-3 Expression: Confirm the expression of VEGFR-3 in your specific tumor model at the protein and mRNA levels (e.g., via immunohistochemistry, western blot, or qPCR). SAR131675's efficacy is dependent on the presence of its target.

  • Literature Review: Check existing literature to see if your chosen cell line or tumor model is known to be driven by VEGFR-3 signaling.

Possible Cause 2: Dominance of alternative pro-angiogenic or pro-lymphangiogenic pathways.

• Troubleshooting Steps:

  • Pathway Analysis: Investigate other signaling pathways that may be compensating for the inhibition of VEGFR-3. This could include pathways driven by VEGFR-2, FGF, or other growth factors.

  • Combination Therapy: Consider combining SAR131675 with inhibitors of other relevant pathways to achieve a more potent effect.

Possible Cause 3: Insufficient drug exposure at the tumor site.

• Troubleshooting Steps:

  • Pharmacokinetic/Pharmacodynamic (PK/PD) Analysis: If possible, measure the concentration of SAR131675 in plasma and tumor tissue to ensure adequate exposure.

  • Dose Escalation: A dose-escalation study may be necessary to find the optimal therapeutic window for your specific model. Note that higher doses might lead to off-target effects due to VEGFR-2 inhibition.[1]

Unexpected Result 2: Observed toxicity or adverse effects in vivo.

Possible Cause 1: Off-target effects due to VEGFR-2 inhibition.

• Troubleshooting Steps:

  • Dose Reduction: High concentrations of SAR131675 can inhibit VEGFR-2, which is known to be involved in maintaining vascular homeostasis.[1][4] Reducing the dose may mitigate these effects while retaining sufficient VEGFR-3 inhibition.

  • Monitor for Known VEGFR Inhibitor Toxicities: Be vigilant for common side effects associated with VEGFR inhibitors, such as hypertension.[4]

Possible Cause 2: Formulation or vehicle-related toxicity.

• Troubleshooting Steps:

  • Vehicle Control Group: Always include a vehicle-only control group to distinguish between compound-specific and vehicle-related toxicities.

  • Alternative Formulations: If the vehicle is suspected to be the cause, explore alternative, well-tolerated formulations. Common formulations include solutions with DMSO, PEG300, Tween-80, and saline.[1][6]

Unexpected Result 3: Inconsistent results in in vitro cell-based assays.

Possible Cause 1: Cell line variability.

• Troubleshooting Steps:

  • Cell Line Authentication: Ensure the identity and purity of your cell line through short tandem repeat (STR) profiling.

  • Passage Number: Use cells within a consistent and low passage number range, as receptor expression and signaling can change over time in culture.

Possible Cause 2: Ligand stimulation issues.

• Troubleshooting Steps:

  • Ligand Quality and Concentration: Use a high-quality, validated source of VEGF-C or VEGF-D for stimulating VEGFR-3. Perform a dose-response curve for the ligand to ensure you are using a concentration that induces a robust and consistent response.

  • Serum Starvation: Properly serum-starve your cells before ligand stimulation to reduce background signaling.

Data Summary

Table 1: In Vitro Inhibitory Activity of SAR131675

Target/Assay	IC50 Value	Cell Type/System	Reference
VEGFR-3 Tyrosine Kinase	20-23 nM	Recombinant Human	[1][3][6]
VEGFR-3 Autophosphorylation	45 nM	HEK cells	[2][3]
VEGFR-2 Tyrosine Kinase	230-235 nM	Recombinant Human	[1][11]
VEGFR-1 Tyrosine Kinase	>3 µM	Recombinant Human	[1][11]
VEGF-C induced Lymphatic Cell Survival	14 nM	Human Lymphatic Cells	[4][11]
VEGF-D induced Lymphatic Cell Survival	17 nM	Human Lymphatic Cells	[4][11]
VEGF-A induced Cell Survival	664 nM	Human Lymphatic Cells	[4][11]
VEGF-C induced Erk Phosphorylation	~30 nM	HLMVECs	[1][4]

Experimental Protocols

Protocol 1: In Vitro Kinase Assay

• Plate Coating: Precoat multiwell plates with a synthetic polymer substrate like poly-Glu-Tyr (4:1).[1]

• Reaction Mixture: Prepare a reaction mixture containing the recombinant kinase (VEGFR-1, -2, or -3), kinase buffer (e.g., 50 mM HEPES pH 7.4, 20 mM MgCl₂, 0.1 mM MnCl₂, 0.2 mM Na₃VO₄), ATP (concentration near the Km for each kinase), and varying concentrations of SAR131675 or DMSO as a control.[1]

• Incubation: Incubate the reaction mixture at a controlled temperature (e.g., 37°C) for a specified time.

• Detection: Detect the amount of phosphorylated substrate using a phosphotyrosine-specific monoclonal antibody conjugated to an enzyme like horseradish peroxidase (HRP).[1]

• Analysis: Develop with a chromogenic substrate and measure the absorbance. Calculate IC50 values from the dose-response curves.

Protocol 2: Cell-Based Autophosphorylation Assay

• Cell Culture: Culture cells overexpressing the target receptor (e.g., HEK cells transfected with a VEGFR-3 expression vector) in appropriate media.[4][15]

• Treatment: Treat the cells with varying concentrations of SAR131675 for a specified duration (e.g., 1 hour).[15]

• Lysis: Lyse the cells in a suitable lysis buffer containing protease and phosphatase inhibitors.

• Immunoprecipitation and Western Blot: Immunoprecipitate the receptor of interest and analyze its phosphorylation status via western blotting using a phospho-specific antibody.

Visualizations

Caption: VEGFR-3 signaling pathway and the inhibitory action of SAR131675.

Caption: A logical workflow for troubleshooting unexpected results with SAR131675.

References

• 1. selleckchem.com [selleckchem.com]
• 2. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic,anti-tumoral and anti-metastatic activities [en-cancer.fr]
• 3. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic, antitumoral, and antimetastatic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]
• 5. (Rac)-SAR131675 | VEGFR | TargetMol [targetmol.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. altmeyers.org [altmeyers.org]
• 8. Specific Inhibition of the VEGFR-3 Tyrosine Kinase by SAR131675 Reduces Peripheral and Tumor Associated Immunosuppressive Myeloid Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. physiciansweekly.com [physiciansweekly.com]
• 11. caymanchem.com [caymanchem.com]
• 12. SAR131675, a VEGRF3 Inhibitor, Modulates the Immune Response and Reduces the Growth of Colorectal Cancer Liver Metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Inhibition of lymphatic proliferation by the selective VEGFR-3 inhibitor SAR131675 ameliorates diabetic nephropathy in db/db mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. SAR131675, a VEGRF3 Inhibitor, Modulates the Immune Response and Reduces the Growth of Colorectal Cancer Liver Metastasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

SAR131675 stability in cell culture media

Welcome to the technical support center for SAR131675. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to ensure the successful application of SAR131675 in cell culture experiments.

Frequently Asked Questions (FAQs)

Q1: Why is it crucial to determine the stability of SAR131675 in my specific cell culture medium?

A: Assessing the stability of SAR131675 in your experimental setup is fundamental for the accurate interpretation of its biological effects. If the compound degrades during the experiment, its effective concentration will decrease, which could lead to an underestimation of its potency and efficacy. Stability studies are essential for establishing a reliable concentration-response relationship.[1]

Q2: What are the primary factors that could influence the stability of SAR131675 in cell culture media?

A: Several factors can affect the stability of a small molecule like SAR131675 in cell culture media:

• pH: The typical pH of culture media (7.2-7.4) can promote hydrolysis or other pH-dependent degradation.[1]

• Temperature: Standard incubation temperatures of 37°C can accelerate chemical degradation.[1]

• Media Components: Certain amino acids (e.g., cysteine), vitamins, or metal ions present in the media can react with the compound.[1][2]

• Enzymatic Degradation: If the medium is supplemented with serum, enzymes such as esterases and proteases may metabolize SAR131675. The cells themselves can also contribute to metabolic degradation.[1]

• Light Exposure: Light-sensitive compounds can undergo photodegradation.[1]

Q3: What is the recommended method for preparing a stock solution of SAR131675?

A: It is recommended to prepare a concentrated stock solution (e.g., 10 mM) in a suitable solvent such as DMSO.[1] For in vivo studies, specific formulations have been used, such as a solution in 20% SBE-β-CD in saline or in corn oil.[3]

Q4: How should I store the stock solution of SAR131675?

A: Stock solutions should be aliquoted into tightly sealed vials and stored at -20°C or lower. It is advisable to use the prepared solution on the same day or within one month. To maintain stability, avoid repeated freeze-thaw cycles.[2][4]

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Rapid degradation of SAR131675 in cell culture medium	The compound may be inherently unstable in aqueous solutions at 37°C.[2] Components in the media could be reacting with the compound.[2] The pH of the media may be affecting stability.[2]	Perform a stability check in a simpler buffer system (e.g., PBS) at 37°C to assess inherent aqueous stability.[2] Test stability in media with and without serum, as serum proteins can sometimes stabilize compounds.[2] Analyze stability in different types of cell culture media to identify any specific reactive components.[2]
High variability in stability measurements between replicates	Inconsistent sample handling and processing.[2] Issues with the analytical method (e.g., HPLC-MS).[2] Incomplete solubilization of the compound.[1]	Ensure precise and consistent timing for sample collection and processing.[2] Validate the analytical method for linearity, precision, and accuracy.[2] Visually inspect stock solutions for any precipitate and ensure complete dissolution before use.[1]
Precipitation of SAR131675 in the cell culture medium	The final concentration may exceed the compound's aqueous solubility.[1]	Try using a lower final working concentration.[1] Optimize the dilution by using pre-warmed media and a stepwise dilution approach.[1]
Inconsistent biological activity observed in experiments	Degradation of SAR131675 over the course of the experiment.	Assess the stability of SAR131675 under your specific experimental conditions (time, temperature, media) using the protocol below.

Experimental Protocols

Protocol for Assessing the Stability of SAR131675 in Cell Culture Media

This protocol outlines a general procedure for determining the stability of SAR131675 in cell culture media using High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS).

1. Preparation of Solutions:

• Prepare a 10 mM stock solution of SAR131675 in DMSO.[2]

• Prepare the desired cell culture medium (e.g., DMEM, RPMI-1640) with and without 10% Fetal Bovine Serum (FBS).

• Prepare the working solution of SAR131675 by diluting the stock solution in the respective media to a final concentration of 10 µM. Ensure the final DMSO concentration is low (typically <0.1%).[1]

2. Experimental Procedure:

• Add 1 mL of the 10 µM SAR131675 working solution to triplicate wells of a 24-well plate for each condition (media type, with/without serum).[2]

• Incubate the plates at 37°C in a humidified incubator with 5% CO₂.[2]

• At designated time points (e.g., 0, 2, 8, 24, 48 hours), collect 100 µL aliquots from each well. The 0-hour time point should be collected immediately after adding the working solution.[2]

3. Sample Processing:

• To precipitate proteins, add a threefold excess of a cold organic solvent like acetonitrile or methanol to the collected aliquots.[1]

• Vortex the samples and centrifuge at high speed to pellet the precipitated proteins.[1]

• Transfer the supernatant to a clean tube or well for analysis.[1]

4. Analysis:

• Analyze the concentration of the parent SAR131675 in the processed samples using a validated HPLC or LC-MS/MS method.[1]

5. Data Calculation:

• Calculate the percentage of SAR131675 remaining at each time point relative to the T=0 concentration.[1]

Visualizations

SAR131675 Stability Assessment Workflow

Caption: Workflow for assessing the stability of SAR131675 in cell culture media.

Signaling Pathway of SAR131675 Action

SAR131675 is a potent and selective inhibitor of Vascular Endothelial Growth Factor Receptor 3 (VEGFR-3).[3][5] It also exhibits moderate activity against VEGFR-2.[3][5] In cancer cells, the binding of ligands such as VEGF-C to VEGFR-3 leads to the activation of downstream signaling pathways like ERK1/2 and AKT, promoting cell proliferation, migration, and survival.[6] SAR131675 exerts its anticancer effects by blocking the phosphorylation of VEGFR-3 and subsequently inhibiting the activation of the ERK1/2 and AKT pathways.[6]

Caption: Inhibition of the VEGFR-3 signaling pathway by SAR131675.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. selleckchem.com [selleckchem.com]
• 5. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic, antitumoral, and antimetastatic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. physiciansweekly.com [physiciansweekly.com]

Troubleshooting SAR131675 precipitation in solutions

Welcome to the technical support center for SAR131675. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the effective use of SAR131675 in experiments and to troubleshoot common issues, particularly those related to solution stability and precipitation.

Frequently Asked Questions (FAQs)

Q1: What is SAR131675 and what is its primary mechanism of action?

SAR131675 is a potent and selective inhibitor of Vascular Endothelial Growth Factor Receptor 3 (VEGFR-3) tyrosine kinase.[1][2] It functions by competing with ATP for binding to the kinase domain of VEGFR-3, thereby inhibiting its autophosphorylation and the subsequent downstream signaling pathways involved in lymphangiogenesis (the formation of lymphatic vessels).[1][3][4] While highly selective for VEGFR-3, it shows moderate activity against VEGFR-2.[1][2]

Q2: What are the recommended solvents for dissolving SAR131675?

SAR131675 exhibits good solubility in dimethyl sulfoxide (DMSO) and chloroform.[5][6] For in vitro cell-based assays, preparing a high-concentration stock solution in anhydrous DMSO is the standard practice.

Q3: My SAR131675 solution is precipitating after dilution in aqueous media. What could be the cause and how can I prevent this?

Precipitation upon dilution of a DMSO stock solution into aqueous media (e.g., cell culture medium or phosphate-buffered saline) is a common issue for hydrophobic small molecules like SAR131675. This occurs because the compound's solubility is significantly lower in aqueous environments compared to pure DMSO.

To prevent precipitation, consider the following strategies:

• Optimize Final DMSO Concentration: Keep the final DMSO concentration in your working solution as low as possible (ideally ≤0.5%), as high concentrations can be toxic to cells. However, a slightly higher concentration may be necessary to maintain solubility. Always include a vehicle control with the same final DMSO concentration in your experiments.

• Use Pre-warmed Media: Pre-warming your aqueous diluent to 37°C can help increase the solubility of SAR131675.

• Serial Dilution: Instead of a single large dilution, perform serial dilutions. Add the DMSO stock to a small volume of media first, mix well, and then add this intermediate dilution to the final volume.

• Increase Mixing: When adding the stock solution to the aqueous medium, do so dropwise while gently vortexing or stirring to facilitate rapid and uniform mixing.

Q4: How should I prepare SAR131675 for in vivo animal studies?

Several vehicle formulations have been successfully used for in vivo administration of SAR131675. It is crucial to prepare these formulations fresh daily. If precipitation occurs during preparation, gentle heating and/or sonication can aid dissolution.[6]

Here are some established protocols:

• For Oral Gavage: A suspension in 0.6% methylcellulose and 0.5% Tween 80 in water has been used.[7]

• Multi-component Vehicle: A clear solution can be achieved with a mixture of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[6]

• Cyclodextrin Formulation: A solution can be made using 10% DMSO and 90% (20% SBE-β-CD in Saline).[6]

• Corn Oil Formulation: A mixture of 10% DMSO and 90% Corn Oil can also be used.[6]

Q5: What are the recommended storage conditions for SAR131675 stock solutions?

To ensure the stability and activity of SAR131675, stock solutions in DMSO should be aliquoted into single-use vials to avoid repeated freeze-thaw cycles. These aliquots should be stored at -20°C or -80°C and protected from light, as the compound may be photosensitive.[5]

Troubleshooting Guide: SAR131675 Precipitation

This guide provides a systematic approach to resolving precipitation issues with SAR131675 solutions.

Issue	Potential Cause	Recommended Solution(s)
Precipitate forms immediately upon adding DMSO stock to aqueous media.	The final concentration of SAR131675 exceeds its solubility limit in the aqueous medium.	- Lower the final working concentration of SAR131675.- Increase the final percentage of DMSO (ensure it is within the tolerable limit for your cells).- Use a co-solvent or a different formulation if compatible with your experimental setup.
The prepared solution becomes cloudy or forms a precipitate over time during incubation.	The compound is slowly coming out of solution due to interactions with media components, temperature fluctuations, or pH changes.	- Prepare the working solution fresh immediately before each experiment.- If using serum-supplemented media, consider reducing the serum concentration if your experimental design allows.
The DMSO stock solution appears cloudy or contains crystals.	The stock solution may have been stored improperly, subjected to freeze-thaw cycles, or the DMSO may have absorbed water.	- Gently warm the stock solution in a 37°C water bath and vortex or sonicate to redissolve the compound.- Always use anhydrous, high-purity DMSO for preparing stock solutions.- Ensure proper storage in tightly sealed vials at -20°C or -80°C.

Data Presentation: Solubility of SAR131675

The following table summarizes the reported solubility of SAR131675 in various solvents and formulations.

Solvent/Formulation	Solubility	Molar Equivalent	Source
DMSO	~100 mg/mL	~279.03 mM	[5]
DMSO	72 mg/mL	200.89 mM	[8]
DMSO (with HCl to pH 2)	70 mg/mL	195.32 mM	[5]
Chloroform	30 mg/mL	Not specified	[6]
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 1.43 mg/mL	≥ 3.99 mM	[6]
10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 1.43 mg/mL	≥ 3.99 mM	[6]
10% DMSO, 90% Corn Oil	≥ 1.43 mg/mL	≥ 3.99 mM	[6]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

• Weighing: Accurately weigh the required amount of SAR131675 powder (Molecular Weight: 358.39 g/mol ). For 1 mL of a 10 mM stock solution, you will need 3.58 mg.

• Dissolving: Add the appropriate volume of anhydrous DMSO to the powder in a sterile, light-protected vial.

• Mixing: Vortex the solution thoroughly until all the solid is completely dissolved. If necessary, brief sonication in a water bath can be used to aid dissolution.

• Inspection: Visually inspect the solution to ensure there are no visible particles.

• Aliquoting and Storage: Aliquot the stock solution into single-use volumes in amber or foil-wrapped tubes and store at -20°C or -80°C.

Protocol 2: Preparation of a Working Solution for In Vitro Assays

• Thawing: Thaw a single aliquot of the 10 mM SAR131675 stock solution at room temperature.

• Pre-warming: Pre-warm the cell culture medium or assay buffer to 37°C.

• Dilution: Perform a serial dilution to achieve the final desired concentration. For example, to make a 10 µM working solution with a final DMSO concentration of 0.1%, you can add 10 µL of the 10 mM stock solution to 9.99 mL of pre-warmed medium. Add the stock solution dropwise while gently mixing.

• Immediate Use: Use the freshly prepared working solution immediately for your experiments to minimize the risk of precipitation.

Visualizations

VEGFR-3 Signaling Pathway Inhibition by SAR131675

Caption: Inhibition of the VEGFR-3 signaling pathway by SAR131675.

Troubleshooting Workflow for SAR131675 Precipitation

Caption: A logical workflow for troubleshooting SAR131675 precipitation issues.

References

• 1. Frontiers | Regulation of VEGFR3 signaling in lymphatic endothelial cells [frontiersin.org]
• 2. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic, antitumoral, and antimetastatic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Molecular controls of lymphatic VEGFR3 signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ahajournals.org [ahajournals.org]

Technical Support Center: SAR131675 and Cell Viability Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using SAR131675 in their experiments. It specifically addresses potential issues and considerations when assessing cell viability.

Frequently Asked Questions (FAQs)

Q1: What is SAR131675 and what is its primary mechanism of action?

SAR131675 is a potent and highly selective inhibitor of Vascular Endothelial Growth Factor Receptor-3 (VEGFR-3) tyrosine kinase.[1][2][3][4] Its primary mechanism of action is to block the autophosphorylation of VEGFR-3, thereby inhibiting downstream signaling pathways.[5][6] This compound is significantly more selective for VEGFR-3 over VEGFR-1 and VEGFR-2.[2][3]

Q2: Does SAR131675 directly impact the viability of all cell types?

No, SAR131675 is generally not considered a broadly cytotoxic or cytostatic agent.[5][7] Studies have shown that it does not significantly inhibit the proliferation of a wide range of tumor cell lines at concentrations up to 10 μmol/L.[5][7] However, it does exhibit specific effects on certain cell types:

• Lymphatic Endothelial Cells: SAR131675 potently inhibits the survival and proliferation of primary human lymphatic endothelial cells (LECs) that are stimulated by the VEGFR-3 ligands, VEGFC and VEGFD.[2][5]

• Human Umbilical Vein Endothelial Cells (HUVECs): In HUVECs, SAR131675 has been shown to inhibit cell viability and induce apoptosis in a dose-dependent manner through a mitochondria-dependent pathway.[8]

• Ovarian Cancer Cells: SAR131675 has demonstrated anticancer activity by inhibiting proliferation and promoting apoptosis in ovarian cancer cells.[9]

Q3: Which signaling pathways are affected by SAR131675?

SAR131675 primarily inhibits the VEGFR-3 signaling pathway. Upon binding of its ligands (VEGF-C or VEGF-D), VEGFR-3 dimerizes and autophosphorylates, initiating downstream signaling. SAR131675 blocks this autophosphorylation. Downstream effectors of this pathway that are inhibited by SAR131675 include ERK1/2 and AKT.[5][9]

Q4: Are there any known issues with using common cell viability assays in the presence of SAR131675?

Currently, there is no direct evidence in the reviewed literature to suggest that SAR131675 chemically interferes with the reagents of common cell viability assays like MTT, XTT, or luminescent ATP-based assays (e.g., CellTiter-Glo). However, indirect effects related to the biological activity of SAR131675 on specific cell types should be carefully considered when interpreting results. For instance, since SAR131675 can affect mitochondrial function in certain cells, this could theoretically influence the readout of tetrazolium-based assays like MTT, which rely on mitochondrial reductase activity.[8][10]

Troubleshooting Guide

Issue 1: Unexpected Decrease in Cell Viability in a Non-Endothelial Cell Line

• Possible Cause 1: Off-target effects at high concentrations. While selective, at very high concentrations, SAR131675 might have off-target activities.

  • Troubleshooting Step: Perform a dose-response experiment over a wide range of concentrations to determine if the effect is dose-dependent. Compare the effective concentration to the known IC50 for VEGFR-3 inhibition.

• Possible Cause 2: Cell line expresses functional VEGFR-3. Some non-endothelial cells, including certain tumor cells and immune cells, can express VEGFR-3.[11][12]

  • Troubleshooting Step: Verify VEGFR-3 expression in your cell line using techniques like qPCR, Western blot, or flow cytometry.

• Possible Cause 3: Indirect effects on cell culture. SAR131675 could be affecting a subpopulation of cells that provide critical support to the cells of interest.

  • Troubleshooting Step: Analyze the culture for any observable changes in morphology or the presence of different cell populations.

Issue 2: Discrepancy Between Different Viability Assays (e.g., MTT vs. a Luminescent Assay)

• Possible Cause: Assay-specific cellular interference. Tetrazolium-based assays like MTT measure mitochondrial reductase activity, while luminescent assays like CellTiter-Glo measure ATP levels. SAR131675 has been shown to induce mitochondrial dysfunction in HUVECs.[8] This could lead to a decrease in MTT signal that is not directly proportional to cell number if ATP levels are initially maintained.

  • Troubleshooting Step 1: Use a viability assay that relies on a different principle, such as a membrane integrity assay (e.g., trypan blue exclusion or a fluorescent live/dead stain), to confirm the results.

  • Troubleshooting Step 2: If using an MTT assay with cells known to undergo metabolic changes in response to SAR131675, consider validating the results with an endpoint that directly counts cells or measures ATP.

Quantitative Data Summary

Table 1: In Vitro Inhibitory Activity of SAR131675

Target/Process	Cell Type/Assay Condition	IC50 Value	Reference
VEGFR-3 Tyrosine Kinase	Cell-free assay	23 nM	[1][2]
VEGFR-3 Autophosphorylation	HEK cells	30-50 nM	[5]
VEGFR-2 Autophosphorylation	PAEC cells	239 nM	[2]
VEGFC-induced Lymphatic Cell Survival	HLMVEC	14 nM	[5]
VEGFD-induced Lymphatic Cell Survival	HLMVEC	17 nM	[5]
VEGFA-induced Survival	HLMVEC	664 nM	[5]
VEGFC-induced Erk Phosphorylation	HLMVEC	~30 nM	[5]

Experimental Protocols

Protocol 1: CellTiter-Glo® Luminescent Cell Viability Assay

This protocol is adapted for assessing the effect of SAR131675 on cell viability.

• Cell Seeding: Seed cells in a 96-well, opaque-walled plate at a density appropriate for your cell line and incubate overnight.

• Compound Treatment: Prepare serial dilutions of SAR131675 in the appropriate cell culture medium. Remove the old medium from the cells and add the medium containing the different concentrations of SAR131675. Include vehicle-only wells as a negative control.

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours) under standard cell culture conditions.

• Reagent Preparation: Equilibrate the CellTiter-Glo® Reagent to room temperature before use.

• Assay Procedure:

  • Remove the plate from the incubator and allow it to equilibrate to room temperature for approximately 30 minutes.

  • Add a volume of CellTiter-Glo® Reagent to each well equal to the volume of cell culture medium in the well.

  • Mix the contents for 2 minutes on an orbital shaker to induce cell lysis.

  • Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition: Measure the luminescence of each well using a plate reader.

• Data Analysis: The luminescent signal is proportional to the amount of ATP and, therefore, the number of viable cells.[13][14][15] Calculate cell viability as a percentage of the vehicle-treated control.

Protocol 2: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This protocol is a standard method for assessing cell viability through mitochondrial reductase activity.

• Cell Seeding and Treatment: Follow steps 1-3 from the CellTiter-Glo® protocol, using a clear 96-well plate.

• MTT Addition:

  • Prepare a 5 mg/mL solution of MTT in sterile PBS.

  • Add 10 µL of the MTT solution to each well.

  • Incubate the plate for 2-4 hours at 37°C, allowing the MTT to be metabolized into formazan crystals.

• Formazan Solubilization:

  • Carefully remove the medium from each well without disturbing the formazan crystals.

  • Add 100 µL of a solubilization solution (e.g., DMSO or a 0.01 M HCl solution in 10% SDS) to each well.

  • Gently pipette to dissolve the crystals.

• Data Acquisition: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The absorbance is directly proportional to the amount of formazan, which is an indicator of the number of metabolically active cells.[10][16] Calculate cell viability as a percentage of the vehicle-treated control.

Visualizations

Caption: SAR131675 inhibits VEGFR-3 signaling pathway.

Caption: Troubleshooting unexpected cell viability results.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. altmeyers.org [altmeyers.org]
• 4. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic,anti-tumoral and anti-metastatic activities [en-cancer.fr]
• 5. aacrjournals.org [aacrjournals.org]
• 6. researchgate.net [researchgate.net]
• 7. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic, antitumoral, and antimetastatic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benthamdirect.com [benthamdirect.com]
• 9. physiciansweekly.com [physiciansweekly.com]
• 10. zjubiolab.zju.edu.cn [zjubiolab.zju.edu.cn]
• 11. Specific Inhibition of the VEGFR-3 Tyrosine Kinase by SAR131675 Reduces Peripheral and Tumor Associated Immunosuppressive Myeloid Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Measure cancer cell viability using homogeneous, stable luminescence cell viability assay [moleculardevices.com]
• 14. CellTiter-Glo® Luminescent Cell Viability Assay [worldwide.promega.com]
• 15. CellTiter-Glo® 2.0 Cell Viability Assay | ATP Assay | Promega [worldwide.promega.com]
• 16. ceji.termedia.pl [ceji.termedia.pl]

Technical Support Center: Mitigating Metabolic Liabilities of SAR131675 Analogs

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address potential metabolic liabilities of SAR131675 analogs. The information is presented in a question-and-answer format to directly address specific issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the likely metabolic hotspots on the SAR131675 scaffold?

A1: Based on the chemical structure of SAR131675, (R)-2-amino-1-ethyl-7-(3-hydroxy-4-methoxy-3-methylbut-1-yn-1-yl)-N-methyl-4-oxo-1,4-dihydro-1,8-naphthyride-3-carboxamide), several positions are susceptible to metabolic modification. These "hotspots" include:

• N-dealkylation: The N-ethyl group at position 1 of the naphthyridine ring is a potential site for N-dealkylation.

• O-demethylation: The methoxy group on the side chain is a likely site for O-demethylation.

• Oxidation: The methyl groups, particularly the one attached to the tertiary alcohol and the N-methyl group of the carboxamide, are susceptible to oxidation.

• Hydroxylation: The aromatic 1,8-naphthyridine ring system can undergo aromatic hydroxylation.

• Glucuronidation: The secondary hydroxyl group in the side chain is a prime candidate for Phase II conjugation with glucuronic acid.

• Amide Hydrolysis: The carboxamide linkage could be subject to hydrolysis.

Q2: My SAR131675 analog shows high clearance in human liver microsomes. What are the first steps to investigate this?

A2: High clearance in human liver microsomes (HLM) suggests rapid Phase I metabolism, primarily mediated by cytochrome P450 (CYP) enzymes. To investigate this, you should:

• Perform a metabolite identification study: Use LC-MS/MS to identify the major metabolites formed in HLM. This will pinpoint the primary metabolic pathways.

• Conduct a CYP reaction phenotyping study: Incubate your analog with a panel of recombinant human CYP enzymes (e.g., CYP3A4, 2D6, 2C9, 2C19, 1A2) to identify the specific CYPs responsible for its metabolism.

• Determine the intrinsic clearance (Clint): Quantify the rate of disappearance of the parent compound in HLM to get a baseline measure of metabolic stability.

Q3: How can I block a specific metabolic pathway that is leading to rapid clearance of my analog?

A3: Once a metabolic hotspot is identified, several medicinal chemistry strategies can be employed to block or slow down the metabolic pathway:

• Deuteration: Replacing a hydrogen atom with a deuterium atom at the site of metabolism can slow down the rate of CYP-mediated bond cleavage (the kinetic isotope effect).

• Fluorination: Introducing a fluorine atom at or near the metabolic hotspot can block metabolism by increasing the strength of the C-H bond or by sterically hindering enzyme access.

• Bioisosteric Replacement: Replace the metabolically labile group with a bioisostere that is more resistant to metabolism while maintaining the desired pharmacological activity. For example, replacing a metabolically susceptible methyl group with a trifluoromethyl or cyclopropyl group.

Q4: My analog is forming a reactive metabolite. What are the potential structural alerts in SAR131675 and how can I mitigate this risk?

A4: The formation of reactive metabolites is a significant safety concern. Potential structural alerts in the SAR131675 scaffold that could lead to reactive metabolite formation include the terminal alkyne and the electron-rich naphthyridine ring.

To mitigate this risk:

• Reactive Metabolite Trapping: Conduct in vitro experiments using trapping agents like glutathione (GSH) or cyanide to capture and identify reactive intermediates.

• Structural Modification: Modify the potential structural alert. For instance, the terminal alkyne could be replaced with a less reactive group. However, this must be balanced with maintaining the desired activity.

Troubleshooting Guides

Issue 1: Poor In Vitro Metabolic Stability

Symptom	Possible Cause	Troubleshooting Steps
High intrinsic clearance (Clint) in HLM or hepatocytes.	Rapid metabolism by CYP enzymes.	1. Perform metabolite identification to locate the metabolic hotspot(s). 2. Conduct CYP reaction phenotyping to identify the responsible CYP isozymes. 3. Synthesize analogs with modifications at the hotspot to block metabolism (e.g., deuteration, fluorination).
Discrepancy between HLM and hepatocyte stability.	Significant involvement of Phase II metabolism or non-CYP enzymes.	1. Analyze hepatocyte incubations for conjugated metabolites (e.g., glucuronides, sulfates). 2. Investigate the role of other enzyme systems like UGTs, SULTs, or AOX.
Poor recovery of the compound from the incubation.	Non-specific binding to labware or protein.	1. Use low-binding plates and tubes. 2. Include a control incubation without NADPH to assess non-metabolic loss. 3. Quantify the compound in the supernatant and pellet after protein precipitation.

Issue 2: Suspected Reactive Metabolite Formation

Symptom	Possible Cause	Troubleshooting Steps
Time-dependent inhibition of CYP enzymes.	Formation of a reactive metabolite that covalently binds to the CYP enzyme.	1. Conduct a formal time-dependent inhibition (TDI) assay. 2. Perform reactive metabolite trapping studies with glutathione (GSH) to detect GSH adducts.
Observation of unexpected adducts in mass spectrometry.	Covalent binding of a reactive metabolite to microsomal proteins.	1. Perform covalent binding studies using radiolabeled compound and HLM. 2. Analyze for adducts with other nucleophiles like N-acetylcysteine.
In vivo toxicity not predicted by in vitro pharmacology.	Bioactivation to a toxic metabolite.	1. Re-evaluate the in vitro metabolism in different systems (e.g., S9 fractions, different species). 2. Consider the potential for non-CYP mediated bioactivation.

Quantitative Data Summary

The following tables provide illustrative data for a hypothetical series of SAR131675 analogs to demonstrate how metabolic stability data can be presented.

Table 1: In Vitro Metabolic Stability of SAR131675 Analogs in Human Liver Microsomes

Compound	t½ (min)	Clint (µL/min/mg protein)	Major Metabolite(s) Identified
SAR131675	15	46.2	M1 (N-de-ethyl), M2 (O-desmethyl)
Analog A	45	15.4	M2 (O-desmethyl)
Analog B	> 120	< 5.8	Minor oxidative metabolites
Analog C	25	27.7	M3 (Aromatic hydroxylation)

Table 2: CYP Reaction Phenotyping for SAR131675

CYP Isozyme	% Metabolism of SAR131675
CYP3A4	75%
CYP2D6	15%
CYP2C9	5%
CYP2C19	< 5%
CYP1A2	< 5%

Experimental Protocols

Protocol 1: In Vitro Metabolic Stability in Human Liver Microsomes

• Prepare Incubation Mixture: In a 96-well plate, combine human liver microsomes (final concentration 0.5 mg/mL) and the test compound (final concentration 1 µM) in phosphate buffer (100 mM, pH 7.4).

• Pre-incubation: Pre-incubate the mixture at 37°C for 5 minutes.

• Initiate Reaction: Add pre-warmed NADPH solution (final concentration 1 mM) to initiate the metabolic reaction.

• Time Points: At specified time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction by adding a quench solution (e.g., ice-cold acetonitrile with an internal standard).

• Sample Processing: Centrifuge the plate to pellet the precipitated protein.

• LC-MS/MS Analysis: Analyze the supernatant for the remaining parent compound using a validated LC-MS/MS method.

• Data Analysis: Plot the natural log of the peak area ratio (compound/internal standard) versus time. The slope of the line is the elimination rate constant (k). Calculate the half-life (t½ = 0.693/k) and intrinsic clearance (Clint = (0.693/t½) * (incubation volume / protein amount)).

Protocol 2: Reactive Metabolite Trapping with Glutathione (GSH)

• Incubation Setup: Prepare an incubation mixture containing human liver microsomes (1 mg/mL), the test compound (10 µM), and glutathione (GSH, 5 mM) in phosphate buffer (pH 7.4).

• Reaction Initiation: Initiate the reaction by adding NADPH (1 mM).

• Incubation: Incubate at 37°C for 60 minutes.

• Quenching and Protein Precipitation: Stop the reaction with ice-cold acetonitrile.

• Sample Preparation: Centrifuge to remove protein. Evaporate the supernatant to dryness and reconstitute in a suitable mobile phase.

• LC-MS/MS Analysis: Analyze the sample using high-resolution mass spectrometry to search for the expected mass of the GSH adduct (mass of parent compound + 305.068 Da).

• Data Interpretation: The presence of a peak corresponding to the GSH adduct confirms the formation of a reactive metabolite.

Visualizations

Caption: Workflow for identifying and mitigating metabolic liabilities.

Caption: General metabolic pathways for xenobiotics.

Technical Support Center: Investigating the Metabolic Impact of SAR131675

This technical support center provides researchers, scientists, and drug development professionals with essential information, troubleshooting guides, and frequently asked questions regarding the study of SAR131675, particularly in the context of cellular glucose metabolism. While SAR131675 is a potent and selective VEGFR-3 inhibitor, its development was halted due to undisclosed adverse metabolic effects, making a thorough understanding of its potential off-target impacts crucial for any research application.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for SAR131675?

A1: SAR131675 is a selective tyrosine kinase inhibitor targeting Vascular Endothelial Growth Factor Receptor-3 (VEGFR-3).[1] It competitively inhibits the binding of its ligands, VEGF-C and VEGF-D, thereby blocking the downstream signaling pathways involved in lymphangiogenesis (the formation of lymphatic vessels).[1]

Q2: Is there direct evidence of SAR131675 impacting glucose metabolism in cell lines?

A2: Currently, there is no direct published evidence detailing a primary role for SAR131675 in regulating glucose uptake, glycolysis, or insulin signaling pathways. However, its preclinical development was terminated due to "adverse metabolic effects," the specifics of which have not been publicly detailed.[2]

Q3: In what context has SAR131675 been studied in relation to metabolic disease?

A3: SAR131675 has been investigated in models of diabetic nephropathy, a complication of diabetes. In these studies, it was shown to ameliorate kidney damage by reducing inflammation and lymphangiogenesis in high-glucose and high-lipid (palmitate) conditions.[3][4] Notably, in a db/db mouse model of type 2 diabetes, SAR131675 treatment did not significantly alter blood glucose levels.[3][4]

Q4: Could SAR131675 indirectly affect glucose metabolism?

A4: Yes, it is plausible. The VEGFR-3 signaling pathway can interact with key metabolic signaling nodes. For instance, VEGFR-3 activation can lead to the activation of the PI3K/Akt pathway, which is a central pathway in insulin-stimulated glucose uptake. While SAR131675 inhibits VEGFR-3, the potential for off-target effects or complex crosstalk with metabolic pathways exists and warrants investigation.

Troubleshooting Guides for Glucose Metabolism Assays

When investigating the potential metabolic effects of SAR131675, researchers may encounter various issues with standard glucose metabolism assays. The following tables provide troubleshooting for common problems.

Table 1: Troubleshooting Low or No Glucose Uptake Signal

Potential Cause	Recommended Solution
Inactive Compound	Verify the integrity and activity of SAR131675. Use a positive control for VEGFR-3 inhibition to ensure the experimental setup is working.
Cell Line Insensitivity	The cell line used may not express sufficient levels of VEGFR-3 or may not have a metabolic phenotype that is sensitive to VEGFR-3 inhibition. Confirm VEGFR-3 expression via Western Blot or qPCR.
Suboptimal Assay Conditions	Optimize incubation times, glucose concentration, and cell density. Ensure that the glucose starvation step is adequate to reduce basal glucose uptake.
Incorrect Reagent Preparation	Prepare fresh reagents and buffers for each experiment. Ensure accurate dilution of stock solutions.

Table 2: Troubleshooting High Background or Variability in Glucose Uptake Assays

Potential Cause	Recommended Solution
Incomplete Washing	Ensure thorough and consistent washing of cells to remove all extracellular labeled glucose before lysis and measurement. This is a common source of high background.
Inconsistent Cell Seeding	Use a cell counter to ensure uniform cell numbers across all wells. Normalize glucose uptake data to protein concentration per well to account for minor variations in cell number.
High Basal Glucose Uptake	The cell line may have a high basal rate of glucose uptake. Increase the duration of the serum/glucose starvation period before the assay.
Contamination	Check for microbial contamination, which can consume glucose and affect results.

Experimental Protocols

Protocol 1: 2-Deoxy-D-[³H]-Glucose Uptake Assay

This protocol provides a method for measuring the rate of glucose uptake in adherent cell cultures.

Materials:

• Cell line of interest cultured in 24-well plates

• SAR131675 (and vehicle control, e.g., DMSO)

• Krebs-Ringer-HEPES (KRH) buffer (140 mM NaCl, 5 mM KCl, 20 mM HEPES, 2.5 mM MgSO₄, 1 mM CaCl₂, pH 7.4)

• 2-Deoxy-D-[³H]-glucose ([³H]-2DG)

• Unlabeled 2-deoxy-D-glucose (2DG)

• 0.5 M NaOH

• Scintillation cocktail

• Scintillation counter

Procedure:

• Cell Seeding: Seed cells in 24-well plates to achieve 80-90% confluency on the day of the experiment.

• Serum Starvation: Wash cells twice with warm PBS, then incubate in serum-free medium for 2-4 hours.

• Pre-treatment: Wash cells twice with KRH buffer. Incubate with KRH buffer containing SAR131675 or vehicle for the desired time (e.g., 1 hour).

• Glucose Uptake: Add KRH buffer containing [³H]-2DG (final concentration ~0.5 µCi/mL) and unlabeled 2DG (to the desired final concentration, e.g., 100 µM). Incubate for 10 minutes at 37°C.

• Termination: Stop the uptake by rapidly aspirating the glucose solution and washing the cells three times with ice-cold PBS.

• Cell Lysis: Lyse the cells in 0.5 M NaOH.

• Quantification: Transfer the lysate to scintillation vials, add scintillation cocktail, and measure radioactivity using a scintillation counter.

• Normalization: Use a parallel set of wells to determine protein concentration (e.g., via BCA assay) and normalize the cpm values to protein content.

Protocol 2: Fluorescent 2-NBDG Glucose Uptake Assay

This protocol uses a fluorescent glucose analog, 2-NBDG, for analysis by fluorescence microscopy or a plate reader.

Materials:

• Cell line of interest cultured in 96-well black, clear-bottom plates

• SAR131675 (and vehicle control)

• Glucose-free DMEM

• 2-NBDG (2-(N-(7-Nitrobenz-2-oxa-1,3-diazol-4-yl)Amino)-2-Deoxyglucose)

• PBS

Procedure:

• Cell Seeding: Seed cells in a 96-well plate to achieve 80-90% confluency.

• Glucose Starvation: Wash cells twice with warm PBS, then incubate in glucose-free DMEM for 1-2 hours.

• Pre-treatment: Replace the starvation medium with glucose-free DMEM containing SAR131675 or vehicle for the desired time.

• Glucose Uptake: Add 2-NBDG to a final concentration of 100 µM and incubate for 30 minutes at 37°C.

• Termination: Remove the 2-NBDG solution and wash the cells three times with ice-cold PBS.

• Detection: Add PBS to the wells and measure the fluorescence using a plate reader (Excitation/Emission ~485/535 nm) or visualize using a fluorescence microscope.

Signaling Pathways and Workflows

The following diagrams illustrate the known signaling pathway of SAR131675 and a general workflow for investigating its effects on glucose uptake.

Caption: Mechanism of SAR131675 action on the VEGFR-3 pathway.

Caption: Experimental workflow for a glucose uptake assay.

Caption: Simplified insulin signaling pathway for GLUT4 translocation.

References

• 1. Inhibition of lymphatic proliferation by the selective VEGFR-3 inhibitor SAR131675 ameliorates diabetic nephropathy in db/db mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Inhibition of lymphatic proliferation by the selective VEGFR-3 inhibitor SAR131675 ameliorates diabetic nephropathy in db/db mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Preclinical Head-to-Head: SAR131675 vs. Sunitinib in Renal Cancer Models

A comparative analysis of the selective VEGFR-3 inhibitor, SAR131675, and the multi-targeted tyrosine kinase inhibitor, sunitinib, reveals distinct mechanistic approaches to cancer therapy. While sunitinib is an established treatment for renal cell carcinoma (RCC), preclinical data for SAR131675 in this specific malignancy is not publicly available. This guide provides an objective comparison based on existing preclinical data in relevant cancer models to inform researchers and drug development professionals.

Sunitinib, a multi-targeted inhibitor of vascular endothelial growth factor receptors (VEGFRs), platelet-derived growth factor receptors (PDGFRs), and c-Kit, has demonstrated significant anti-angiogenic and anti-tumor effects in various preclinical cancer models, leading to its approval for the treatment of RCC.[1] In contrast, SAR131675 is a potent and highly selective inhibitor of VEGFR-3, a key mediator of lymphangiogenesis.[2] Preclinical studies have highlighted its anti-lymphangiogenic, anti-tumoral, and anti-metastatic activities in several cancer models, although its development was reportedly terminated due to adverse metabolic effects.[2][3]

Mechanism of Action: A Tale of Two Kinase Inhibitors

Sunitinib exerts its therapeutic effect through the inhibition of multiple receptor tyrosine kinases involved in both tumor angiogenesis and direct tumor cell proliferation.[1][4] Its primary targets include VEGFR-1, -2, and -3, and PDGFR-α and -β.[5] This broad-spectrum inhibition disrupts the blood supply to the tumor and can directly induce tumor cell apoptosis.[6][7]

SAR131675, on the other hand, demonstrates high selectivity for VEGFR-3, with an IC50 of 23 nM.[3] Its activity against VEGFR-2 is moderate, with a VEGFR-3/VEGFR-2 selectivity ratio of approximately 10.[2] The primary mechanism of action for SAR131675 is the inhibition of lymphangiogenesis, the formation of new lymphatic vessels, which is a crucial route for tumor metastasis.[2] It has also been shown to reduce the infiltration of tumor-associated macrophages (TAMs).[2]

Preclinical Efficacy: An Indirect Comparison

Due to the absence of direct comparative studies in a renal cancer model, this section presents efficacy data for each compound in its respective well-characterized preclinical model. For SAR131675, data from a murine mammary carcinoma model (4T1) is presented, while for sunitinib, data from a human renal cell carcinoma xenograft model (786-O) is used.

Table 1: Comparative Preclinical Efficacy of SAR131675 and Sunitinib

Parameter	SAR131675 (4T1 Murine Mammary Carcinoma)	Sunitinib (786-O Human Renal Carcinoma Xenograft)
Dose	30 and 100 mg/kg/day	Not explicitly stated in the provided abstracts
Tumor Growth Inhibition	Dose-dependent reduction in tumor volume	Slower tumor growth compared to control
Metastasis	Significantly reduced lymph node invasion and lung metastasis	Data not available in the provided abstracts
Other Effects	Reduced infiltration of Tumor-Associated Macrophages (TAMs)	Increased tumor necrosis

Note: This is an indirect comparison based on data from different tumor models and studies. Direct comparative studies are needed for a conclusive assessment.

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of preclinical findings. The following sections outline the experimental protocols used in the key studies cited.

SAR131675 in 4T1 Murine Mammary Carcinoma Model

• Cell Line: 4T1 murine mammary carcinoma cells.

• Animal Model: Balb/c mice.

• Tumor Implantation: Not explicitly stated.

• Treatment: SAR131675 administered at 30 and 100 mg/kg/day.

• Efficacy Endpoints: Tumor volume monitoring, quantification of murine VEGFR-3 levels in tumor lysates, and quantification of osteopontin levels in lymph nodes.[8]

Sunitinib in 786-O Human Renal Carcinoma Xenograft Model

• Cell Line: 786-O human renal cell carcinoma cells.

• Animal Model: Nude mice.

• Tumor Implantation: Subcutaneous injection of 786-O cells.

• Treatment: Sunitinib administered orally once daily for four weeks.

• Efficacy Endpoints: Tumor growth kinetics, tissue necrosis, microvascular density, and circulating VEGF levels.[4]

Signaling Pathways and Experimental Workflows

Visual representations of the signaling pathways targeted by each compound and the experimental workflows provide a clearer understanding of their mechanisms and the studies conducted.

Caption: SAR131675 signaling pathway.

Caption: Sunitinib signaling pathway.

Caption: General xenograft workflow.

Conclusion

SAR131675 and sunitinib represent two distinct strategies for targeting tumor growth and metastasis. Sunitinib's broad-spectrum inhibition has established it as a standard of care in RCC. SAR131675, with its selective inhibition of VEGFR-3, offers a more targeted approach focused on blocking lymphangiogenesis. The preclinical data, while not directly comparable, highlight the potential of both mechanisms. Further research, including direct comparative studies in renal cancer models, would be necessary to fully elucidate the relative efficacy and potential synergistic effects of these two agents. The termination of SAR131675's development underscores the importance of considering the complete preclinical profile, including potential toxicities, in the drug development process.

References

• 1. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic, antitumoral, and antimetastatic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Comparative efficacy and safety of sunitinib vs sorafenib in renal cell carcinoma: A systematic review and meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Models of Renal Cell Carcinoma Used to Investigate Molecular Mechanisms and Develop New Therapeutics [frontiersin.org]
• 4. Sunitinib combined with angiotensin-2 type-1 receptor antagonists induces more necrosis: a murine xenograft model of renal cell carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Establishment of Sunitinib-Resistant Xenograft Model of Renal Cell Carcinoma and the Identification of Drug-Resistant Hub Genes and Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

A Preclinical Head-to-Head: SAR131675 vs. Sorafenib in Cancer Models

In the landscape of targeted cancer therapies, receptor tyrosine kinase inhibitors have established a significant role. This guide provides a preclinical comparison of two such inhibitors, SAR131675 and sorafenib, drawing upon available experimental data to inform researchers, scientists, and drug development professionals. While direct comparative studies are limited, this document synthesizes individual preclinical findings to offer an objective overview of their mechanisms, efficacy, and the experimental designs used to evaluate them.

Executive Summary

SAR131675 is a potent and highly selective inhibitor of Vascular Endothelial Growth Factor Receptor 3 (VEGFR-3), a key mediator of lymphangiogenesis. Its preclinical profile suggests a primary role in inhibiting the formation of lymphatic vessels, thereby potentially impacting tumor metastasis. Sorafenib, in contrast, is a multi-kinase inhibitor with a broader target profile, including Raf kinases (BRAF and CRAF) and several receptor tyrosine kinases such as VEGFR-2, VEGFR-3, and Platelet-Derived Growth Factor Receptor (PDGFR). This broader activity allows sorafenib to impact tumor cell proliferation, angiogenesis (blood vessel formation), and apoptosis.

Data Presentation: A Quantitative Comparison

The following tables summarize the key quantitative data from preclinical studies of SAR131675 and sorafenib.

Table 1: In Vitro Kinase Inhibition

Compound	Target	IC50 (nmol/L)	Assay Type	Reference
SAR131675	VEGFR-3	20	Tyrosine Kinase Activity Assay	[1]
VEGFR-3	45	Autophosphorylation in HEK cells	[1]
VEGFR-2	~200	Tyrosine Kinase Activity Assay	[1]
VEGFR-1	>1000	Tyrosine Kinase Activity Assay	[1]
Sorafenib	Raf-1	6	Kinase Assay
B-Raf (wild-type)	22	Kinase Assay
B-Raf (V600E)	38	Kinase Assay
VEGFR-2	90	Kinase Assay
VEGFR-3	20	Kinase Assay
PDGFR-β	57	Kinase Assay
c-Kit	68	Kinase Assay
Flt-3	58	Kinase Assay

Table 2: In Vitro Cellular Activity

Compound	Cell Line	Assay Type	Endpoint	IC50	Reference
SAR131675	Primary Human Lymphatic Cells	Proliferation (VEGFC/D-induced)	Cell Viability	~20 nmol/L	[1]
30 Tumor and Primary Cell Panel	Proliferation	Cell Viability	No significant activity	[1]
Sorafenib	PLC/PRF/5 (HCC)	Proliferation	Cell Viability	6.3 µmol/L
HepG2 (HCC)	Proliferation	Cell Viability	4.5 µmol/L
ARO (Thyroid)	Proliferation	Cell Viability	5.8 µmol/L
DRO (Thyroid)	Proliferation	Cell Viability	4.9 µmol/L

Table 3: In Vivo Antitumor Efficacy

Compound	Tumor Model	Dosing	Outcome	Reference
SAR131675	4T1 Mammary Carcinoma (Orthotopic)	100 mg/kg/day	Significant reduction in tumor growth, lymph node invasion, and lung metastasis	[1]
RIP1.Tag2 (Pancreatic Neuroendocrine)	100 mg/kg/day	Potent antitumoral effect	[1]
Sorafenib	PLC/PRF/5 HCC Xenograft	10-100 mg/kg/day	Dose-dependent tumor growth inhibition
DRO Thyroid Carcinoma (Orthotopic)	40 mg/kg	63% tumor growth inhibition	[2]
DRO Thyroid Carcinoma (Orthotopic)	80 mg/kg	93% tumor growth inhibition	[2]

Signaling Pathway Diagrams

The distinct mechanisms of action of SAR131675 and sorafenib are visualized in the following signaling pathway diagrams.

Caption: SAR131675 signaling pathway.

References

• 1. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic, antitumoral, and antimetastatic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]

A Head-to-Head Comparison of SAR131675 and Axitinib in VEGFR-3 Inhibition

For Researchers, Scientists, and Drug Development Professionals

In the landscape of targeted cancer therapies, the inhibition of Vascular Endothelial Growth Factor Receptors (VEGFRs) remains a cornerstone of anti-angiogenic and anti-lymphangiogenic strategies. Among the members of the VEGFR family, VEGFR-3 has emerged as a critical mediator of lymphangiogenesis, the formation of new lymphatic vessels, which plays a significant role in tumor metastasis. This guide provides a detailed, data-driven comparison of two prominent tyrosine kinase inhibitors, SAR131675 and axitinib, with a specific focus on their inhibitory activity against VEGFR-3.

At a Glance: Potency and Selectivity

SAR131675 is characterized as a potent and highly selective inhibitor of VEGFR-3, demonstrating significantly less activity against other VEGFR isoforms and a broad panel of other kinases.[1][2][3] In contrast, axitinib is a potent inhibitor of VEGFR-1, -2, and -3, with additional activity against other tyrosine kinases such as platelet-derived growth factor receptor (PDGFR) and c-Kit.[4][5][6] This fundamental difference in their selectivity profiles dictates their potential therapeutic applications and off-target effects.

Quantitative Comparison of Inhibitory Activity

The following table summarizes the half-maximal inhibitory concentrations (IC50) of SAR131675 and axitinib against various kinases, providing a clear quantitative comparison of their potency and selectivity.

Kinase Target	SAR131675 IC50 (nM)	Axitinib IC50 (nM)
VEGFR-3	20 - 23 [1][7][8]	0.1 - 0.3 [5][6][9]
VEGFR-2	~230 - 280[7][10]	0.2[6][9]
VEGFR-1	>1000[7]	0.1[6]
PDGFRβ	-	1.6[11]
c-Kit	-	1.7[6]

Data compiled from multiple preclinical studies. The exact IC50 values may vary depending on the specific assay conditions.

Mechanism of Action: A Visual Representation

Both SAR131675 and axitinib exert their effects by inhibiting the tyrosine kinase activity of VEGFR-3, thereby blocking downstream signaling pathways involved in lymphatic endothelial cell proliferation, migration, and survival.

Caption: VEGFR-3 signaling pathway and points of inhibition.

Experimental Protocols

In Vitro Kinase Inhibition Assay (Representative Protocol)

This protocol outlines a typical method for determining the IC50 values of kinase inhibitors like SAR131675 and axitinib.

• Plate Preparation: 96-well plates are coated with a substrate for the kinase, such as poly(Glu, Tyr).

• Compound Dilution: The test compounds (SAR131675 or axitinib) are serially diluted in DMSO to create a range of concentrations.

• Kinase Reaction: Recombinant human VEGFR-3 kinase is added to the wells along with a kinase buffer and the diluted test compounds or a vehicle control (DMSO).

• ATP Initiation: The kinase reaction is initiated by the addition of ATP. The concentration of ATP is typically kept near its Km value for the specific kinase to ensure accurate IC50 determination.

• Incubation: The plate is incubated at a controlled temperature (e.g., 30°C) for a specific period (e.g., 60 minutes) to allow the kinase reaction to proceed.

• Detection: The reaction is stopped, and the amount of phosphorylated substrate is quantified. This can be done using various methods, such as ELISA with a phospho-specific antibody or by measuring ATP depletion using a luminescence-based assay (e.g., ADP-Glo™).

• Data Analysis: The percentage of inhibition is calculated for each compound concentration relative to the vehicle control. The IC50 value is then determined by fitting the data to a sigmoidal dose-response curve.

Caption: Workflow for a typical in vitro kinase inhibition assay.

In Vivo Tumor Xenograft Model (Representative Protocol)

This protocol describes a general workflow for evaluating the anti-tumor efficacy of SAR131675 and axitinib in a mouse model.

• Cell Culture: Human cancer cells known to express VEGFR-3 are cultured in appropriate media.

• Animal Model: Immunocompromised mice (e.g., nude or SCID mice) are used to prevent rejection of the human tumor cells.

• Tumor Implantation: A suspension of the cancer cells is injected subcutaneously or orthotopically into the mice.

• Tumor Growth and Randomization: Tumors are allowed to grow to a palpable size. The mice are then randomly assigned to treatment groups (vehicle control, SAR131675, or axitinib).

• Drug Administration: The test compounds are administered to the mice, typically via oral gavage, at predetermined doses and schedules.

• Monitoring: Tumor volume and the body weight of the mice are measured regularly (e.g., 2-3 times per week).

• Endpoint: The study is concluded when tumors in the control group reach a predetermined size or after a specific treatment duration.

• Analysis: At the end of the study, tumors are excised, and further analyses can be performed, such as immunohistochemistry to assess microvessel density, lymphangiogenesis, and apoptosis.

Selectivity Profile: A Comparative View

The differing selectivity profiles of SAR131675 and axitinib are a key consideration for their therapeutic use. While SAR131675's high selectivity for VEGFR-3 may translate to a more targeted anti-lymphangiogenic effect with potentially fewer off-target side effects, axitinib's broader spectrum of activity against VEGFR-1, -2, and -3 suggests a more potent anti-angiogenic and anti-lymphangiogenic profile, which may be beneficial in tumors where multiple VEGFRs are implicated.[1][2][4][6]

Caption: Logical comparison of inhibitor selectivity profiles.

Conclusion

Both SAR131675 and axitinib are potent inhibitors of VEGFR-3, a key driver of lymphangiogenesis. SAR131675 distinguishes itself with its high selectivity for VEGFR-3, suggesting a more focused therapeutic approach targeting lymphangiogenesis. Axitinib, on the other hand, offers a broader inhibition of the VEGFR family, providing a potent dual anti-angiogenic and anti-lymphangiogenic activity. The choice between these inhibitors in a research or clinical setting will depend on the specific biological question being addressed and the desired therapeutic outcome, with considerations for both on-target efficacy and potential off-target effects. This guide provides the foundational data and experimental context to inform such decisions.

References

• 1. Molecular controls of lymphatic VEGFR3 signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ahajournals.org [ahajournals.org]
• 3. aacrjournals.org [aacrjournals.org]
• 4. benchchem.com [benchchem.com]
• 5. Frontiers | Regulation of VEGFR3 signaling in lymphatic endothelial cells [frontiersin.org]
• 6. academic.oup.com [academic.oup.com]
• 7. mdpi.com [mdpi.com]
• 8. benchchem.com [benchchem.com]
• 9. Measuring and interpreting the selectivity of protein kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]

A Comparative Guide to the Efficacy of SAR131675 and Other VEGFR Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the preclinical efficacy of SAR131675, a potent and highly selective VEGFR-3 inhibitor, with other established vascular endothelial growth factor receptor (VEGFR) inhibitors, including the multi-targeted kinase inhibitors sunitinib and sorafenib, and the selective VEGFR inhibitor axitinib. The information herein is compiled from various preclinical studies to aid researchers in evaluating these compounds for further investigation.

Introduction to SAR131675

SAR131675 is a novel tyrosine kinase inhibitor with high affinity and selectivity for VEGFR-3.[1][2] The VEGFR-3 signaling pathway is a crucial mediator of lymphangiogenesis, the formation of new lymphatic vessels, which is implicated in tumor metastasis.[3] By selectively targeting VEGFR-3, SAR131675 presents a distinct mechanistic approach compared to broader-spectrum VEGFR inhibitors. This guide will delve into its performance against other inhibitors, supported by available preclinical data.

Quantitative Efficacy Comparison

The following tables summarize the in vitro and in vivo efficacy of SAR131675 in comparison to sunitinib, sorafenib, and axitinib.

Disclaimer: The data presented below is compiled from multiple independent studies. Direct head-to-head comparative studies under identical experimental conditions for all compounds are limited. Therefore, these values should be interpreted with caution and are intended to provide a relative measure of potency and efficacy.

Table 1: In Vitro Kinase Inhibition (IC50 nM)

Inhibitor	VEGFR-1	VEGFR-2	VEGFR-3	Reference
SAR131675	>1000	~280	20-45	[1]
Sunitinib	64	14	10-30
Sorafenib	13	90	20	[4]
Axitinib	0.1	0.2	0.1-0.3	[5]

Table 2: In Vivo Anti-Tumor Efficacy

Inhibitor	Tumor Model	Dosage and Administration	Tumor Growth Inhibition (TGI)	Reference
SAR131675	4T1 Mammary Carcinoma (Orthotopic)	100 mg/kg/day, oral	~50%
RIP1-Tag2 Pancreatic Neuroendocrine Tumor	100 mg/kg/day, oral	62% reduction in tumor burden
Sunitinib	4T1 Mammary Carcinoma (Orthotopic)	Not specified in direct comparison	More efficient in reducing tumor growth than SAR131675
Sorafenib	HCC-PDX	30 mg/kg, oral, once daily	Significant TGI in 7/10 models
Axitinib	A549 Lung Carcinoma (Orthotopic)	Not specified	Significant decrease in tumor nodule size	[6]
U87 Glioblastoma (Orthotopic)	Not specified	Significantly prolonged survival	[7]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

VEGFR Kinase Activity Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of a compound against purified VEGFR kinases.

Methodology:

• Recombinant human VEGFR-1, VEGFR-2, and VEGFR-3 tyrosine kinase domains are used.

• The assay is typically performed in a 96-well plate format.

• A solution containing the respective kinase, a phosphate donor (ATP), and a substrate (e.g., a synthetic peptide) is prepared in a kinase reaction buffer.

• The test compound (e.g., SAR131675) is serially diluted and added to the wells. A control group with vehicle (DMSO) is included.

• The kinase reaction is initiated by the addition of ATP and incubated at a controlled temperature (e.g., 30°C) for a specific duration (e.g., 60 minutes).

• The amount of phosphorylated substrate is quantified using various methods, such as radiolabeling with ³³P-ATP followed by scintillation counting, or by using a phosphospecific antibody in an ELISA-based format.

• The IC50 value is calculated by plotting the percentage of kinase inhibition against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Endothelial Cell Proliferation Assay

Objective: To assess the cytostatic effect of VEGFR inhibitors on the proliferation of endothelial cells.

Methodology:

• Human Umbilical Vein Endothelial Cells (HUVECs) are commonly used.

• Cells are seeded in 96-well plates in a growth medium supplemented with serum and growth factors.

• After cell attachment, the medium is replaced with a low-serum medium to induce a quiescent state.

• The cells are then stimulated with a pro-angiogenic factor, typically VEGF-A (for VEGFR-2 mediated proliferation) or VEGF-C (for VEGFR-3 mediated proliferation).

• The test compounds are added at various concentrations.

• After a defined incubation period (e.g., 72 hours), cell proliferation is measured using methods such as:

  • MTS/MTT Assay: Measures the metabolic activity of viable cells.

  • BrdU Incorporation Assay: Measures DNA synthesis in proliferating cells.

  • Direct Cell Counting: Using a hemocytometer or an automated cell counter.

• The IC50 value is determined by analyzing the dose-response relationship.

Tumor Xenograft Model

Objective: To evaluate the in vivo anti-tumor efficacy of a VEGFR inhibitor in a living organism.

Methodology:

• Cell Line and Animal Model: A human tumor cell line (e.g., 4T1, A549, U87) is selected. Immunocompromised mice (e.g., nude or SCID mice) are used to prevent rejection of the human tumor cells.

• Tumor Implantation: A specific number of tumor cells are injected subcutaneously or orthotopically (into the organ of origin) into the mice.

• Tumor Growth and Treatment: Once the tumors reach a palpable size (e.g., 100-200 mm³), the mice are randomized into control and treatment groups. The test compound is administered via a clinically relevant route (e.g., oral gavage) at a predetermined dose and schedule. The control group receives the vehicle.

• Monitoring: Tumor volume is measured regularly (e.g., twice a week) using calipers. The formula (Length x Width²)/2 is commonly used to estimate tumor volume. The body weight of the mice is also monitored as an indicator of toxicity.

• Endpoint: The study is terminated when the tumors in the control group reach a predetermined size or after a specific duration.

• Data Analysis: The Tumor Growth Inhibition (TGI) is calculated as the percentage difference in the mean tumor volume between the treated and control groups. Further analysis can include immunohistochemical staining of tumor sections for markers of proliferation (e.g., Ki-67) and angiogenesis (e.g., CD31).

Visualizations

VEGFR Signaling Pathway

Caption: Simplified VEGFR signaling pathway and points of inhibition.

Experimental Workflow for In Vivo Efficacy

Caption: General workflow for a tumor xenograft model.

Comparative Logic of VEGFR Inhibitors

Caption: Classification of compared VEGFR inhibitors.

References

• 1. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic, antitumoral, and antimetastatic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. selleck.co.jp [selleck.co.jp]
• 5. selleckchem.com [selleckchem.com]
• 6. Axitinib Improves Radiotherapy in Murine Xenograft Lung Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Single agent efficacy of the VEGFR kinase inhibitor axitinib in preclinical models of glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]

SAR131675: A Comparative Analysis of Kinase Inhibitor Selectivity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the kinase selectivity profile of SAR131675, a potent and selective inhibitor of Vascular Endothelial Growth Factor Receptor 3 (VEGFR-3), against other notable kinase inhibitors. The information presented herein is supported by experimental data to aid in the evaluation of SAR131675 for research and development purposes.

Introduction to SAR131675

SAR131675 is a small molecule inhibitor that has demonstrated high affinity and selectivity for VEGFR-3, a key receptor tyrosine kinase involved in lymphangiogenesis.[1][2][3] Its mechanism of action involves competing with ATP for the binding site in the kinase domain, thereby inhibiting the autophosphorylation and activation of the receptor.[4][5] This targeted inhibition of VEGFR-3 signaling makes SAR131675 a valuable tool for studying the roles of lymphangiogenesis in various physiological and pathological processes, including tumor metastasis.[1][3]

Comparative Selectivity Profile of SAR131675

The selectivity of a kinase inhibitor is a critical determinant of its potential for both efficacy and off-target effects. SAR131675 has been shown to be highly selective for VEGFR-3.

Biochemical Kinase Inhibition

The following table summarizes the in vitro inhibitory activity of SAR131675 against the VEGFR family and provides a comparison with other well-known multi-kinase inhibitors.

Kinase Target	SAR131675 IC50 (nM)	Sunitinib IC50 (nM)
VEGFR-3	23 [6][7]	10
VEGFR-2	235[6]	14
VEGFR-1	>3000[6]	64

IC50 values represent the concentration of the inhibitor required to reduce the activity of the kinase by 50%. Data presented is from cell-free biochemical assays.

As the data indicates, SAR131675 is approximately 10-fold more selective for VEGFR-3 over VEGFR-2 and shows minimal activity against VEGFR-1.[6][7] In contrast, Sunitinib, a multi-kinase inhibitor, demonstrates potent inhibition of all three VEGFRs.

Cellular Autophosphorylation Inhibition

The inhibitory activity of SAR131675 has also been assessed in cellular assays by measuring the inhibition of receptor autophosphorylation.

Cellular Target	SAR131675 IC50 (nM)	Sunitinib IC50 (nM)
VEGFR-3	45 [1][3][4]	10-30
VEGFR-2	280[6]	Not explicitly stated
VEGFR-1	~1000[8]	Not explicitly stated

IC50 values represent the concentration of the inhibitor required to reduce the ligand-induced autophosphorylation of the receptor by 50% in cells.

The cellular data corroborates the biochemical findings, demonstrating the potent and selective inhibition of VEGFR-3 by SAR131675 in a more physiologically relevant context.

Broader Kinase Selectivity

SAR131675 has been profiled against a large panel of kinases and has demonstrated a high degree of selectivity. It was found to be largely inactive against a panel of 65 kinases, distinguishing it from many multi-kinase inhibitors that exhibit broader activity.[1][3][4] This high selectivity suggests a lower potential for off-target effects mediated by the inhibition of other kinases.

Experimental Protocols

The following are descriptions of the key experimental methodologies used to determine the kinase selectivity of SAR131675.

Biochemical Tyrosine Kinase Assay

This assay quantifies the ability of an inhibitor to block the enzymatic activity of a purified kinase.

• Plate Preparation: Multiwell plates are coated with a synthetic polymer substrate, poly-Glu-Tyr (4:1).

• Reaction Mixture: The reaction is conducted in a kinase buffer (e.g., 50 mmol/L HEPES buffer, pH 7.4, 20 mmol/L MgCl₂, 0.1 mmol/L MnCl₂, and 0.2 mmol/L Na₃VO₄).

• Inhibitor Addition: SAR131675 or other test compounds are added to the wells at various concentrations. A control with DMSO is also included.

• Enzyme and ATP: The purified recombinant kinase (e.g., rh-VEGFR-3) and ATP are added to initiate the reaction. The concentration of ATP is typically kept near its Km value for the specific kinase.

• Incubation: The plate is incubated to allow for the phosphorylation of the substrate.

• Detection: The amount of phosphorylated substrate is quantified using an ELISA-based method with an anti-phosphotyrosine antibody conjugated to an enzyme for signal generation.

• Data Analysis: The IC50 values are calculated by plotting the percentage of inhibition against the inhibitor concentration.

Cellular Receptor Autophosphorylation Assay

This assay measures the ability of an inhibitor to block the ligand-induced autophosphorylation of a receptor in a cellular environment.

• Cell Culture: Cells engineered to overexpress the target receptor (e.g., HEK cells expressing VEGFR-3) are cultured in appropriate media.

• Serum Starvation: Prior to the experiment, cells are serum-starved to reduce basal receptor activation.

• Inhibitor Treatment: The cells are pre-incubated with varying concentrations of the inhibitor.

• Ligand Stimulation: The specific ligand (e.g., VEGFC for VEGFR-3) is added to stimulate receptor dimerization and autophosphorylation.

• Cell Lysis: The cells are lysed to extract cellular proteins.

• Quantification of Phosphorylation: The level of phosphorylated receptor is determined by an ELISA-based assay using a capture antibody for the total receptor and a detection antibody specific for the phosphorylated form.

• Data Analysis: IC50 values are determined by analyzing the dose-response curve of inhibitor concentration versus the level of receptor phosphorylation.

Signaling Pathway and Experimental Workflow Visualization

To further illustrate the context of SAR131675's activity, the following diagrams, generated using Graphviz, depict the VEGFR-3 signaling pathway and a typical experimental workflow for kinase inhibition assays.

Caption: VEGFR-3 signaling pathway and the point of inhibition by SAR131675.

Caption: General experimental workflow for a biochemical kinase inhibition assay.

Conclusion

SAR131675 is a potent and highly selective inhibitor of VEGFR-3. Its selectivity profile, characterized by strong inhibition of VEGFR-3 and significantly weaker activity against VEGFR-1, VEGFR-2, and a broader panel of kinases, makes it a valuable research tool for dissecting the specific roles of VEGFR-3 in health and disease. This high selectivity also suggests a potentially favorable therapeutic window with a reduced likelihood of off-target effects compared to less selective multi-kinase inhibitors. The data and protocols presented in this guide provide a foundation for researchers to objectively evaluate SAR131675 for their specific research applications.

References

• 1. Frontiers | Regulation of VEGFR3 signaling in lymphatic endothelial cells [frontiersin.org]
• 2. academic.oup.com [academic.oup.com]
• 3. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic, antitumoral, and antimetastatic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]
• 5. selleckchem.com [selleckchem.com]
• 6. ahajournals.org [ahajournals.org]
• 7. Dysregulation of Lymphatic Endothelial VEGFR3 Signaling in Disease [mdpi.com]
• 8. benchchem.com [benchchem.com]

A Comparative Guide to the Anti-Metastatic Efficacy of SAR131675 in Preclinical Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the anti-metastatic effects of SAR131675 across various preclinical models, supported by experimental data. SAR131675 is a potent and highly selective inhibitor of the Vascular Endothelial Growth Factor Receptor-3 (VEGFR-3) tyrosine kinase, a key player in lymphangiogenesis and tumor metastasis.[1][2][3][4] This document summarizes its performance, details the experimental methodologies used for its validation, and visualizes its mechanism of action and experimental workflows.

Data Presentation: Performance of SAR131675

The anti-metastatic and anti-tumoral activity of SAR131675 has been evaluated in a range of in vitro and in vivo models. The following tables summarize the key quantitative data from these studies.

Table 1: In Vitro Activity of SAR131675

Assay Type	Cell Type/Target	Ligand/Stimulus	IC50 Value	Reference
Kinase Activity	Recombinant Human VEGFR-3	-	~20 nM	[2][5]
Autophosphorylation	HEK cells overexpressing VEGFR-3	-	45 nM	[1][2][4]
Cell Proliferation/Survival	Primary Human Lymphatic Cells	VEGFC	~14-20 nM	[1][2]
Cell Proliferation/Survival	Primary Human Lymphatic Cells	VEGFD	~17-20 nM	[1][2]
Cell Proliferation/Survival	Primary Human Lymphatic Cells	VEGFA	664 nM	[1]
Cell Migration	Human Lymphatic Microvascular Endothelial Cells (HLMVEC)	VEGFC	< 30 nM	[1]
Cell Migration	Human Lymphatic Microvascular Endothelial Cells (HLMVEC)	VEGFA	~100 nM	[1]

Table 2: In Vivo Anti-Tumor and Anti-Metastatic Activity of SAR131675

Model	Cancer Type	Treatment	Key Findings	Reference
4T1 Orthotopic Model	Mammary Carcinoma	30 mg/kg/day	24% reduction in tumor volume	[1]
100 mg/kg/day	50% reduction in tumor volume; 28% reduction in lung metastases; 56% reduction in lymph node osteopontin	[1]
4T1 Preoperative Model	Mammary Carcinoma	100 mg/kg/day	Significant decrease in the number of lung metastases post-tumor resection	[1]
RIP1-Tag2 Transgenic Model	Pancreatic Neuroendocrine Tumor	Not specified	Potent anti-tumoral effect	[1][2][4]
Colorectal Cancer Liver Metastasis (CLM) Model	Colorectal Cancer	Daily administration	84% inhibition of tumor growth; Significant reduction in F4/80+ macrophages and CD45+ leukocytes in the liver	[6][7]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are the protocols for the key experiments cited in this guide.

In Vitro Assays

1. VEGFR-3 Kinase Activity Assay:

• The kinase activity of recombinant human VEGFR-3 was measured in the presence of 30 μmol/L of ATP and varying concentrations of SAR131675.

2. Cell Proliferation/Survival Assay:

• Primary human lymphatic cells were plated in medium containing 0.1% FCS.

• Cells were stimulated with VEGFC (300 ng/mL), VEGFD (300 ng/mL), VEGFA (10 ng/mL), or bFGF (10 ng/mL) in the presence of increasing concentrations of SAR131675.

• Cell viability was assessed to determine the IC50 values.[1]

3. Cell Migration Assay:

• Human Lymphatic Microvascular Endothelial Cells (HLMVEC) migration was evaluated using Boyden chambers.

• Cells were stimulated with VEGFA or VEGFC in the presence of varying concentrations of SAR131675.

• The number of migrating cells was quantified to determine the IC50 values.[1]

In Vivo Models

1. 4T1 Mammary Carcinoma Orthotopic Model:

• 4T1 mammary carcinoma cells were implanted into the mammary fat pads of mice.

• Oral treatment with SAR131675 (30 and 100 mg/kg/day) or vehicle was initiated on day 5 post-implantation and continued until day 21.[1]

• Tumor volume was monitored throughout the study.

• At the end of the experiment, lymph nodes and lungs were collected to assess metastasis.[1]

2. Colorectal Cancer Liver Metastasis (CLM) Model:

• Colorectal cancer liver metastasis was induced in mice via intrasplenic injection of cancer cells.

• Mice were treated daily with SAR131675.

• Tumor growth and immune cell infiltration in the liver and tumor tissues were assessed at 10, 16, and 22 days post-tumor induction using stereology, immunohistochemistry (IHC), and flow cytometry.[6]

Visualizing Mechanisms and Workflows

Signaling Pathway of SAR131675

The primary mechanism of action of SAR131675 is the inhibition of VEGFR-3 signaling. This receptor is activated by its ligands, VEGFC and VEGFD, leading to downstream signaling cascades that promote lymphangiogenesis (the formation of new lymphatic vessels) and the infiltration of tumor-associated macrophages (TAMs).[1][2][5] Both of these processes are critical for tumor metastasis. By blocking the VEGFR-3 tyrosine kinase, SAR131675 inhibits these downstream effects.

Caption: Mechanism of SAR131675 action via VEGFR-3 inhibition.

Experimental Workflow for In Vivo Anti-Metastatic Studies

The following diagram illustrates a typical workflow for evaluating the anti-metastatic potential of a compound like SAR131675 in a preclinical mouse model.

Caption: Workflow for in vivo anti-metastatic compound testing.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic, antitumoral, and antimetastatic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic,anti-tumoral and anti-metastatic activities [en-cancer.fr]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. SAR131675, a VEGRF3 Inhibitor, Modulates the Immune Response and Reduces the Growth of Colorectal Cancer Liver Metastasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. SAR131675, a VEGRF3 Inhibitor, Modulates the Immune Response and Reduces the Growth of Colorectal Cancer Liver Metastasis - PMC [pmc.ncbi.nlm.nih.gov]

SAR131675: A Comparative Analysis of Cross-Reactivity with Receptor Tyrosine Kinases

For Immediate Release

This guide provides a detailed comparison of the selective VEGFR-3 tyrosine kinase inhibitor, SAR131675, and its cross-reactivity with other receptor tyrosine kinases (RTKs). Designed for researchers, scientists, and drug development professionals, this document compiles quantitative data, experimental protocols, and pathway visualizations to offer an objective assessment of SAR131675's selectivity profile.

Executive Summary

SAR131675 is a potent and selective inhibitor of Vascular Endothelial Growth Factor Receptor 3 (VEGFR-3), a key mediator of lymphangiogenesis.[1][2] Its high specificity is crucial for therapeutic applications, minimizing off-target effects. This guide demonstrates that while SAR131675 is highly selective for VEGFR-3, it exhibits moderate activity against VEGFR-2 and minimal interaction with a broad panel of other kinases, underscoring its targeted mechanism of action.[1][3]

Comparative Kinase Inhibition Profile of SAR131675

SAR131675 demonstrates significant selectivity for VEGFR-3 over other closely related kinases and a wider panel of RTKs. The following tables summarize the inhibitory activity of SAR131675 against various kinases, presenting IC50 values (the half-maximal inhibitory concentration) to facilitate direct comparison.

Table 1: SAR131675 Activity Against VEGFR Family Kinases

Kinase Target	Assay Type	IC50 (nM)	Selectivity Ratio (VEGFR-2/VEGFR-3)
VEGFR-3	Biochemical (rh-VEGFR-3-TK)	23	-
VEGFR-3	Cell-based (Autophosphorylation in HEK cells)	45	-
VEGFR-2	Biochemical (rh-VEGFR-2-TK)	235	~10
VEGFR-2	Cell-based (Autophosphorylation in HEK cells)	280	~6
VEGFR-1	Biochemical (rh-VEGFR-1-TK)	>3000	>130
VEGFR-1	Cell-based (Autophosphorylation in HEK cells)	~1000	~22

Data sourced from Alam et al., 2012.[1]

Table 2: Selectivity of SAR131675 Against a Broader Kinase Panel

A comprehensive study by Alam et al. (2012) evaluated the selectivity of SAR131675 against a panel of 65 different kinases. The findings from this screening revealed that SAR131675 is remarkably selective, showing little to no significant inhibitory activity against a wide array of kinases at concentrations up to 10 µM. This high degree of selectivity minimizes the potential for off-target effects. The compound was found to have little activity against kinases such as Akt1, CDKs, PLK1, EGFR, IGF-1R, c-Met, and Flt2.[4]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

Biochemical Kinase Assay (ELISA-based)

This assay quantifies the ability of SAR131675 to inhibit the enzymatic activity of recombinant human (rh) VEGFR tyrosine kinases.

• Plate Preparation: Multiwell plates are pre-coated with a synthetic polymer substrate, poly-Glu-Tyr (polyGT 4:1).

• Reaction Mixture: The kinase reaction is carried out in a buffer solution containing 50 mM HEPES (pH 7.4), 20 mM MgCl₂, 0.1 mM MnCl₂, and 0.2 mM Na₃VO₄.

• ATP Concentration: ATP is added to the reaction at a concentration of 30 µM for VEGFR-1 and VEGFR-3, and 15 µM for VEGFR-2.

• Inhibitor Addition: SAR131675 is added at varying concentrations (typically ranging from 3 nM to 1,000 nM) to the reaction mixture. A DMSO control is used as a positive control for kinase activity.

• Incubation: The reaction is incubated to allow for kinase-mediated phosphorylation of the poly-GT substrate.

• Detection: The phosphorylated substrate is detected using a phosphotyrosine-specific monoclonal antibody conjugated to horseradish peroxidase (HRP).

• Signal Development: A chromogenic HRP substrate (e.g., OPD) is added, and the colorimetric signal is measured using a plate reader. The intensity of the signal is inversely proportional to the inhibitory activity of SAR131675.

• Data Analysis: IC50 values are calculated from the dose-response curves.

Cell-Based Autophosphorylation Assay

This assay measures the inhibitory effect of SAR131675 on the autophosphorylation of VEGFRs in a cellular context.

• Cell Culture and Transfection: Human Embryonic Kidney (HEK) cells are transiently transfected with plasmids encoding the full-length human VEGFR-1, VEGFR-2, or VEGFR-3.

• Compound Treatment: Twenty-four hours post-transfection, the cells are treated with varying concentrations of SAR131675 for a specified period.

• Cell Lysis: The cells are lysed to release the cellular proteins, including the expressed VEGFRs.

• ELISA: The level of phosphorylated VEGFR is quantified using a sandwich ELISA. A capture antibody specific to the VEGFR protein is coated on the plate, and a detection antibody that recognizes the phosphorylated tyrosine residues is used to generate a signal.

• Data Analysis: The reduction in phosphorylation in the presence of SAR131675 is used to determine the IC50 value.

Visualizing the Mechanism and Workflow

To further elucidate the context of SAR131675's activity, the following diagrams illustrate the VEGFR-3 signaling pathway and the experimental workflow for assessing kinase inhibition.

Caption: VEGFR-3 signaling pathway and the point of inhibition by SAR131675.

Caption: Experimental workflow for the biochemical kinase inhibition assay.

Conclusion

The available data strongly supports the classification of SAR131675 as a potent and highly selective inhibitor of VEGFR-3. Its limited cross-reactivity with other receptor tyrosine kinases, including the closely related VEGFR-1 and VEGFR-2, highlights its potential for targeted therapeutic strategies in diseases driven by lymphangiogenesis. The detailed experimental protocols provided herein offer a foundation for the independent verification and further exploration of SAR131675's kinase selectivity profile.

References

• 1. m.youtube.com [m.youtube.com]
• 2. benchchem.com [benchchem.com]
• 3. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic, antitumoral, and antimetastatic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. selleckchem.com [selleckchem.com]

A Comparative Analysis of SAR131675 and Anti-VEGF Antibodies: A Guide for Researchers

In the landscape of anti-angiogenic and anti-lymphangiogenic therapies, two distinct approaches have emerged: the targeted inhibition of specific receptor tyrosine kinases and the sequestration of vascular endothelial growth factor (VEGF). This guide provides a detailed comparative analysis of SAR131675, a selective VEGFR-3 tyrosine kinase inhibitor, and anti-VEGF antibodies, a class of biologics that neutralize VEGF-A. This objective comparison, supported by preclinical experimental data, is intended for researchers, scientists, and drug development professionals.

Mechanism of Action: A Tale of Two Pathways

SAR131675 is a potent and selective inhibitor of the Vascular Endothelial Growth Factor Receptor-3 (VEGFR-3) tyrosine kinase.[1][2] Its primary mechanism involves blocking the intracellular signaling cascade initiated by the binding of its ligands, VEGF-C and VEGF-D, to VEGFR-3. This inhibition predominantly affects lymphangiogenesis, the formation of lymphatic vessels.[1][2] SAR131675 also exhibits moderate activity against VEGFR-2, the main receptor responsible for angiogenesis, the formation of new blood vessels.[1][2]

Anti-VEGF antibodies , such as bevacizumab, ranibizumab, and aflibercept, function extracellularly by binding to and neutralizing VEGF-A.[3] This prevents VEGF-A from activating its receptors, primarily VEGFR-1 and VEGFR-2, on the surface of endothelial cells. By sequestering VEGF-A, these antibodies effectively inhibit angiogenesis.[3]

dot

Caption: Comparative mechanism of action of SAR131675 and anti-VEGF antibodies.

Preclinical Efficacy: A Quantitative Comparison

The preclinical efficacy of SAR131675 and anti-VEGF antibodies has been evaluated in various in vitro and in vivo models. While direct comparative studies are limited, the available data allows for a cross-study analysis of their biological activities.

Parameter	SAR131675	Anti-VEGF Antibodies (Examples)
In Vitro Activity
VEGFR-3 Kinase Inhibition (IC50)	20 nM[1]	Not Applicable
VEGFR-3 Autophosphorylation (IC50)	45 nM[1]	Not Applicable
VEGFR-2 Kinase Inhibition (IC50)	~280 nM[4]	Not Applicable
Lymphatic Cell Proliferation Inhibition (IC50)	~20 nM (VEGF-C/D induced)[1]	Not Applicable
HUVEC Proliferation Inhibition (IC50)	664 nM (VEGF-A induced)[4]	Bevacizumab: ~0.11 µg/mL (~0.74 nM)[5]
Ranibizumab: IC50 of 0.4-1.2 nM for inhibition of VEGF-induced vascular permeability[6]
Aflibercept: Kd of 0.49 pM for VEGF165[7]
In Vivo Activity
Zebrafish Model	Inhibition of intersegmental vessel formation[4]	Inhibition of subintestinal and retinal vessel formation[8][9]
Tumor Growth Inhibition	Significant reduction in various tumor models (e.g., mammary 4T1 carcinoma, RIP1.Tag2)[1]	Bevacizumab: Significant inhibition of A-431 and other tumor xenografts[10]
Metastasis Inhibition	Significant reduction of lymph node and lung metastasis[1]	Bevacizumab: Can promote tumor invasiveness and metastasis in some models

Experimental Protocols: A Methodological Overview

In Vitro Angiogenesis/Lymphangiogenesis Assays

1. Endothelial Cell Proliferation Assay:

• Objective: To assess the effect of the test compound on the proliferation of endothelial cells.

• Method: Human Umbilical Vein Endothelial Cells (HUVECs) or Human Dermal Lymphatic Endothelial Cells (HDLECs) are seeded in 96-well plates. After cell attachment, the medium is replaced with a low-serum medium containing a stimulating factor (e.g., VEGF-A for HUVECs, VEGF-C for HDLECs) and varying concentrations of the test compound (SAR131675 or an anti-VEGF antibody). After a defined incubation period (e.g., 72 hours), cell proliferation is quantified using methods like the Alamar Blue assay or by measuring DNA synthesis (e.g., BrdU incorporation).[11]

2. Endothelial Cell Migration Assay:

• Objective: To evaluate the effect of the test compound on the migration of endothelial cells.

• Method: A Boyden chamber assay is commonly used. Endothelial cells are seeded in the upper chamber of a transwell insert with a porous membrane. The lower chamber contains a chemoattractant (e.g., VEGF-A). The test compound is added to the upper and/or lower chamber. After incubation, non-migrated cells on the upper surface of the membrane are removed, and the migrated cells on the lower surface are fixed, stained, and counted.[12]

3. Tube Formation Assay:

• Objective: To assess the ability of endothelial cells to form capillary-like structures.

• Method: HUVECs are seeded on a layer of extracellular matrix (e.g., Matrigel) in a 96-well plate. The cells are then treated with a stimulating factor and different concentrations of the test compound. After incubation (typically 6-24 hours), the formation of tube-like structures is observed and quantified by measuring parameters such as the number of junctions, total tube length, and number of loops using imaging software.[13]

dot

Caption: Standard in vitro experimental workflows for assessing anti-angiogenic compounds.

In Vivo Angiogenesis/Lymphangiogenesis Models

1. Zebrafish Model:

• Objective: To visualize and quantify the effect of a compound on vessel development in a living organism.

• Method: Transgenic zebrafish embryos expressing a fluorescent protein in their vasculature (e.g., Tg(fli1:EGFP)) are used. Embryos are placed in a multi-well plate containing embryo medium with varying concentrations of the test compound. The development of specific blood vessels, such as the intersegmental vessels or subintestinal vessels, is monitored and imaged at different time points using fluorescence microscopy. The length and number of vessels are quantified to assess the anti-angiogenic effect.[8][14]

2. Sponge Implantation Assay:

• Objective: To induce and quantify angiogenesis and lymphangiogenesis in a subcutaneous implant.

• Method: A sterile sponge or Matrigel plug containing a pro-angiogenic factor (e.g., FGF-2 or VEGF-A) is surgically implanted subcutaneously in mice. The animals are then treated systemically with the test compound or a vehicle control for a defined period (e.g., 7-14 days). After the treatment period, the sponges/plugs are excised, and the extent of angiogenesis and lymphangiogenesis is quantified by measuring hemoglobin content (as an index of blood vessel formation) and by immunohistochemical staining for blood vessel markers (e.g., CD31) and lymphatic vessel markers (e.g., LYVE-1).

Preclinical Safety and Toxicology

A critical aspect of drug development is the evaluation of safety and toxicology.

SAR131675: In preclinical studies, SAR131675 was generally reported to be well-tolerated in mice.[1] Notably, at a dose of 100 mg/kg, it did not induce significant hypertension in rats, an adverse effect commonly associated with VEGFR-2 inhibitors. However, the development of SAR131675 was reportedly terminated due to adverse metabolic effects.[15][16][17] Studies in a diabetic mouse model (db/db mice) revealed that while SAR131675 ameliorated diabetic nephropathy, it was also associated with dyslipidemia and lipid accumulation in the kidneys.[15][16][17]

Anti-VEGF Antibodies: Preclinical toxicology studies of anti-VEGF antibodies, particularly bevacizumab, have been conducted in cynomolgus monkeys. These studies revealed dose-related physeal dysplasia, characterized by an increase in hypertrophied chondrocytes and inhibition of vascular invasion of the growth plate. In female monkeys, decreased ovarian and uterine weights and an absence of corpora lutea were observed, indicating an impact on female reproductive organs. These effects were generally reversible upon cessation of treatment.

dot

Caption: Key preclinical safety findings for SAR131675 and anti-VEGF antibodies.

Conclusion

SAR131675 and anti-VEGF antibodies represent two distinct strategies for modulating pathological vessel formation. SAR131675, with its primary effect on lymphangiogenesis through VEGFR-3 inhibition, offers a unique mechanism of action. In contrast, anti-VEGF antibodies are potent inhibitors of angiogenesis by directly targeting VEGF-A.

The preclinical data suggests that while both approaches have demonstrated efficacy in various models, they also present different safety profiles. The adverse metabolic effects observed with SAR131675 ultimately led to the discontinuation of its development, highlighting the importance of thorough toxicological evaluation. Anti-VEGF antibodies, while having their own set of potential side effects, have successfully translated into clinically approved therapies for a range of diseases.

For researchers in the field, this comparative analysis underscores the importance of target selectivity and the potential for off-target effects. Future drug development efforts may benefit from exploring combination therapies that target both angiogenesis and lymphangiogenesis, or by developing more refined inhibitors with improved safety profiles. The detailed experimental protocols provided in this guide can serve as a valuable resource for designing and interpreting preclinical studies in this area.

References

• 1. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic, antitumoral, and antimetastatic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic,anti-tumoral and anti-metastatic activities [en-cancer.fr]
• 3. Twenty Years of Anti-Vascular Endothelial Growth Factor Therapeutics in Neovascular Age-Related Macular Degeneration Treatment [mdpi.com]
• 4. jnm.snmjournals.org [jnm.snmjournals.org]
• 5. researchgate.net [researchgate.net]
• 6. Ranibizumab inhibits multiple forms of biologically active vascular endothelial growth factor in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Aflibercept: a review of its use in the treatment of choroidal neovascularization due to age-related macular degeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Monitoring antiangiogenesis of bevacizumab in zebrafish - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Antitumor effect of the angiogenesis inhibitor bevacizumab is dependent on susceptibility of tumors to hypoxia-induced apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. An in vitro study on the effect of bevacizumab on endothelial cell proliferation and VEGF concentration level in patients with hereditary hemorrhagic telangiectasia - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Ranibizumab efficiently blocks migration but not proliferation induced by growth factor combinations including VEGF in retinal endothelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Monitoring antiangiogenesis of bevacizumab in zebrafish - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Inhibition of lymphatic proliferation by the selective VEGFR-3 inhibitor SAR131675 ameliorates diabetic nephropathy in db/db mice - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Inhibition of lymphatic proliferation by the selective VEGFR-3 inhibitor SAR131675 ameliorates diabetic nephropathy in db/db mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Benchmarking SAR131675 Against Next-Generation VEGFR-3 Inhibitors: A Comparative Guide

This guide provides a detailed comparison of SAR131675, a selective Vascular Endothelial Growth Factor Receptor-3 (VEGFR-3) inhibitor, with next-generation alternatives for researchers, scientists, and drug development professionals. The content is based on preclinical data, highlighting differences in selectivity, potency, and therapeutic application. While SAR131675 showed promise in preclinical models with significant antitumoral and antimetastatic activities, its development was halted due to adverse metabolic effects.[1] This has paved the way for the development of new inhibitors targeting the same pathway.

Overview of VEGFR-3 Signaling

VEGFR-3 is a receptor tyrosine kinase crucial for the development and maintenance of the lymphatic system (lymphangiogenesis).[2][3] Its activation by ligands, primarily VEGF-C and VEGF-D, triggers downstream signaling cascades, including the PI3K-Akt and MAPK-ERK pathways.[3][4] These pathways are essential for the proliferation, migration, and survival of lymphatic endothelial cells (LECs).[3] In pathological contexts such as cancer, VEGFR-3 signaling can promote tumor lymphangiogenesis, facilitating metastasis to lymph nodes.[5][6]

Caption: VEGFR-3 signaling pathway upon ligand binding.

Comparative Analysis of Inhibitor Potency and Selectivity

The primary benchmark for VEGFR-3 inhibitors is their potency (measured by IC50 values) and their selectivity against other kinases, particularly the closely related VEGFR-1 and VEGFR-2. High selectivity for VEGFR-3 over VEGFR-2 is desirable to minimize side effects associated with the inhibition of blood vessel formation (angiogenesis).[7]

SAR131675 demonstrated high potency and selectivity for VEGFR-3 in cell-free assays.[8][9] Its IC50 for VEGFR-3 was 23 nM, and it was approximately 10-fold more selective for VEGFR-3 than for VEGFR-2.[8][9] The next-generation inhibitor EVT801 has been developed with a focus on an improved selectivity and toxicity profile.[7] Other compounds, such as Fruquintinib and Sulfatinib, also show high potency towards VEGFR-3 but are part of a broader family of multi-kinase inhibitors.[8][10]

Inhibitor	Class	VEGFR-3 IC50 (nM)	VEGFR-2 IC50 (nM)	VEGFR-1 IC50 (nM)	Selectivity (VEGFR-2 / VEGFR-3)
SAR131675	Selective VEGFR-3	23[8][9]	235[9]	>1000[9]	~10.2
EVT801	Selective VEGFR-3	~15 (VEGF-C induced)[7]	~118 (VEGF-A induced)[7]	Not specified	~7.9
Fruquintinib	Multi-kinase	0.5[8][10]	35[8]	33[8]	70
Sulfatinib	Multi-kinase	1[8]	24[8]	2[8]	24
Axitinib	Multi-kinase	0.1 - 0.3[10]	0.2[10]	0.1[10]	~1
Pazopanib	Multi-kinase	47[11]	30[11]	10[11]	~0.6
Sorafenib	Multi-kinase	20[8][10]	90[8][10]	Not specified	4.5
Vandetanib	Multi-kinase	110[8][10]	40[8][12]	>1100[8]	~0.4

Note: IC50 values can vary based on assay conditions. Data is compiled from multiple sources for comparison.

Experimental Protocols

The evaluation of VEGFR-3 inhibitors involves a standardized workflow, progressing from initial biochemical assays to complex in vivo models.

Caption: Standard experimental workflow for screening VEGFR-3 inhibitors.

In Vitro Kinase Inhibition Assay

• Objective: To determine the direct inhibitory effect of a compound on the kinase activity of purified, recombinant VEGFR-3.

• Methodology: An ELISA-based assay is commonly used. Multiwell plates are coated with a synthetic polymer substrate, such as poly-Glu-Tyr (4:1).[9] Recombinant human VEGFR-3 tyrosine kinase is added to the wells along with ATP and varying concentrations of the test inhibitor (e.g., SAR131675). The kinase reaction is allowed to proceed, leading to the phosphorylation of the substrate. The level of phosphorylation is then quantified using an anti-phosphotyrosine antibody conjugated to an enzyme (e.g., HRP), followed by the addition of a detectable substrate. The IC50 value is calculated from the resulting dose-response curve.[13]

Cellular Autophosphorylation Assay

• Objective: To measure the inhibitor's ability to block receptor activation within a cellular environment.

• Methodology: A cell line engineered to overexpress VEGFR-3, such as HEK293 cells, is used.[5][14] The cells are treated with various concentrations of the inhibitor before being stimulated with a ligand like VEGF-C to induce receptor autophosphorylation. Cells are then lysed, and the level of phosphorylated VEGFR-3 is measured, typically via Western Blot or a cellular ELISA. The IC50 is determined as the concentration of inhibitor that reduces VEGFR-3 phosphorylation by 50%.[13]

Lymphatic Endothelial Cell (LEC) Proliferation and Survival Assays

• Objective: To assess the functional impact of the inhibitor on LECs.

• Methodology: Primary human lymphatic endothelial cells (HLECs) are cultured in the presence of VEGFR-3 ligands (VEGF-C or VEGF-D) to stimulate proliferation and survival.[1][9] The cells are simultaneously treated with a range of inhibitor concentrations. After an incubation period (e.g., 72 hours), cell viability or proliferation is measured using standard methods like MTS or Calcein-AM staining. This assay confirms that the inhibition of VEGFR-3 kinase activity translates into a functional anti-lymphangiogenic effect.[13]

In Vivo Models of Lymphangiogenesis

• Objective: To evaluate the inhibitor's effect on the formation of new lymphatic vessels in a living organism.

• Models:

  • Zebrafish Model: The transparency of zebrafish embryos allows for real-time visualization of lymphatic vessel development.[15] Inhibitors can be added directly to the water, and their effect on trunk lymphatic capillary growth can be quantified using microangiography.[9][15]

  • Matrigel Plug Assay: In this murine model, a gel-like substance (Matrigel) containing pro-lymphangiogenic factors (like FGF2 or VEGF-C) is implanted subcutaneously.[16] The inhibitor is administered systemically (e.g., orally). After a set period, the Matrigel plug is excised, and the extent of lymphatic vessel infiltration is assessed by immunohistochemical staining for LEC markers like LYVE-1.[6]

In Vivo Tumor Models

• Objective: To determine the anti-tumor and anti-metastatic efficacy of the inhibitor.

• Models:

  • Orthotopic and Syngeneic Models: Cancer cells are implanted into the corresponding organ of an immunocompetent mouse (e.g., 4T1 mammary carcinoma cells into the mammary fat pad).[1][5] Mice are treated with the inhibitor, and its effects on primary tumor growth, lymph node invasion, and distant metastasis (e.g., to the lungs) are monitored.[5]

  • Transgenic Models: The RIP1-Tag2 transgenic mouse model, which spontaneously develops pancreatic neuroendocrine tumors, is used to assess the inhibitor's effect on different stages of carcinogenesis.[5][13]

Comparative Selectivity Profile

The ideal next-generation inhibitor would potently block VEGFR-3 while having minimal impact on VEGFR-1 and VEGFR-2, thereby targeting lymphangiogenesis without the broader anti-angiogenic effects that can lead to toxicity.

Caption: Conceptual diagram of inhibitor selectivity profiles.

Conclusion

SAR131675 established a benchmark as a potent and highly selective VEGFR-3 inhibitor with significant preclinical efficacy in reducing tumor growth and metastasis by inhibiting lymphangiogenesis and modulating tumor-associated macrophages.[5] However, its discontinuation highlights the critical need for next-generation inhibitors with improved safety profiles. Newer agents like EVT801 aim to achieve superior selectivity to minimize off-target effects.[7] Concurrently, multi-kinase inhibitors such as Fruquintinib and Sulfatinib, while less selective, demonstrate potent VEGFR-3 inhibition as part of their broader anti-angiogenic activity.[8] The choice of inhibitor for future research and clinical development will depend on the specific therapeutic context, weighing the benefits of targeted anti-lymphangiogenic therapy against the broader activity of multi-kinase agents.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. academic.oup.com [academic.oup.com]
• 3. mdpi.com [mdpi.com]
• 4. Frontiers | Regulation of VEGFR3 signaling in lymphatic endothelial cells [frontiersin.org]
• 5. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic, antitumoral, and antimetastatic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Targeting Tumor Angiogenesis with the Selective VEGFR-3 Inhibitor EVT801 in Combination with Cancer Immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. altmeyers.org [altmeyers.org]
• 9. selleckchem.com [selleckchem.com]
• 10. selleckchem.com [selleckchem.com]
• 11. Recent advances of anti-angiogenic inhibitors targeting VEGF/VEGFR axis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. selleckchem.com [selleckchem.com]
• 13. aacrjournals.org [aacrjournals.org]
• 14. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic,anti-tumoral and anti-metastatic activities [en-cancer.fr]
• 15. An in vivo method to quantify lymphangiogenesis in zebrafish - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Essential Guide to the Safe Handling and Disposal of SAR131675

This document provides immediate and essential safety, logistical, and disposal information for SAR131675, a potent and selective VEGFR-3 inhibitor. The following procedural guidance is intended for researchers, scientists, and drug development professionals to ensure safe laboratory practices and proper chemical handling.

I. Safety and Handling

According to the Safety Data Sheet (SDS), SAR131675 is not classified as a hazardous substance under the Globally Harmonized System (GHS). However, it is imperative to adhere to standard laboratory safety protocols. This material should be considered hazardous until further information is available.[1]

Personal Protective Equipment (PPE):

• Eye Protection: Wear chemical safety goggles.

• Hand Protection: Wear compatible chemical-resistant gloves.

• Skin and Body Protection: Wear a laboratory coat.

Handling Precautions:

• Do not ingest, inhale, or allow contact with eyes, skin, or clothing.[1]

• Wash hands and any exposed skin thoroughly after handling.[1]

• Use in a well-ventilated area, preferably in a chemical fume hood.

• Avoid generating dust if handling the solid form.

First Aid Measures:

• If Inhaled: Move the person to fresh air.

• In Case of Skin Contact: Wash off with soap and plenty of water.

• In Case of Eye Contact: Flush eyes with water as a precaution.

• If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with water.

II. Proper Disposal Procedures

While SAR131675 is not classified as hazardous, it is crucial to follow institutional and local regulations for chemical waste disposal. Do not dispose of chemical waste into the environment.

Step-by-Step Disposal Guidance:

• Solid Waste:

  • Collect unadulterated solid SAR131675 in a clearly labeled, sealed container.

  • The label should include the chemical name ("SAR131675") and state that it is "Non-Hazardous Waste for Disposal."

  • Dispose of the container through your institution's chemical waste program. Do not place it in the regular trash unless explicitly permitted by your institution's Environmental Health & Safety (EHS) department.[2]

• Liquid Waste (Solutions):

  • Solvent-Based Solutions: If SAR131675 is dissolved in a hazardous solvent (e.g., chloroform), the entire solution is considered hazardous waste.

    • Collect the waste in a compatible, sealed, and properly labeled hazardous waste container.

    • The label must list all chemical constituents and their approximate percentages.

    • Store in a designated satellite accumulation area until collection by your institution's EHS personnel.

  • Aqueous Solutions: For dilute aqueous solutions, consult your local EHS guidelines. Some institutions may permit drain disposal for non-hazardous chemicals if certain criteria are met (e.g., pH between 5 and 9, low volume).[3] However, it is best practice to collect all chemical waste for proper disposal.

  • Never dispose of liquid waste in regular trash or dumpsters.[2]

• Empty Containers:

  • Containers that held SAR131675 should be emptied so that no freestanding liquid remains.[2]

  • Deface or remove the original label to indicate the container is empty.[1][2]

  • Dispose of the empty container in the regular trash or as instructed by your institution's waste management plan.[1][2]

• Contaminated Labware:

  • Disposable labware (e.g., pipette tips, tubes) contaminated with SAR131675 should be placed in a designated solid waste container for chemical waste.

  • Chemically contaminated broken glass and sharps should be disposed of in labeled, puncture-resistant containers.[4]

III. Chemical and Physical Properties

The following table summarizes the key physical and chemical properties of SAR131675.

Property	Value
CAS Number	1433953-83-3
Molecular Formula	C₁₈H₂₂N₄O₄[2][5]
Molecular Weight	358.4 g/mol [5]
Appearance	Crystalline solid[1][6]
Purity	≥98%[1][6]
Solubility	Chloroform: ~30 mg/mL[1][6]
Storage	Store at -20°C[5][6]
Stability	≥ 4 years at -20°C[1][6]

IV. Biological Activity Data

SAR131675 is a potent and selective ATP-competitive inhibitor of VEGFR-3.[1][6] The table below presents key inhibitory concentration (IC₅₀) values from various assays.

Target/Assay	IC₅₀ Value
VEGFR-3 (recombinant human)	23 nM[4][6][7]
VEGFR-3 Autophosphorylation (HEK cells)	45 nM[8][9]
VEGFR-2	230 - 280 nM[2][6]
VEGFR-1	>3,000 nM[6]
VEGFC-induced Lymphatic Cell Survival	14 nM[6]
VEGFD-induced Lymphatic Cell Survival	17 nM[6]
VEGFA-induced Survival	664 nM[4][6]

V. Experimental Protocol: In Vitro Kinase Assay

This protocol details the methodology for determining the inhibitory activity of SAR131675 on VEGFR tyrosine kinases.

Objective: To measure the dose-dependent inhibition of recombinant human VEGFR-1, -2, and -3 by SAR131675.

Materials:

• Multiwell plates precoated with poly-Glu-Tyr (polyGT 4:1) synthetic polymer substrate.[4]

• Recombinant human VEGFR-1, VEGFR-2, and VEGFR-3.

• 10x Kinase Buffer: 50 mM HEPES (pH 7.4), 20 mM MgCl₂, 0.1 mM MnCl₂, 0.2 mM Na₃VO₄.[4]

• ATP solution.

• SAR131675 stock solution in DMSO.

• Positive Control: DMSO.

• Phosphotyrosine-specific monoclonal antibody conjugated to Horseradish Peroxidase (HRP).

• HRP chromogenic substrate (e.g., OPD).

• Plate reader.

Procedure:

• Prepare Reagents: Dilute the 10x Kinase Buffer to 1x with sterile water. Prepare serial dilutions of SAR131675 in DMSO, with final concentrations ranging from 3 nM to 1,000 nM.[4] Prepare ATP solutions.

• Assay Setup: To the poly-GT coated wells, add the 1x kinase buffer, the respective recombinant kinase, and either the SAR131675 dilution or DMSO for the positive control.[4]

• Initiate Reaction: Add ATP to each well to start the kinase reaction. The final ATP concentration should be 30 µM for VEGFR-1 and VEGFR-3, and 15 µM for VEGFR-2.[4]

• Incubation: Incubate the plate at a controlled temperature (e.g., 37°C) for a specified time to allow for phosphorylation of the substrate.

• Detection:

  • Wash the wells to remove ATP and unbound reagents.

  • Add the HRP-conjugated anti-phosphotyrosine antibody (e.g., at a 1/30,000 dilution) to each well and incubate to allow binding to the phosphorylated substrate.[4]

  • Wash the wells again to remove unbound antibody.

• Develop Signal: Add the HRP chromogenic substrate and incubate in the dark until sufficient color develops.[4]

• Read Plate: Stop the reaction and measure the absorbance at the appropriate wavelength using a plate reader.

• Data Analysis: Calculate the percent inhibition for each SAR131675 concentration relative to the positive control (DMSO). Plot the percent inhibition versus the log of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.

VI. Signaling Pathway and Experimental Workflow Diagrams

The following diagrams illustrate the VEGFR-3 signaling pathway inhibited by SAR131675 and a typical experimental workflow for its evaluation.

Caption: VEGFR-3 signaling pathway and point of inhibition by SAR131675.

Caption: General workflow for an in vitro kinase inhibition assay.

References

• 1. vumc.org [vumc.org]
• 2. sfasu.edu [sfasu.edu]
• 3. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public & Environmental Health: Environmental Health & Safety: Protect IU: Indiana University [protect.iu.edu]
• 4. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 5. caymanchem.com [caymanchem.com]
• 6. gzlabfurniture.com [gzlabfurniture.com]
• 7. danielshealth.com [danielshealth.com]
• 8. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic, antitumoral, and antimetastatic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. (Rac)-SAR131675 | VEGFR | TargetMol [targetmol.com]

Essential Safety and Operational Guide for Handling SAR131675

This document provides immediate safety, handling, and disposal protocols for SAR131675, a potent and selective VEGFR-3 inhibitor. The following procedural guidance is intended for researchers, scientists, and drug development professionals to ensure safe laboratory practices and operational efficiency.

Immediate Safety Information

According to the Safety Data Sheet (SDS), SAR131675 is not classified as a hazardous substance under the Globally Harmonized System (GHS). However, standard laboratory safety precautions should always be observed.

Personal Protective Equipment (PPE):

Equipment	Requirement	Justification
Eye Protection	Safety glasses or goggles	Recommended to prevent accidental eye contact with the powder or dissolved substance.
Hand Protection	Standard laboratory gloves (e.g., nitrile)	Advised to avoid direct skin contact, although no specific skin hazard is identified.
Respiratory Protection	Not generally required	A well-ventilated area is sufficient. Use a dust mask if handling large quantities of the solid form to avoid inhalation.
Lab Coat	Standard lab coat	Recommended to protect clothing and skin from accidental spills.

Operational Plan: From Receipt to Disposal

A systematic approach to handling SAR131675 from reception to disposal is critical for safety and maintaining the integrity of the compound.

Receiving and Storage:

• Upon receipt, verify the container is sealed and undamaged.

• Store the compound as a crystalline solid at -20°C for long-term stability.

Preparation of Stock Solutions:

• SAR131675 is soluble in Chloroform (30 mg/ml) and DMSO (72 mg/mL).

• To prepare a stock solution, allow the vial to warm to room temperature before opening to prevent condensation.

• Weigh the desired amount of SAR131675 in a chemical fume hood.

• Add the appropriate solvent to the desired concentration. For example, to prepare a 10 mM stock solution in DMSO, add the appropriate volume of DMSO to the weighed compound.

• Ensure the compound is fully dissolved by vortexing or brief sonication.

• Store stock solutions in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles.

Handling During Experiments:

• Always handle the compound and its solutions in a well-ventilated area or a chemical fume hood.

• Use appropriate PPE as outlined in the table above.

• Avoid generating aerosols.

• After use, securely cap all vials and containers.

Disposal Plan

Proper disposal of SAR131675 and associated waste is essential to prevent environmental contamination.

• Unused Compound: Dispose of as chemical waste in accordance with local, state, and federal regulations. Do not discard down the drain.

• Contaminated Materials: Any materials that have come into contact with SAR131675, such as pipette tips, gloves, and empty vials, should be collected in a designated chemical waste container and disposed of appropriately.

• Liquid Waste: Solutions containing SAR131675 should be collected in a labeled, sealed waste container for chemical waste disposal. Do not allow it to enter sewers or surface water.

Quantitative Data: Inhibitory Activity of SAR131675

SAR131675 is a highly selective inhibitor of VEGFR-3. The following table summarizes its inhibitory concentrations (IC50) against various receptors.

Target	Assay Type	IC50 (nM)
VEGFR-3	Cell-free kinase assay	23[1][2][3]
VEGFR-3	Autophosphorylation in HEK cells	45[1][2]
VEGFR-2	Cell-free kinase assay	235[3]
VEGFR-1	Cell-free kinase assay	>3000[3]
VEGFC-induced lymphatic cell survival	Cell-based assay	14[2][3]
VEGFD-induced lymphatic cell survival	Cell-based assay	17[2][3]

Experimental Protocols

Below are detailed methodologies for key experiments involving SAR131675.

In Vitro VEGFR-3 Kinase Assay

This protocol determines the in vitro potency of SAR131675 against VEGFR-3 kinase activity.

Materials:

• Recombinant human VEGFR-3 enzyme

• Kinase assay buffer (e.g., 50 mM HEPES pH 7.4, 20 mM MgCl₂, 0.1 mM MnCl₂, 0.2 mM Na₃VO₄)

• ATP (30 µM for VEGFR-3)[3]

• Poly(Glu, Tyr) 4:1 substrate-coated plates

• SAR131675 stock solution (in DMSO)

• Positive control (e.g., DMSO vehicle)

• Kinase-Glo® Luminescent Kinase Assay Kit

• 96-well solid white plates

Procedure:

• Prepare a master mix containing the kinase assay buffer, ATP, and the poly(Glu, Tyr) substrate.

• Dispense the master mix into the wells of a 96-well plate.

• Add SAR131675 at various concentrations (e.g., in a serial dilution) to the test wells.

• Add the vehicle (DMSO) to the positive control wells.

• Initiate the kinase reaction by adding the diluted VEGFR-3 enzyme to each well.

• Incubate the plate at 30°C for 60 minutes.

• After incubation, add the Kinase-Glo® reagent to each well to stop the reaction and measure the remaining ATP.

• Measure the luminescence intensity using a microplate reader.

• Calculate the percentage of kinase activity inhibition relative to the positive control and determine the IC50 value.

Cell Proliferation Assay (MTT Assay)

This protocol assesses the effect of SAR131675 on the proliferation of primary human lymphatic endothelial cells (LECs).

Materials:

• Primary human lymphatic endothelial cells (LECs)

• Cell culture medium (e.g., EGM-2MV)

• VEGF-C (as a stimulant)

• SAR131675 stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent

• Detergent reagent (to solubilize formazan crystals)

• 96-well cell culture plates

Procedure:

• Seed LECs at an appropriate density (e.g., 5,000 cells/well) in a 96-well plate and allow them to attach overnight.

• The next day, replace the medium with a fresh medium containing various concentrations of SAR131675 and a constant concentration of VEGF-C. Include a vehicle control (DMSO + VEGF-C) and a negative control (no VEGF-C).

• Incubate the cells for 48-72 hours at 37°C in a 5% CO₂ incubator.

• Add 10 µL of MTT reagent to each well and incubate for 2-4 hours until a purple precipitate is visible.

• Add 100 µL of detergent reagent to each well to dissolve the formazan crystals.

• Leave the plate at room temperature in the dark for 2 hours.

• Record the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of proliferation inhibition relative to the vehicle control and determine the IC50 value.

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams illustrate the VEGFR-3 signaling pathway inhibited by SAR131675 and a typical experimental workflow for its evaluation.

Caption: VEGFR-3 signaling pathway and the inhibitory action of SAR131675.

Caption: Experimental workflow for the evaluation of SAR131675.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. aacrjournals.org [aacrjournals.org]
• 3. selleckchem.com [selleckchem.com]